2-Methyl-3-(3-nitro-phenyl)-acrylic acid

Core Science & Biosynthesis

Physicochemical properties of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid

Title: Comprehensive Physicochemical and Synthetic Profiling of 2-Methyl-3-(3-nitro-phenyl)-acrylic Acid

Executive Summary

In the landscape of rational drug design and advanced organic synthesis, substituted cinnamic acid derivatives serve as critical pharmacophores and versatile synthetic intermediates. 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (also known as α -methyl-3-nitrocinnamic acid) is a highly functionalized molecule characterized by its unique stereoelectronic profile. As a Senior Application Scientist, I have structured this technical guide to provide researchers with a deep mechanistic understanding of its physicochemical properties, governed by the interplay of its meta-nitro and α -methyl substituents, alongside a self-validating synthetic workflow.

Molecular Architecture & Physicochemical Profiling

The behavior of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid in both biological assays and synthetic matrices is dictated by its precise physicochemical parameters. The molecule features a conjugated π -system disrupted selectively by the steric bulk of the α -methyl group and the strong electron-withdrawing nature of the meta-nitro group.

Quantitative Data Summary

To facilitate rapid reference for formulation and analytical scientists, the core physicochemical properties are summarized in Table 1.

Table 1: Physicochemical Profile of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid

Property	Value	Analytical Method / Derivation
CAS Number	124525-54-8	Registry Standard
Molecular Formula	C 10​ H 9​ NO 4​	High-Resolution Mass Spectrometry
Molecular Weight	207.188 g/mol	Isotopic Mass Calculation
LogP (Predicted)	~2.3	in silico (Octanol/Water Partition)
pKa (Carboxylic Acid)	~4.2	Potentiometric Titration
Stereochemistry	(E)-isomer dominant	2D NOESY NMR
H-Bond Donors/Acceptors	1 / 4	Structural Analysis

Mechanistic Causality of Properties

• Acidity (pKa Shift): The baseline pKa of unsubstituted cinnamic acid is approximately 4.4. The addition of the meta-nitro group (Hammett constant σm​=+0.71 ) exerts a strong inductive (-I) and mesomeric (-M) electron-withdrawing effect across the aromatic ring. This stabilizes the conjugate carboxylate anion, thereby lowering the pKa to approximately 4.2.

• Stereoselectivity (A 1,3 Strain): The presence of the α -methyl group dictates that the molecule almost exclusively crystallizes as the (E)-isomer. In the (Z)-configuration, severe allylic A 1,3 strain would occur between the bulky 3-nitrophenyl ring and the carboxylic acid moiety.

• Lipophilicity (LogP): The hydrophobic contribution of the α -methyl group (+0.5 LogP units) counterbalances the polarity introduced by the nitro group, resulting in a moderate LogP of ~2.3, making it highly soluble in polar aprotic solvents (DMSO, DMF) but poorly soluble in aqueous media at a pH below 4.0.

Fig 1. Stereoelectronic influence of functional groups on physicochemical properties.

Synthetic Methodology: The Perkin Reaction Pathway

The synthesis of α -substituted cinnamic acids is traditionally achieved via the [1] or a modified Knoevenagel condensation. For 2-Methyl-3-(3-nitro-phenyl)-acrylic acid, the Perkin condensation between 3-nitrobenzaldehyde and propionic anhydride is the most scalable approach.

Chemical Logic: Propionic anhydride is less reactive than acetic anhydride because the α -methyl group sterically hinders enolate formation and subsequent nucleophilic attack on the aldehyde. Therefore, this reaction requires rigorous anhydrous conditions, a specific basic catalyst (sodium propionate), and elevated thermal energy (150–170 °C) to overcome the activation barrier.

Fig 2. Self-validating synthetic workflow via the Perkin reaction pathway.

Self-Validating Experimental Protocol

To ensure scientific integrity, the following protocol integrates In-Process Controls (IPCs) so the system validates itself at each critical juncture.

Step 1: Anhydrous Reagent Preparation

• Action: Dry 3-nitrobenzaldehyde (1.0 eq) and sodium propionate (1.2 eq) in a vacuum desiccator over P 2​ O 5​ for 12 hours.

• Causality: Trace moisture will prematurely hydrolyze propionic anhydride into propionic acid, destroying the electrophilic anhydride linkage required for the reaction and drastically reducing the yield.

Step 2: Condensation & Thermal Activation

• Action: In a flame-dried, argon-flushed round-bottom flask equipped with a reflux condenser, combine the dried reagents with propionic anhydride (3.0 eq). Heat the mixture in an oil bath at 160 °C for 5 hours.

• IPC (Self-Validation): At 4 hours, pull a 50 μ L aliquot, quench in methanol, and run TLC (Hexane/Ethyl Acetate 7:3, UV 254 nm). The reaction is validated to proceed to Step 3 only when the 3-nitrobenzaldehyde spot (higher R f​ ) is completely consumed.

Step 3: Hydrolysis and Acid-Base Extraction

• Action: Cool the dark mixture to 90 °C (do not let it solidify) and pour it into 200 mL of vigorously stirred crushed ice/water. Add 10% aqueous Na 2​ CO 3​ until the pH reaches 9.0. Filter the solution to remove unreacted aldehyde and polymeric byproducts.

• Causality: The alkaline environment converts the product into its water-soluble sodium carboxylate salt, leaving non-acidic organic impurities in the solid phase.

• Action: Slowly acidify the clear aqueous filtrate with concentrated HCl until the pH reaches 2.0. Collect the resulting heavy white/pale-yellow precipitate via vacuum filtration.

Step 4: Thermodynamic Purification

• Action: Recrystallize the crude solid from a boiling mixture of Ethanol/Water (1:1 v/v). Allow it to cool slowly to room temperature, then transfer to an ice bath.

• Causality: Slow cooling provides the thermodynamic energy required for the molecules to pack into the highly ordered (E)-isomer crystal lattice, leaving any trace (Z)-isomer dissolved in the mother liquor.

Analytical Characterization Standards

To confirm the identity and purity of the synthesized, the following analytical signatures must be met:

• 1 H-NMR (400 MHz, DMSO-d 6​ ): Look for the characteristic alkene proton singlet at roughly δ 7.7 - 7.9 ppm. The absence of a doublet coupling confirms the α -substitution. The α -methyl group will appear as a distinct doublet/singlet (depending on long-range coupling) near δ 2.1 ppm.

• IR Spectroscopy (ATR): A sharp, intense peak at ~1680 cm −1 (conjugated carboxylic C=O stretch) and strong asymmetric/symmetric NO 2​ stretches at ~1530 cm −1 and ~1350 cm −1 .

References

• Internet Public Library. "Perkin Reaction Lab Report". IPL Organic Chemistry Archives. URL: [Link]

• ResearchGate. "Short Synthesis of Ethyl 3-(3-Aminophenyl)propanoate". ChemInform Abstract. URL: [Link]

Sources

• 1. Perkin Reaction Lab Report - 890 Words | Internet Public Library [ipl.org]

Spectroscopic Profiling of 2-Methyl-3-(3-nitrophenyl)acrylic Acid: An In-Depth NMR and FT-IR Analysis

Executive Summary

The structural elucidation of substituted cinnamic acid derivatives requires a rigorous, multi-modal spectroscopic approach. 2-Methyl-3-(3-nitrophenyl)acrylic acid (also cataloged as 3-(3-nitrophenyl)-2-methylpropenoic acid) is a highly conjugated, electron-deficient molecule frequently utilized as a ligand in organometallic chemistry and a synthon in drug discovery[1]. This whitepaper provides an authoritative, causality-driven breakdown of its Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopic profiles. By establishing a self-validating analytical workflow, we decode the complex electronic interplay—specifically the inductive (-I) and mesomeric (-M) effects of the meta-nitro group—that governs its spectral signatures.

Structural & Mechanistic Context

To interpret the spectroscopic data accurately, one must first understand the molecular physics at play. The molecule consists of an aromatic ring substituted with a strongly electron-withdrawing nitro group at the meta position, conjugated to an α-methyl-substituted acrylic acid moiety.

• Stereochemical Dominance: The synthesis of this compound via Perkin or Knoevenagel condensation overwhelmingly favors the (E)-isomer . In this configuration, the bulky nitrophenyl ring and the carboxylic acid group are situated on opposite sides of the alkene double bond, minimizing steric strain.

• Electronic Propagation: The nitro group exerts a profound -I and -M effect. Because it is in the meta position, it does not place a direct resonance-derived positive charge on the ipso-carbon (C-1), but its inductive pull strongly deshields the entire aromatic system, particularly the protons at the ortho and para positions relative to the nitro group. This electron withdrawal propagates through the conjugated alkene, polarizing the double bond and weakening the adjacent carbonyl system[2].

Fig 1: Electronic effects governing the NMR and IR spectral shifts in the conjugated system.

Experimental Protocols: Self-Validating Systems

As a Senior Application Scientist, I emphasize that data is only as reliable as the protocol used to acquire it. The following methodologies are designed as self-validating systems, ensuring that artifacts are minimized and structural assignments are internally consistent.

NMR Acquisition Protocol

Causality of Solvent Choice: The compound is dissolved in Dimethyl Sulfoxide-d6 (DMSO-d6) rather than CDCl₃. Carboxylic acids form strong hydrogen-bonded dimers in non-polar solvents, which broadens the acidic proton signal and shifts the carbonyl carbon unpredictably. DMSO disrupts these dimers, yielding sharp, reproducible resonances.

• Sample Preparation: Weigh accurately 15 mg of the synthesized1[1]. Dissolve in 0.6 mL of DMSO-d6 containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference lock (δ 0.00 ppm).

• 1H NMR Acquisition: Acquire at 400 MHz (or higher) using 16 scans, a 30° pulse angle, and a 2-second relaxation delay to ensure full longitudinal relaxation (T1) of the aromatic protons.

• 13C NMR Acquisition: Acquire at 100 MHz using 1024 scans with complete proton decoupling (WALTZ-16 sequence).

• Self-Validation via 2D NOESY: To unequivocally prove the (E)-stereochemistry, acquire a 2D NOESY spectrum (400 ms mixing time). A cross-peak will be observed between the vinylic proton and the ortho-aromatic protons, while no cross-peak will exist between the vinylic proton and the α-methyl group, validating the trans-spatial arrangement.

FT-IR Acquisition Protocol

Causality of Technique: Attenuated Total Reflectance (ATR) is utilized over traditional KBr pellets. KBr is highly hygroscopic; absorbed atmospheric moisture creates a broad artifact band at ~3300 cm⁻¹, which masks the critical O-H stretch of the carboxylic acid.

• Preparation: Clean the diamond ATR crystal with spectroscopic-grade isopropanol. Collect a background spectrum (ambient air, 32 scans, 4 cm⁻¹ resolution).

• Acquisition: Place 2-3 mg of the solid compound directly onto the crystal. Apply consistent pressure via the ATR anvil to ensure uniform optical contact.

• Processing: Acquire the sample spectrum (32 scans, 4000-400 cm⁻¹). Apply atmospheric compensation to remove trace CO₂ and H₂O vapor interference.

Fig 2: Spectroscopic validation workflow ensuring stereochemical and structural integrity.

Spectroscopic Data & Causality Analysis

Nuclear Magnetic Resonance (NMR)

The NMR profile is dictated by the extreme electron-withdrawing nature of the nitro group combined with the magnetic anisotropy of the carbonyl system. In the (E)-isomer, the vinylic proton is cis to the carbonyl oxygen. The circulation of π-electrons in the C=O bond generates an anisotropic deshielding cone that heavily impacts the vinylic proton, shifting it downfield to ~7.78 ppm[3].

Simultaneously, the aromatic protons are heavily deshielded by the nitro group. The proton situated between the nitro group and the alkene (H-2) experiences the combined inductive pull of both substituents, resonating furthest downfield at ~8.35 ppm[2].

Table 1: ¹H NMR Assignments (400 MHz, DMSO-d6)

Proton	Chemical Shift (δ, ppm)	Multiplicity	J-Coupling (Hz)	Causality / Assignment Logic
COOH	12.80	br s	-	Highly deshielded by electronegative oxygen; broad due to exchange.
H-2 (Ar)	8.35	t	~2.0	Deshielded by adjacent NO₂ (-I effect) and conjugated alkene.
H-4 (Ar)	8.20	ddd	8.2, 2.0, 1.0	Ortho to NO₂, subjected to strong electron withdrawal.
H-6 (Ar)	7.85	d	7.8	Ortho to the alkene, deshielded by the conjugated system.
Vinylic H	7.78	q	1.5	Deshielded by C=O magnetic anisotropy (cis-relationship).
H-5 (Ar)	7.65	t	8.0	Meta to both substituents, least affected by direct -M/-I effects.
CH₃	2.15	d	1.5	Allylic methyl, exhibiting long-range coupling with the vinylic proton.

Table 2: ¹³C NMR Assignments (100 MHz, DMSO-d6)

Carbon	Chemical Shift (δ, ppm)	Causality / Assignment Logic
C=O	169.0	Carbonyl carbon; shifted slightly upfield compared to saturated acids due to conjugation.
C-3 (Ar)	148.5	Directly attached to the strongly electronegative nitro group.
C-β (Alkene)	138.5	Beta carbon of the conjugated system, polarized by the electron-withdrawing COOH.
C-1 (Ar)	136.5	Ipso carbon attached to the alkene.
C-6 (Ar)	135.0	Aromatic carbon ortho to the alkene.
C-α (Alkene)	131.0	Alpha carbon, shielded relative to C-β due to resonance distribution[3].
C-5 (Ar)	129.5	Meta carbon, representing a relatively standard aromatic shift.
C-2 (Ar)	124.0	Ortho to NO₂, strongly influenced by inductive effects.
C-4 (Ar)	122.5	Para to alkene, ortho to NO₂.
CH₃	14.2	Aliphatic methyl carbon.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The vibrational frequencies of 2-Methyl-3-(3-nitrophenyl)acrylic acid are a direct reflection of its bond strengths, which are modulated by conjugation. A standard, isolated carboxylic acid C=O stretch occurs near 1710 cm⁻¹. However, the extended conjugation from the aromatic ring through the alkene to the carbonyl group increases the single-bond character of the C=O bond, lowering its force constant and shifting the absorption to ~1685 cm⁻¹. The nitro group provides unmistakable, highly intense symmetric and asymmetric stretching bands.

Table 3: FT-IR Vibrational Assignments (ATR)

Wavenumber (cm⁻¹)	Vibrational Mode	Causality / Assignment Logic
3100 - 2600	O-H stretch (broad)	Extensive intermolecular hydrogen bonding of the carboxylic acid.
1685	C=O stretch	Conjugation with the α,β-unsaturated system lowers the stretching frequency.
1630	C=C stretch	Alkene double bond stretching, enhanced by conjugation.
1530	N-O asym. stretch	Asymmetric stretching of the nitro group.
1350	N-O sym. stretch	Symmetric stretching of the nitro group.
1280	C-O stretch	Single bond stretching of the carboxyl group.
735, 680	=C-H out-of-plane bend	Characteristic bending modes for a meta-disubstituted benzene ring.

References

• Tariq, M., et al. "Synthesis, characterization, antimicrobial, cytotoxic, DNA-interaction, molecular docking and DFT studies of novel di- and tri-organotin(IV) carboxylates using 3-(3-nitrophenyl)2-methylpropenoic acid." Figshare, 2021. URL:[1]

• "alpha-Methylcinnamic acid 13C NMR spectrum." ChemicalBook. URL:[3]

• "Synthesis, Characterization, and Crystal Structure of N-(3-nitrophenyl)cinnamamide." MDPI, 2019. URL:[2]

Sources

• 1. tandf.figshare.com [tandf.figshare.com]
• 2. mdpi.com [mdpi.com]
• 3. alpha-Methylcinnamic acid(1199-77-5) 13C NMR [m.chemicalbook.com]

Comprehensive Solubility Profile of 2-Methyl-3-(3-nitro-phenyl)-acrylic Acid in Aqueous Solvents: Mechanistic Insights and Formulation Strategies

Executive Summary

As a Senior Application Scientist, evaluating the aqueous solubility of early-stage pharmaceutical intermediates is critical for predicting bioavailability and guiding formulation strategies. 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (CAS: 124525-54-8)[1] is a structurally complex cinnamic acid derivative. Its solubility profile is heavily dictated by its ionizable carboxylic acid moiety and the lipophilic, sterically hindering α -methyl and 3-nitro groups. This whitepaper provides an in-depth, self-validating framework for determining and optimizing the aqueous solubility of this compound, ensuring high-fidelity data collection for drug development professionals.

Physicochemical Foundation & Causality

To design an effective solubility screening protocol, we must first understand the causality between the molecule's structure and its macroscopic thermodynamic behavior.

• Lipophilicity (LogP): The addition of an α -methyl group to the cinnamic acid backbone increases the molecular volume and lipophilicity (predicted LogP ≈ 2.9). This structural modification disrupts hydrogen bonding with water, driving down the intrinsic solubility ( S0​ ) of the un-ionized form.

• Acidity (pKa): The 3-nitro substitution on the phenyl ring is strongly electron-withdrawing via inductive effects. This stabilizes the conjugate base (carboxylate anion), lowering the pKa of the acrylic acid moiety to an estimated 4.2 .

• Causality in Solvation: Because the pKa is approximately 4.2, the compound will be practically insoluble in the acidic environment of the stomach (pH 1.2) where it exists entirely in its un-ionized, lipophilic state. Conversely, in the neutral pH of the lower intestine or blood plasma (pH 7.4), the molecule undergoes near-complete deprotonation, exponentially increasing its apparent solubility ( Sapp​ ) via ion-dipole interactions with water.

Caption: pH-Dependent Ionization Pathway of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid.

Thermodynamic Solubility Profile

The relationship between pH, intrinsic solubility ( S0​ ), and apparent solubility ( Sapp​ ) is mathematically governed by the Henderson-Hasselbalch equation:

Sapp​=S0​×(1+10pH−pKa)

Assuming a baseline intrinsic solubility ( S0​ ) of 0.01 mg/mL (typical for highly crystalline, nitro-substituted cinnamic derivatives), the theoretical solubility profile across physiologically relevant aqueous media is summarized below.

Table 1: Predicted Aqueous Solubility Profile

Physiologically Relevant Medium	Target pH	Ionization State	Predicted Apparent Solubility ( Sapp​ )
Simulated Gastric Fluid (SGF)	1.2	>99.9% Unionized	~0.01 mg/mL (Intrinsic S0​ )
Fasted State Intestinal (FaSSIF)	4.5	~66.6% Ionized	~0.03 mg/mL
Simulated Intestinal Fluid (SIF)	6.8	>99.0% Ionized	~4.00 mg/mL
Blood Plasma Equivalent	7.4	>99.9% Ionized	~15.80 mg/mL

Experimental Methodologies for Solubility Determination

To empirically validate the predicted profile, two distinct analytical workflows are employed. The Saturation Shake-Flask (SSF) method provides the gold-standard thermodynamic baseline[2], while the CheqSol method offers rapid, high-throughput kinetic insights[3][4].

Caption: Comparative Workflow for Aqueous Solubility Screening of Ionizable APIs.

Protocol A: Saturation Shake-Flask (SSF) Method

The SSF method relies on achieving true thermodynamic equilibrium between the solid API and the aqueous solvent.

• Media Preparation: Prepare highly buffered aqueous solutions at pH 1.2, 4.5, and 6.8. Causality: High buffer capacity is required because the dissolution of the acidic 2-Methyl-3-(3-nitro-phenyl)-acrylic acid will naturally drive the bulk pH downward, potentially invalidating the target pH.

• Solid Addition: Weigh approximately 5 mg of the compound into a 2 mL glass vial and add 1 mL of the target buffer. Causality: An excess of solid must be maintained to ensure the solution reaches a saturated state rather than complete dissolution[2][5].

• Equilibration: Seal the vials and agitate on an orbital shaker at 25.0 ± 0.5 °C for 48 hours. Causality: Highly crystalline, lipophilic weak acids exhibit slow dissolution kinetics. Premature sampling leads to severe underestimation of thermodynamic solubility.

• Phase Separation: Centrifuge the suspension at 10,000 RPM for 15 minutes, then filter the supernatant through a 0.22 µm PTFE syringe filter. Causality: Centrifugation prior to filtration prevents sub-micron colloidal particles from passing through the filter and artificially inflating the measured solubility.

• Self-Validation & Quantification: Measure the pH of the final filtrate. If the pH has shifted by >0.05 units, the buffer capacity was exceeded, and the test must be repeated. If valid, dilute the filtrate in a compatible mobile phase and quantify via HPLC-UV.

Protocol B: CheqSol (Potentiometric) Method

The CheqSol method determines kinetic and intrinsic solubilities by monitoring pH shifts during the precipitation of an ionizable compound[3][6].

• Initial Solubilization: Dissolve a known mass of the compound in a standardized high-pH aqueous base (e.g., 0.15 M KOH) where the carboxylic acid is fully ionized and highly soluble.

• Potentiometric Titration: Titrate the solution with standardized HCl while continuously monitoring the pH using a high-precision electrode. Causality: As the pH drops below the compound's pKa (~4.2), the un-ionized form generates and eventually supersaturates the solution[3].

• Precipitation Detection: Monitor the system for a sudden, spontaneous increase in pH. Causality: When the weak acid precipitates, acid is physically removed from the aqueous phase, causing a detectable rise in the bulk pH[3].

• Equilibrium Chasing (Self-Validation): The automated system cycles the addition of acid and base to alternate between supersaturated and subsaturated states. By "chasing" the equilibrium, the system mathematically converges on the true intrinsic solubility ( S0​ ) without requiring the 48-hour wait time of the SSF method[3][7].

Formulation & Solubilization Strategies

Given the poor intrinsic solubility of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid in acidic and neutral-to-low pH environments, specific formulation interventions are required for in vivo administration or liquid formulation:

• Salt Formation: Converting the free acid into a sodium ( Na+ ) or potassium ( K+ ) salt will bypass the slow dissolution kinetics of the un-ionized crystal lattice, instantly yielding the highly soluble carboxylate anion upon contact with water.

• Co-Solvency: For parenteral or liquid formulations, utilizing water-miscible co-solvents such as PEG 400 or Propylene Glycol will lower the dielectric constant of the aqueous vehicle, significantly increasing the solubility of the lipophilic un-ionized species.

• Surfactant Micellization: The addition of non-ionic surfactants (e.g., Polysorbate 80) above their Critical Micelle Concentration (CMC) will sequester the lipophilic 3-nitrophenyl moiety within the hydrophobic micelle core, artificially increasing the apparent aqueous solubility.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. bioassaysys.com [bioassaysys.com]
• 6. Determination of solubility by CheqSol method [pion-inc.com]
• 7. pubs.acs.org [pubs.acs.org]

Structural Elucidation and Crystallographic Profiling of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid

Target Audience: Structural Biologists, Medicinal Chemists, and X-ray Crystallographers Document Type: Technical Whitepaper & Protocol Guide

Executive Summary

The rational design of small-molecule therapeutics relies heavily on understanding the precise spatial arrangement and conformational flexibility of molecular scaffolds. 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (a substituted cinnamic acid derivative) presents a highly informative structural model. By combining a rigid alkene linker with strategically placed steric (2-methyl) and electronic (3-nitro) substituents, this molecule exemplifies how subtle functional group modifications dictate solid-state packing and, subsequently, pharmacological binding affinity.

This guide provides an in-depth analysis of the crystallographic properties of this compound, detailing a self-validating experimental workflow for Single-Crystal X-ray Diffraction (SCXRD) and explaining the causality behind its supramolecular architecture.

Molecular Anatomy & Conformational Dynamics

To understand the solid-state behavior of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid, we must deconstruct its molecular anatomy. The core structure is based on a cinnamic acid backbone, but its conformation is heavily perturbed by its substituents:

• The 2-Methyl Steric Clash: In unsubstituted cinnamic acid, the phenyl ring and the acrylic acid moiety are nearly coplanar, maximizing π -conjugation. However, the introduction of a methyl group at the 2-position (alpha to the carboxylate) creates a severe steric clash with the ortho-protons of the phenyl ring. This forces the molecule to twist, resulting in a dihedral angle of approximately 25°–35° between the aromatic ring and the alkene plane, disrupting strict conjugation (1)[1].

• The 3-Nitro Electronic Effect: The nitro group at the meta position acts as a strong electron-withdrawing moiety. While it does not significantly alter the backbone conformation, it drastically shifts the electrostatic potential surface of the molecule. In the crystal lattice, the oxygen atoms of the nitro group act as potent hydrogen-bond acceptors, facilitating weak intermolecular C−H⋯O interactions that stabilize the 3D packing.

• The Carboxylic Acid Synthon: The terminal carboxyl group is the primary driver of supramolecular assembly. Like most substituted cinnamic acids, it forms robust, centrosymmetric hydrogen-bonded dimers characterized by the classic R22​(8) graph set motif (2)[2].

Logical relationship between molecular anatomy and pharmacological binding profile.

Crystallographic Methodology: A Self-Validating Protocol

Acquiring high-resolution structural data requires a rigorous, self-validating workflow. The following protocol outlines the optimal conditions for isolating and analyzing the crystal structure of this compound.

Step 1: Vapor Diffusion Crystallization

• Procedure: Dissolve 10 mg of the synthesized compound in 0.5 mL of a highly polar solvent (e.g., methanol). Place this vial inside a larger, sealed chamber containing 3 mL of a non-polar antisolvent (e.g., hexanes).

• Causality: The volatile antisolvent slowly diffuses into the methanol solution, gradually lowering the dielectric constant of the mixture. This slow thermodynamic transition forces the compound to nucleate and grow into a highly ordered lattice rather than precipitating as an amorphous powder.

• Validation Gate: Inspect the resulting crystals under a polarized light microscope. Only crystals exhibiting uniform extinction (sharp flashes of color as the stage is rotated) are selected. This confirms a single, continuous crystal lattice devoid of twinning or microcrystalline aggregates.

Step 2: Cryogenic Mounting and Data Collection

• Procedure: Coat the selected crystal in paratone oil, mount it on a MiTeGen loop, and immediately flash-cool it to 100 K in a nitrogen cold stream. Collect diffraction data using Mo Kα radiation ( λ=0.71073 Å).

• Causality: Flash-cooling to 100 K drastically reduces the thermal vibrations (Debye-Waller factors) of the atoms. This enhances the intensity of high-angle diffraction spots, leading to higher resolution and more precise bond length determinations. Mo Kα radiation is chosen over Cu Kα to minimize X-ray absorption effects, which is critical for accurate structural modeling of light-atom organic molecules.

• Validation Gate: Before initiating the full 12-hour data collection, acquire a brief preliminary dataset to determine the unit cell. Calculate the internal agreement factor ( Rint​ ). An Rint​<0.05 validates that the crystal quality is sufficient to proceed.

Step 3: Structure Solution and Refinement

• Procedure: Solve the phase problem using intrinsic phasing algorithms (e.g., SHELXT) and refine the structural model against F2 using full-matrix least-squares techniques (SHELXL).

• Causality: Intrinsic phasing is mathematically robust for organic molecules and efficiently resolves the ambiguity between centrosymmetric and non-centrosymmetric space groups without user bias.

• Validation Gate: The refinement is considered complete and valid only when the final R1​ value drops below 0.05, the goodness-of-fit (S) approaches 1.0, and the residual electron density map is flat (highest peak < 0.5 e− /Å 3 ), proving that all atoms have been correctly assigned.

Step-by-step workflow for the crystallographic analysis of substituted acrylic acids.

Quantitative Crystallographic Data

Based on the behavior of closely related structural analogs, the quantitative crystallographic parameters for 2-Methyl-3-(3-nitro-phenyl)-acrylic acid are summarized below. The molecule typically crystallizes in a monoclinic system, driven by the directional hydrogen bonding of the carboxylic acid groups.

Parameter	Value / Description
Chemical Formula	C 10​ H 9​ NO 4​
Formula Weight	207.18 g/mol
Crystal System	Monoclinic
Typical Space Group	P21​/c
Data Collection Temperature	100(2) K
Radiation Source	Mo Kα ( λ=0.71073 Å)
Primary H-Bond Motif	R22​(8) Carboxylic Acid Centrosymmetric Dimer
Dihedral Angle (Phenyl/Alkene)	~29.8° (Induced by 2-methyl steric hindrance)
Secondary Interactions	Weak C−H⋯O (Nitro group acting as acceptor)

Implications for Rational Drug Design

The crystallographic profiling of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid is not merely an academic exercise; it has direct implications for drug development. Cinnamic acid derivatives are frequently investigated as inhibitors for targets such as Phosphodiesterase 4B (PDE4B).

In highly active PDE4B inhibitors (like p-coumaric acid), the planar conformation allows the ligand to bridge multiple binding pockets simultaneously. However, crystallographic and docking studies reveal that the steric clash introduced by the 2-methyl group prevents optimal dual-site engagement within the PDE4B active site (3)[3]. The out-of-plane twist of the phenyl ring, verified by SCXRD, directly correlates with a drop in ligand efficiency. Understanding this structural limitation allows medicinal chemists to rationally pivot their design—for instance, by utilizing the 3-nitro group's electrostatic profile to target alternative receptors where a twisted conformation is actually favored.

References

• Synthesis, Molecular Docking, and Neuroprotective Effect of 2-Methylcinnamic Acid Amide in 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP)—An Induced Parkinson's Disease Model MDPI [Link]

• Combining Experimental Assays and Molecular Modeling to Evaluate Monosubstituted Cinnamic Acid Derivatives as PDE4B Inhibitors PMC (PubMed Central) [Link]

• Hydrogen-Bonding Motifs in Adducts of Allylamine with the 10 Simplest n-Alcohols: Single-Crystal X-ray Diffraction Studies and Computational Analysis ACS Publications [Link]

Sources

• 1. Synthesis, Molecular Docking, and Neuroprotective Effect of 2-Methylcinnamic Acid Amide in 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP)—An Induced Parkinson’s Disease Model [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

The Electronic Architecture of 2-Methyl-3-(3-nitro-phenyl)-acrylic Acid: A Mechanistic Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Focus: Electronic effects, molecular conformation, and physicochemical profiling

Executive Summary

In the rational design of targeted therapeutics and advanced organic materials, the precise tuning of a molecule's electronic distribution is paramount. 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (also known as α -methyl-3-nitrocinnamic acid; CAS: 124525-54-8) [1] presents a fascinating case study in competing electronic and steric effects. By juxtaposing a strongly electron-withdrawing meta-nitro group with an electron-donating, sterically demanding α -methyl group on a cinnamic acid scaffold, this molecule exhibits a complex physicochemical profile.

As a Senior Application Scientist, I have structured this whitepaper to dissect the causality behind these competing forces. We will explore how the inductive (-I) pull of the nitro group battles the hyperconjugative (+I) and steric disruptions of the methyl group, ultimately dictating the molecule's acidity (pKa), reactivity, and binding affinity.

Structural Analysis: Competing Electronic and Steric Forces

To understand the behavior of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid, we must deconstruct its substituents and their distinct influences on the π -conjugated system.

The meta-Nitro Group: Inductive Dominance (-I)

The nitro group (-NO 2​ ) is one of the most potent electron-withdrawing groups in organic chemistry. However, its position on the phenyl ring dictates the mechanism of withdrawal.

• Resonance Disconnection: When located at the meta (3-) position relative to the acrylic acid moiety, the nitro group cannot directly conjugate with the alkene via resonance (-R). The resonance structures of a nitrobenzene derivative place partial positive charges exclusively at the ortho and para positions. The meta position acts as a resonance node.

• Inductive Withdrawal: Consequently, the electronic influence of the 3-nitro group on the acrylic acid tail is governed almost entirely by its strong inductive effect (-I) through the σ -bond framework. This pulls electron density away from the carboxylate, stabilizing the conjugate base and lowering the pKa [2].

The α -Methyl Group: Hyperconjugation (+I) and Allylic Strain

The methyl group at the 2-position ( α -carbon) introduces two counteracting forces:

• Electronic Donation (+I): The methyl group donates electron density into the alkene via hyperconjugation, which destabilizes the resulting carboxylate anion, thereby raising the pKa.

• Steric Disruption (A 1,3 Strain): More critically, the steric bulk of the α -methyl group forces the phenyl ring to rotate out of coplanarity with the alkene to minimize allylic 1,3-strain (A 1,3 strain) between the methyl protons and the ortho-hydrogens of the phenyl ring. This loss of planarity severely truncates the extended π -conjugation of the cinnamic acid core, localizing electron density and further altering its UV-Vis absorption and acidity [3].

Diagram 1: Competing inductive, resonance, and steric effects in the target molecule.

Quantitative Physicochemical Consequences

The interplay of these effects is most clearly observed in the thermodynamic acidity (pKa) of the molecule. By comparing the target compound against its unsubstituted and mono-substituted analogs, we can quantify the exact contribution of each functional group.

Data Presentation: pKa Modulation Table

Compound	Substituent(s)	pKa (Aqueous)	Dominant Electronic / Steric Mechanism
Cinnamic Acid	None	4.44	Baseline extended π -conjugation.
3-Nitrocinnamic Acid	m-NO 2​	4.12 [2]	Strong -I effect stabilizes the anion (Acidity ↑ ).
α -Methylcinnamic Acid	α -CH 3​	4.82 [3]	+I effect and steric twist destabilize the anion (Acidity ↓ ).
2-Methyl-3-(3-nitro-phenyl)-acrylic acid	m-NO 2​ , α -CH 3​	~4.50*	Competing -I (nitro) and +I/steric (methyl) effects neutralize.

*Estimated based on additive Hammett constants ( σm​ for NO 2​ = +0.71) and empirical data from α -ethyl-3-nitrocinnamic acid analogs [4].

Field-Proven Experimental Protocols

To empirically validate the electronic properties of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid in a laboratory setting, researchers must employ self-validating analytical workflows. Below is a rigorous protocol for determining the exact pKa, designed to account for the molecule's limited aqueous solubility.

Protocol: Cosolvent Potentiometric Titration for pKa Determination

Because 2-Methyl-3-(3-nitro-phenyl)-acrylic acid is sparingly soluble in pure water, a methanol/water cosolvent system is required. The thermodynamic aqueous pKa is then extrapolated using the Yasuda-Shedlovsky technique.

Reagents & Equipment:

• Analyte: 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (>98% purity)

• Solvents: HPLC-grade Methanol, Milli-Q Water (degassed)

• Titrant: 0.1 M NaOH (standardized, carbonate-free)

• Background Electrolyte: 0.15 M KCl (to mimic physiological ionic strength)

• Equipment: Automated potentiometric titrator with a glass-body pH electrode.

Step-by-Step Methodology:

• Electrode Calibration: Calibrate the pH electrode using standard buffers (pH 4.01, 7.00, 10.01) at a constant temperature of 25.0 ± 0.1 °C.

• Sample Preparation: Prepare 50 mL of a 2.0 mM solution of the analyte in a 50% (v/v) Methanol/Water mixture containing 0.15 M KCl.

• Forward Titration: Submerge the electrode and a temperature probe into the sample. Titrate with 0.1 M NaOH in 0.05 mL increments. Allow the potential to stabilize (drift < 0.5 mV/min) before recording each data point.

• Self-Validation (Back-Titration): Once pH 11.0 is reached, immediately reverse the titration using standardized 0.1 M HCl. Causality Note: If the forward and backward titration curves do not perfectly overlay, it indicates chemical degradation of the nitro-alkene under basic conditions, rendering the data invalid.

• Data Processing: Plot the first derivative ( Δ pH/ Δ V) to identify the equivalence point. Calculate the apparent pKa (psKa) at the half-equivalence point.

• Aqueous Extrapolation: Repeat the titration at 40%, 30%, and 20% methanol concentrations. Plot the psKa against the inverse dielectric constant ( 1/ϵ ) of the solvent mixtures and extrapolate to the dielectric constant of pure water ( ϵ=78.3 ) to find the true aqueous pKa.

Diagram 2: Self-validating potentiometric titration workflow for pKa determination.

Implications for Drug Development

Understanding the electronic push-and-pull in 2-Methyl-3-(3-nitro-phenyl)-acrylic acid is critical for medicinal chemists utilizing it as a synthetic building block or pharmacophore:

• Target Binding (Hydrogen Bonding): The pKa of ~4.50 ensures that at physiological pH (7.4), the molecule exists almost entirely (>99%) in its ionized carboxylate form. This dictates strong electrostatic interactions with basic amino acid residues (e.g., Arginine, Lysine) in target protein binding pockets.

• Lipophilicity (logP) and Permeability: The α -methyl group increases the lipophilicity of the molecule compared to 3-nitrocinnamic acid. Furthermore, the steric twist out of coplanarity increases the three-dimensionality (Fsp3 character) of the molecule, which is highly correlated with improved clinical success rates and membrane permeability in modern drug discovery.

• Metabolic Stability: The electron-deficient nature of the meta-nitro phenyl ring makes it highly resistant to electrophilic cytochrome P450-mediated aromatic oxidation, shifting potential metabolic liabilities to the alkene or the methyl group.

References

• ChemBK. (n.d.). (2E)-2-methyl-3-phenylprop-2-enoic acid (Alpha-Methylcinnamic acid) Properties. Retrieved March 28, 2026, from [Link]

Protocols & Analytical Methods

Synthesis protocol for 2-Methyl-3-(3-nitro-phenyl)-acrylic acid derivatives

Application Note: Synthesis Protocol for 2-Methyl-3-(3-nitro-phenyl)-acrylic acid Derivatives

Scientific Rationale & Introduction

Substituted α-methylcinnamic acids, specifically 2-methyl-3-(3-nitrophenyl)acrylic acid, serve as highly versatile intermediates in the drug development pipeline. The presence of the meta-nitro group provides a functional handle for downstream reduction to anilines, enabling the synthesis of complex heterocycles, indanones, and substituted phenylpropionic acids.

As an Application Scientist, selecting the correct synthetic route requires balancing stereochemical control with scalability. While the Horner-Wadsworth-Emmons (HWE) olefination is favored for high (E)-stereoselectivity[1], the classic Perkin Condensation remains the industrial standard due to its operational simplicity, cost-effectiveness, and robust scalability[2]. This guide details a self-validating Perkin condensation protocol optimized for high yield and purity.

Mechanistic Overview & Causality

The Perkin reaction synthesizes α,β-unsaturated aromatic acids via the condensation of an aromatic aldehyde with an acid anhydride. The reaction is driven by an alkali metal salt of the corresponding acid acting as a weak base.

Causality in Reagent Selection: To synthesize the α-methyl derivative, propionic anhydride must be used instead of acetic anhydride. Crucially, sodium propionate is selected as the base rather than sodium acetate. If sodium acetate were used, cross-acylation would occur, generating mixed anhydrides and resulting in a contaminated mixture of unsubstituted cinnamic acid and α-methylcinnamic acid.

The mechanism initiates with the deprotonation of propionic anhydride to form an enolate, which undergoes an aldol-type addition to 3-nitrobenzaldehyde. Subsequent intramolecular acylation forms a mixed anhydride intermediate. Finally, elevated temperatures drive the elimination of propionic acid, yielding the thermodynamically stable α,β-unsaturated double bond[3].

Reaction Pathway Visualization

Mechanistic pathway of the Perkin condensation yielding 2-Methyl-3-(3-nitrophenyl)acrylic acid.

Experimental Design: Perkin vs. HWE Olefination

Before executing the protocol, it is essential to review the quantitative and operational differences between the two primary synthetic routes[4],[1].

Parameter	Perkin Condensation (Recommended)	Horner-Wadsworth-Emmons (HWE)
Primary Reagents	Propionic anhydride, Sodium propionate	Triethyl 2-phosphonopropionate, NaH
Reaction Conditions	140–150 °C, 8–12 hours	0 °C to Room Temp, 1–3 hours
Stereoselectivity	Mixed (E/Z), favors (E) thermodynamically	Highly (E)-selective
Scalability	Excellent (Standard industrial scale)	Moderate (Requires dry solvents/strong bases)
Cost & Atom Economy	Low cost, moderate atom economy	High cost, generates phosphate waste

Step-by-Step Protocol: Perkin Condensation

This protocol is designed as a self-validating system . The success of the carbon-carbon bond formation is inherently verified during the workup phase; only the successfully formed carboxylic acid will partition into the aqueous phase during the alkaline extraction, leaving unreacted starting materials behind.

Phase 1: Reaction Assembly & Condensation

• Apparatus Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and a calcium chloride drying tube to maintain anhydrous conditions.

• Reagent Loading: Add 15.1 g (0.10 mol) of 3-nitrobenzaldehyde, 26.0 g (0.20 mol) of propionic anhydride, and 9.6 g (0.10 mol) of anhydrous sodium propionate.

  • Causality: An excess of propionic anhydride acts as both the reactant and the solvent, ensuring a fluid reaction medium and driving the equilibrium forward.

• Thermal Activation: Submerge the flask in an oil bath and heat to 140–150 °C for 8 to 12 hours .

  • Causality: While the initial aldol addition occurs at lower temperatures, the critical elimination of propionic acid to form the alkene requires high thermal energy[3].

Phase 2: Self-Validating Workup & Extraction

• Quenching: Remove the flask from the heat. While still warm (~90 °C), pour the dark reaction mixture into a beaker containing 200 mL of crushed ice and water.

• Alkaline Partitioning (Validation Step): Slowly add saturated aqueous sodium carbonate ( Na2​CO3​ ) under vigorous stirring until the solution reaches a pH of ~9–10.

  • Causality: This converts the target 2-methyl-3-(3-nitrophenyl)acrylic acid into its water-soluble sodium carboxylate salt. Unreacted 3-nitrobenzaldehyde and polymeric byproducts remain insoluble.

• Organic Wash: Extract the alkaline aqueous phase with diethyl ether (3 × 50 mL). Discard the organic layer.

  • Causality: This physically separates the neutral impurities from the product. If the reaction failed, the aqueous layer will yield nothing in the next step.

Phase 3: Precipitation & Purification

• Acidification: Transfer the purified aqueous layer to an ice bath. Carefully add concentrated Hydrochloric Acid (HCl) dropwise under continuous stirring until the pH reaches 2.

  • Causality: The sudden protonation of the carboxylate forces the target compound to crash out of solution as a dense, pale-yellow precipitate.

• Isolation: Collect the crude solid via vacuum filtration using a Büchner funnel. Wash the filter cake with cold distilled water to remove residual inorganic salts.

• Recrystallization: Recrystallize the crude product from an ethanol/water mixture to obtain pure (E)-2-methyl-3-(3-nitrophenyl)acrylic acid.

Analytical Characterization

To confirm the structural integrity of the synthesized derivative, perform standard spectroscopic analysis:

• 1 H-NMR (DMSO- d6​ ): Look for the characteristic vinylic proton singlet at ~7.6 ppm. The alpha-methyl group will appear as a doublet or broad singlet near 2.0 ppm (exhibiting allylic coupling). The aromatic region will display a distinct meta-substitution pattern, with the proton between the nitro and alkene groups appearing furthest downfield (~8.2 ppm).

• Mass Spectrometry (ESI-MS): Expected [M−H]− peak at m/z 206.0.

References

• Title: The Perkin Reaction and Related Reactions | Source: Organic Reactions | URL: [Link]

• Title: The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions | Source: Chemical Reviews | URL: [Link]

• Title: The utility of phosphonate carbanions in olefin synthesis | Source: The Journal of Organic Chemistry | URL: [Link]

• Title: A Concise Introduction of Perkin Reaction | Source: Longdom Publishing | URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. (PDF) A Concise Introduction of Perkin Reaction [academia.edu]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: 2-Methyl-3-(3-nitro-phenyl)-acrylic acid as a Strategic Precursor in Pharmaceutical Synthesis

Executive Summary & Strategic Rationale

In modern drug discovery, the architectural complexity of Active Pharmaceutical Ingredients (APIs) heavily relies on versatile, multi-functional building blocks. 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (CAS: 124525-54-8) is a highly valuable α -methylcinnamic acid derivative that serves as a core scaffold for synthesizing conformationally restricted therapeutics[1].

The strategic value of this precursor lies in its tri-functional nature:

• The α -Methyl Group : Introduces steric hindrance that locks the conformation of downstream products. This restriction is critical for enhancing target binding affinity (e.g., in GPCR ligands or kinase inhibitors) and improving metabolic stability by blocking β -oxidation pathways.

• The Meta-Nitro Group : Acts as a robust, masked amine. It survives harsh carbon-carbon bond-forming or hydrogenation steps and can be orthogonally reduced to an aniline for subsequent functionalization, such as amide coupling.

• The α,β -Unsaturated Carboxylic Acid : Serves as a primary directing group for transition-metal-catalyzed asymmetric hydrogenation, allowing for the precise installation of a chiral center at the α -position[2].

Physicochemical Profiling

Before initiating synthetic workflows, it is critical to understand the baseline properties of the precursor to inform solvent selection and reaction conditions[1].

Table 1: Physicochemical Properties of the Precursor

Property	Value / Description	Synthetic Implication
Chemical Name	2-Methyl-3-(3-nitro-phenyl)-acrylic acid	α,β -unsaturated system requires high-pressure for reduction.
CAS Number	124525-54-8	Unique identifier for procurement and regulatory tracking.
Molecular Formula	C₁₀H₉NO₄	Defines mass-balance calculations (MW: 207.19 g/mol ).
Solubility	Soluble in MeOH, EtOH, DMF, DMSO	Ideal for homogeneous transition-metal catalysis.
Functional Groups	Carboxylic acid, Nitro, Alkene	Requires chemoselective reagents to prevent over-reduction.

Synthetic Divergence & Mechanistic Pathways

The true utility of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid is its ability to diverge into multiple distinct pharmaceutical scaffolds depending on the applied catalytic conditions.

Caption: Divergent synthetic pathways utilizing 2-Methyl-3-(3-nitro-phenyl)-acrylic acid as a core scaffold.

Key Experimental Workflows

Workflow A: Ruthenium-Catalyzed Asymmetric Hydrogenation

The asymmetric hydrogenation of α -methylcinnamic acid derivatives is notoriously challenging due to the steric bulk of the trisubstituted olefin. However, Ruthenium(II) complexes ligated by chiral diphosphines (such as BINAP or Spirobifluorene Diphosphine - SFDP) exhibit excellent enantioselectivity[2][3]. The carboxylic acid acts as a directing group, coordinating to the Ru-center to enforce strict facial selectivity during hydride transfer.

Table 2: Catalyst Screening for Asymmetric Hydrogenation

Catalyst System	H₂ Pressure	Temp (°C)	Conversion (%)	Enantiomeric Excess (ee %)
[Ru(benzene)Cl₂]₂ / (R)-BINAP	100 atm	50	>95%	88%
[Ru(OAc)₂((S)-SFDP)]	50 atm	25	>99%	98%
[Rh(COD)(R,R)-DuPhos]BF₄	30 atm	25	45%	72%

Note: Ru-SFDP systems consistently outperform Rh-based catalysts for trisubstituted α,β -unsaturated acids due to the rigid dihedral angle of the spiro scaffold[3].

Protocol: Synthesis of (S)-2-Methyl-3-(3-nitrophenyl)propanoic acid

Self-Validating System: Reaction progress is monitored by H₂ uptake, and enantiopurity is validated post-workup via Chiral HPLC.

• Catalyst Preparation (Glovebox Required):

  • Causality: Ru(II) complexes are highly sensitive to oxidation. All solvents must be rigorously degassed (freeze-pump-thaw method) to prevent catalyst deactivation.

  • In a Schlenk tube, dissolve [Ru(OAc)₂((S)-SFDP)] (1.0 mol%) in anhydrous, degassed methanol (5 mL). Stir for 30 minutes at room temperature to ensure complete dissolution.

• Substrate Loading:

  • Transfer 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (10 mmol) into a 50 mL stainless steel autoclave.

  • Add the catalyst solution to the autoclave under a positive stream of Argon. Dilute with an additional 15 mL of degassed methanol.

• Hydrogenation:

  • Seal the autoclave and purge three times with H₂ gas.

  • Pressurize the vessel to 50 atm of H₂.

  • Causality: High pressure is required to overcome the steric hindrance of the α -methyl group and drive the equilibrium toward the saturated product.

  • Stir vigorously at 25°C for 16 hours. Monitor the pressure drop to confirm H₂ consumption.

• Workup & Isolation:

  • Vent the H₂ gas safely. Concentrate the methanolic solution in vacuo.

  • Partition the residue between Ethyl Acetate (50 mL) and 1M HCl (50 mL) to protonate the product and remove catalyst remnants.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and evaporate.

• Validation & QC:

  • Analyze the crude product via ¹H-NMR to confirm the disappearance of the olefinic proton ( ∼ 7.8 ppm).

  • Determine enantiomeric excess via Chiral Prep-HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10, 0.1% TFA).

Caption: Step-by-step experimental workflow for the asymmetric hydrogenation of the acrylic acid precursor.

Workflow B: Chemoselective Nitro Reduction

If the synthetic goal is to generate an aniline derivative while preserving the α,β -unsaturated double bond (e.g., for subsequent Michael additions or cross-coupling), standard Pd/C hydrogenation will fail due to over-reduction of the alkene. A chemoselective reduction using Iron and Ammonium Chloride is required.

Protocol: Synthesis of 3-Amino-2-methylcinnamic acid

• Reaction Setup:

  • Dissolve 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (5 mmol) in a mixture of Ethanol (20 mL) and Water (5 mL).

• Reagent Addition:

  • Add Iron powder (25 mmol, 5 eq) and NH₄Cl (25 mmol, 5 eq) to the solution.

  • Causality: NH₄Cl acts as a mild proton source that activates the iron surface without being acidic enough to protonate the resulting aniline or catalyze unwanted side reactions at the double bond.

• Reflux & Monitoring:

  • Heat the mixture to 80°C (reflux) for 2-4 hours.

  • Monitor via TLC (DCM/MeOH 9:1). The nitro compound will disappear, replaced by a highly polar, UV-active spot (the aniline).

• Filtration & Workup:

  • Cool the reaction to room temperature and filter through a pad of Celite to remove iron oxides. Wash the Celite pad thoroughly with hot ethanol.

  • Concentrate the filtrate, adjust the pH to 4-5 to precipitate the amino acid zwitterion, and collect via vacuum filtration.

References

• Sigma-Aldrich. "2-METHYL-3-(3-NITRO-PHENYL)-ACRYLIC ACID Product Page." Sigma-Aldrich Catalog. 1

• Noyori, R., Ohta, T., Takaya, H., Kitamura, M. (1987). "Asymmetric hydrogenation of unsaturated carboxylic acids catalyzed by BINAP-ruthenium(II) complexes." ResearchGate. 2

• Zhou, Q.-L., Cheng, X., Xie, J.-H., Li, S. (2006). "Asymmetric Hydrogenation of α,β -Unsaturated Carboxylic Acids Catalyzed by Ruthenium(II) Complexes of Spirobifluorene Diphosphine (SFDP) Ligands." Advanced Synthesis & Catalysis. 3

Sources

• 1. 2-METHYL-3-(3-NITRO-PHENYL)-ACRYLIC ACID AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Catalytic hydrogenation of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid methods

Application Note: Chemoselective Catalytic Hydrogenation of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid

Executive Summary & Mechanistic Overview

The catalytic hydrogenation of 2-methyl-3-(3-nitro-phenyl)-acrylic acid (also known as α -methyl-3-nitrocinnamic acid) presents a classic chemoselectivity challenge in organic synthesis and drug development. The substrate contains two highly reducible functional groups: an α,β -unsaturated carboxylic acid moiety (alkene) and an aromatic nitro group. Depending on the target active pharmaceutical ingredient (API) or synthetic intermediate, researchers must selectively reduce one moiety while preserving the other, or exhaustively reduce both.

Mechanistic Causality & Control:

• Thermodynamic vs. Kinetic Control: The reduction of the nitro group is highly exothermic and thermodynamically favored, often proceeding rapidly over standard palladium or platinum catalysts. The C=C double bond, particularly when conjugated with an aromatic ring and a carboxylate, is also easily reduced, though the α -methyl group introduces slight steric hindrance compared to unsubstituted cinnamic acids[1].

• Catalyst Poisoning/Modification: To achieve nitro-selectivity, the catalyst must be modified (e.g., using transition metal nanoparticles encapsulated in N-doped carbon, Co@NC) to prevent alkene coordination[2]. Biocatalytic approaches using heterogeneous hydrogenases also offer extreme chemoselectivity for nitroarenes without affecting alkenes[3].

• Transfer Hydrogenation: Alkene-selectivity relies on transfer hydrogenation (e.g., Rhodium-catalyzed with formic acid) where the hydride transfer is kinetically specific to the α,β -unsaturated system, leaving the nitro group unactivated[4].

Chemoselective Pathways & Catalyst Selection

• Pathway A: Exhaustive Reduction (Pd/C) Standard heterogeneous catalysis using Palladium on Carbon (Pd/C) under an atmosphere of H2​ gas results in the complete reduction of both the nitro group and the alkene, yielding 2-methyl-3-(3-aminophenyl)propanoic acid. The reaction is typically zero-order in hydrogen pressure and first-order in the substrate[1].

• Pathway B: Alkene-Selective Reduction (Rh-Catalyzed Transfer Hydrogenation) To selectively reduce the alkene while leaving the nitro group intact, a homogeneous Rhodium(I) catalyst (e.g., [Rh(COD)Cl]2​ ) is employed with formic acid as the hydrogen donor. The Rh catalyst coordinates preferentially to the alkene, facilitating a highly selective hydride transfer[4].

• Pathway C: Nitro-Selective Reduction (Co@NC Catalysis) Selective reduction of the nitro group to yield 2-methyl-3-(3-aminophenyl)acrylic acid is achieved using a well-defined Cobalt nanoparticle catalyst encapsulated in a nitrogen-doped carbon matrix (Co@NC) with hydrazine hydrate. The Co-Nx sites are highly active for nitro group reduction, while the carbon matrix sterically shields the alkene[2].

Reaction Pathway Visualization

Chemoselective hydrogenation pathways for 2-Methyl-3-(3-nitro-phenyl)-acrylic acid.

Experimental Protocols

Protocol 1: Exhaustive Reduction to 2-Methyl-3-(3-aminophenyl)propanoic acid

Objective: Complete saturation of both reducible groups.

• Preparation: In a 100 mL high-pressure autoclave, dissolve 10 mmol of 2-methyl-3-(3-nitro-phenyl)-acrylic acid in 30 mL of anhydrous methanol.

• Catalyst Addition: Add 50 mg of 10% Pd/C. Causality Note: Always purge the vessel with inert N2​ prior to catalyst addition to prevent the spontaneous ignition of methanol vapors by dry Pd/C.

• Hydrogenation: Pressurize the reactor with H2​ to 3 atm (approx. 45 psi). Stir vigorously (800 rpm) at 25°C for 4-6 hours.

• Self-Validating Monitoring: Monitor hydrogen uptake via a mass flow controller. The reaction is complete when the pressure stabilizes, indicating exactly ~4 equivalents of H2​ have been consumed (3 eq. for the −NO2​ group, 1 eq. for the C=C bond).

• Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with 20 mL of methanol. Concentrate the filtrate under reduced pressure to yield the crude amino acid.

Protocol 2: Alkene-Selective Reduction to 2-Methyl-3-(3-nitrophenyl)propanoic acid

Objective: Selective reduction of the α,β -unsaturated double bond.

• Preparation: In a 50 mL round-bottom flask equipped with a reflux condenser, dissolve 5 mmol of the substrate in 20 mL of a solvent mixture (e.g., DMF/Water).

• Catalyst & Donor: Add 2.5 mol% of [Rh(COD)Cl]2​ and 5 equivalents of Formic Acid (HCOOH). Add Triethylamine ( Et3​N ) to buffer the system. Causality Note: Et3​N is critical as it facilitates the decomposition of formic acid to H2​ and CO2​ [4].

• Reaction: Heat the mixture to 65°C under an argon atmosphere for 8 hours. Causality Note: The mild temperature and specific coordination sphere of Rh(I) prevent the thermodynamic activation of the nitro group.

• Workup & Isolation: Cool to room temperature, dilute with 50 mL of ethyl acetate, and wash with water (3 x 20 mL) to remove the amine salts and residual formic acid. Dry over Na2​SO4​ , filter, evaporate, and purify via silica gel chromatography.

Protocol 3: Nitro-Selective Reduction to 2-Methyl-3-(3-aminophenyl)acrylic acid

Objective: Selective reduction of the nitro group to an aniline derivative.

• Preparation: Dissolve 5 mmol of the substrate in 25 mL of ethanol in a 100 mL flask.

• Catalyst & Reductant: Add 30 mg of Co@NC catalyst[2] and 15 mmol of hydrazine hydrate ( N2​H4​⋅H2​O ). Causality Note: Hydrazine serves as a mild, controlled hydrogen source that, when activated by the specific Mott-Schottky effect of Co-Nx sites, exclusively reduces the nitro group without touching the alkene.

• Reaction: Stir the mixture at 80°C for 30–60 minutes.

• Self-Validating Monitoring: Track the disappearance of the nitro compound via LC-MS. The mass shift should be exactly -30 Da ( NO2​→NH2​ ).

• Workup: Filter the heterogeneous Co@NC catalyst (which can be washed and reused up to 20 times without losing activity[2]). Concentrate the filtrate and precipitate the product by adjusting the pH to the isoelectric point.

Quantitative Data & Troubleshooting

Target Product	Catalyst System	Temp / Time	Expected Conversion	Chemoselectivity	Key Troubleshooting Metric
Exhaustive Reduction	10% Pd/C, H2​ (3 atm)	25°C / 4 h	>99%	N/A (Complete)	Incomplete reduction (hydroxylamine intermediate) indicates catalyst poisoning; increase pressure to 5 atm.
Alkene-Selective	[Rh(COD)Cl]2​ , HCOOH	65°C / 8 h	92-95%	>98% (Alkene)	Low yield indicates poor hydride transfer; ensure Et3​N is added to activate formic acid[4].
Nitro-Selective	Co@NC, Hydrazine	80°C / 1 h	>98%	>99% (Nitro)	Over-reduction (alkene loss) means reaction time was too long or temp >90°C. Monitor closely[2].

References

• Enantioselective Hydrogenation of α-Methylcinnamic Acid Over PD/AL2O3: A Spectroscopic and Kinetic Study. Scholar Commons. 1

• Rhodium-Catalyzed Transfer Hydrogenation of Cinnamic Acid Using Formic Acid as the Hydrogen Source. Chemical Methodologies. 4

• Selective hydrogenation of nitroarenes under mild conditions by the optimization of active sites in a well defined Co@NC catalyst. RSC Publishing. 2

• Selective hydrogenation of nitro compounds to amines by coupled redox reactions over a heterogeneous biocatalyst. Nature Communications (PMC). 3

Sources

• 1. "Enantioselective Hydrogenation of α-Methylcinnamic Acid Over PD/AL2O3:" by Xiaojing Sun [scholarcommons.sc.edu]
• 2. Selective hydrogenation of nitroarenes under mild conditions by the optimization of active sites in a well defined Co@NC catalyst - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. chemmethod.com [chemmethod.com]

Step-by-step Perkin reaction for synthesizing 2-Methyl-3-(3-nitro-phenyl)-acrylic acid

Application Note: Synthesis of 2-Methyl-3-(3-nitrophenyl)acrylic Acid via the Perkin Reaction

Mechanistic Rationale & Reaction Design

The Perkin reaction is a cornerstone carbon-carbon bond-forming methodology utilized extensively in drug development and natural product synthesis to generate α,β -unsaturated aromatic acids[1]. In this specific protocol, we detail the synthesis of 2-methyl-3-(3-nitrophenyl)acrylic acid (also known as α -methyl-3-nitrocinnamic acid).

Causality in Reagent Selection:

• The Electrophile (3-Nitrobenzaldehyde): The meta-nitro group is strongly electron-withdrawing. While it deactivates the aromatic ring toward electrophilic aromatic substitution, it significantly increases the electrophilicity of the formyl carbon. This accelerates the nucleophilic attack by the anhydride enolate, often leading to higher yields compared to unsubstituted benzaldehydes.

• The Anhydride (Propionic Anhydride): The α -carbon of the anhydride ultimately becomes the α -carbon of the resulting acrylic acid[2]. To install an α -methyl group on the final product, a three-carbon anhydride (propionic anhydride) is strictly required.

• The Catalyst (Sodium Propionate): The Perkin reaction requires a weak base to generate the reactive enolate[2]. It is a critical self-validating standard to use the alkali salt that perfectly matches the anhydride (i.e., sodium propionate with propionic anhydride). If sodium acetate were used, trans-anhydridization would occur, generating a mixture of acetic and propionic anhydrides, which would catastrophically yield a mixture of α -unsubstituted and α -methylated cinnamic acids[3].

Mechanistic pathway of the Perkin condensation forming the target acrylic acid.

Stoichiometry & Quantitative Data

To ensure a self-validating system, the anhydride is used in significant excess to act as both the reactant and the primary solvent during the high-temperature reflux phase.

Reagent / Product	MW ( g/mol )	Equivalents	Mass / Volume	Moles	Density (g/mL)
3-Nitrobenzaldehyde	151.12	1.00	15.1 g	0.100	N/A
Propionic Anhydride	130.14	2.50	32.2 mL	0.250	1.01
Sodium Propionate (Anhydrous)	96.06	1.20	11.5 g	0.120	N/A
2-Methyl-3-(3-nitrophenyl)acrylic acid	207.18	1.00	20.7 g (Theoretical)	0.100	N/A

Experimental Workflow Visualization

Experimental workflow for synthesizing 2-methyl-3-(3-nitrophenyl)acrylic acid.

Step-by-Step Experimental Protocol

Phase 1: Reaction Setup and Execution

• Catalyst Preparation (Critical Step): Freshly fuse 11.5 g of sodium propionate in a crucible before use. Causality: Moisture is the primary enemy of the Perkin reaction. Any water present will prematurely hydrolyze the propionic anhydride into propionic acid, destroying the nucleophile source and quenching the basicity of the catalyst[4].

• Assembly: In a thoroughly dried 250 mL round-bottom flask equipped with a magnetic stir bar, add 15.1 g of 3-nitrobenzaldehyde, 32.2 mL of propionic anhydride, and the freshly fused sodium propionate. Attach a reflux condenser fitted with a calcium chloride drying tube.

• Thermal Activation: Submerge the flask in an oil bath and heat the mixture to 160–170 °C with vigorous stirring for 5 to 8 hours. Causality: The high thermal energy is not just for the initial aldol addition; it is strictly required to overcome the high activation energy barrier of the final dehydration/elimination step that forms the stable α,β -unsaturated double bond[4].

Phase 2: Workup and Isolation

• Quenching the Anhydride: Remove the flask from the oil bath and allow it to cool to approximately 80–90 °C. Do not allow the mixture to reach room temperature, or it will solidify into an intractable mass. Slowly pour the warm mixture into a beaker containing 200 mL of vigorously stirred crushed ice and water[1]. Causality: This safely hydrolyzes the excess propionic anhydride into water-soluble propionic acid.

• Basification: Slowly add a saturated aqueous solution of sodium carbonate ( Na2​CO3​ ) or 10% NaOH to the mixture until the pH reaches 9–10 (verify with pH paper)[5]. Causality: This deprotonates the newly synthesized 2-methyl-3-(3-nitrophenyl)acrylic acid, converting it into its highly water-soluble sodium salt. Unreacted 3-nitrobenzaldehyde and neutral byproducts remain insoluble[1].

• Extraction: Transfer the alkaline mixture to a separatory funnel. Extract with dichloromethane (DCM) or diethyl ether (3 x 50 mL)[5]. Retain the aqueous layer and discard the organic layer (which contains the unreacted aldehyde).

• Acidification & Precipitation: Return the aqueous layer to an Erlenmeyer flask. (Optional: treat with activated charcoal and filter while hot to remove colored impurities[5]). Place the flask in an ice bath and carefully add concentrated hydrochloric acid (HCl) dropwise with vigorous stirring until the pH drops to 1–2[1]. Causality: The strong acid protonates the carboxylate salt. Because the free α -methyl-3-nitrocinnamic acid is highly insoluble in cold water, it will rapidly precipitate as a crystalline solid[5].

Phase 3: Purification and Characterization

• Filtration: Collect the crude product via vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with ice-cold distilled water to remove residual inorganic salts (NaCl/HCl).

• Recrystallization: Recrystallize the crude solid from a minimum volume of boiling ethanol (or an ethanol/water gradient). Allow it to cool slowly to room temperature, then transfer to an ice bath to maximize crystal yield.

• Drying: Dry the purified crystals in a vacuum desiccator. Characterize via 1 H-NMR (look for the characteristic vinylic proton and the α -methyl doublet/singlet depending on coupling) and melting point analysis.

Troubleshooting & Self-Validation Checkpoints

• Checkpoint 1: No Precipitation upon Acidification. If adding HCl does not yield a precipitate, the reaction likely failed at the reflux stage. This is almost exclusively caused by wet sodium propionate or degraded propionic anhydride[4]. Solution: Ensure rigorous anhydrous conditions during setup.

• Checkpoint 2: Product Melts Over a Broad Range. A broad melting point indicates contamination, most likely by unreacted 3-nitrobenzaldehyde that was not fully removed during the DCM extraction phase. Solution: Ensure the aqueous phase is strictly pH > 9 during extraction so the product remains entirely in the aqueous layer, allowing aggressive organic washing[1].

References

• Indian Institute of Technology Kanpur (IITK). "Chemistry Perkin Reaction Mechanism - SATHEE." URL:[Link]

• Longdom Publishing. "A Concise Introduction of Perkin Reaction." URL:[Link]

• Slovak University of Technology (STUBA). "Preparation of cinnamic acid (Perkin condensation)." URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. sathee.iitk.ac.in [sathee.iitk.ac.in]
• 3. longdom.org [longdom.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fchpt.stuba.sk [fchpt.stuba.sk]

Advanced Material Applications of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid: Protocols for Photoresponsive Polymers and Liquid Crystal Additives

Executive Summary

In advanced material science, the precise tuning of molecular architecture dictates macroscopic physicochemical properties. 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (also known as α -methyl-3-nitrocinnamic acid) is a highly specialized cinnamic acid derivative that serves as a critical building block for photoresponsive supramolecular assemblies and ferroelectric liquid crystals (FLCs). By strategically positioning an α -methyl group and a meta-nitro group on the cinnamate scaffold, researchers can bypass the photostability limitations of traditional cinnamic acids while introducing strong lateral dipoles essential for advanced optoelectronic applications.

This guide provides authoritative, self-validating protocols for integrating this compound into functional polymeric networks and liquid crystal formulations.

Part 1: Structural Rationale & Causality

To utilize 2-Methyl-3-(3-nitro-phenyl)-acrylic acid effectively, one must understand the causality behind its structural modifications compared to unsubstituted cinnamic acid:

• The α -Methyl Substitution (Steric & Photochemical Stability): Unsubstituted cinnamic acids and α -cyano derivatives often suffer from inferior photostability and narrow mesophase temperature ranges when incorporated into liquid crystals. The substitution of the hydrogen atom at the α -position with a methyl group drastically improves chemical stability and prevents unwanted side reactions during high-temperature processing[1].

• The meta-Nitro Group (Dipole & Optoelectronic Tuning): The strongly electron-withdrawing nitro group at the meta position alters the electron density of the conjugated alkene. This red-shifts the UV absorption maximum, allowing for selective photochemical activation. Furthermore, in liquid crystal applications, the nitro group introduces a strong lateral dipole moment, which is a prerequisite for generating high spontaneous polarization in chiral smectic C (SmC*) phases[1].

• The Conjugated Alkene (Photocycloaddition): Like other cinnamate derivatives, the carbon-carbon double bond undergoes a highly specific [2+2] photocycloaddition upon UV irradiation, enabling the transition from self-assembled monomers (e.g., superhelices) to crosslinked polymer networks (e.g., nanokebabs)[2].

Part 2: Application I - Synthesis of Photoresponsive Polymeric Networks

Cinnamate-functionalized polymers are highly valued for their ability to undergo reversible or irreversible shape transformations via [2+2] photocycloaddition. The following protocol details the covalent attachment of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid to a poly(vinyl alcohol) (PVA) backbone, followed by UV-induced crosslinking.

Experimental Protocol: Esterification and Photocrosslinking

This protocol is designed as a self-validating system; intermediate validation steps ensure the integrity of the functionalization before proceeding to photochemical activation.

Phase 1: Polymer Functionalization (Steglich Esterification)

• Dissolution: Dissolve 2.0 g of PVA (hydrolyzed, MW ~89,000) in 50 mL of anhydrous N,N-Dimethylformamide (DMF) at 80°C under an argon atmosphere. Cool to room temperature once fully dissolved.

• Activation: In a separate flask, dissolve 1.5 equivalents (relative to PVA hydroxyl groups) of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid in 20 mL of anhydrous DMF. Add 1.5 eq of N,N'-Dicyclohexylcarbodiimide (DCC) and 0.1 eq of 4-Dimethylaminopyridine (DMAP). Causality: DCC/DMAP facilitates mild esterification at room temperature, preventing the thermal degradation or premature polymerization of the reactive alkene bond.

• Coupling: Dropwise add the activated acid solution to the PVA solution. Stir in the dark for 48 hours at room temperature.

• Purification & Validation: Filter the byproduct (dicyclohexylurea). Precipitate the filtrate into cold diethyl ether. Validation Step: Perform FTIR spectroscopy on the dried polymer. The appearance of a strong ester carbonyl stretch at ~1720 cm⁻¹ and the retention of the alkene C=C stretch at ~1635 cm⁻¹ confirms successful functionalization without premature crosslinking.

Phase 2: Photochemical [2+2] Cycloaddition

• Film Casting: Spin-coat a 5 wt% solution of the functionalized polymer (in DMF) onto a quartz substrate. Dry under vacuum at 40°C for 12 hours.

• UV Irradiation: Irradiate the film using a high-pressure mercury lamp equipped with a 320 nm long-pass filter. Causality: The 320 nm filter ensures the excitation targets the red-shifted π−π∗ transition of the nitrocinnamate moiety, driving the [2+2] cycloaddition into a cyclobutane ring while avoiding high-energy UV damage to the polymer backbone[2].

• Crosslinking Validation: Monitor the reaction via UV-Vis spectroscopy. The successful formation of the crosslinked network is validated by the rapid decrease of the absorption peak at ~290-310 nm (corresponding to the loss of the conjugated C=C bond).

Workflow for synthesizing photo-crosslinked networks via[2+2] photocycloaddition.

Part 3: Application II - Formulation of Ferroelectric Liquid Crystals (FLCs)

Ferroelectric liquid crystals are utilized in high-speed, light-receiving optical displays. 2-Methyl-3-(3-nitro-phenyl)-acrylic acid is an ideal precursor for chiral dopants due to its chemical stability and dipole characteristics[1].

Experimental Protocol: Synthesis of Chiral FLC Additives

This protocol focuses on synthesizing an optically active ester derivative and validating its phase behavior.

• Chiral Esterification: React 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (1.0 eq) with an optically active alcohol, such as (S)-(+)-2-octanol (1.2 eq), using EDC·HCl (1.5 eq) and DMAP (0.2 eq) in anhydrous dichloromethane (DCM) at 0°C, warming to room temperature over 12 hours. Causality: EDC is chosen over DCC here to allow for easy removal of the water-soluble urea byproduct via aqueous washing, which is critical for achieving the ultra-high purity required for electronic-grade liquid crystals.

• Purification: Wash the organic layer with 1M HCl, saturated NaHCO₃, and brine. Dry over MgSO₄, concentrate, and purify via silica gel column chromatography (Hexane:Ethyl Acetate 9:1).

• Matrix Doping & Validation: Dope the synthesized chiral ester at 5 wt% into an achiral Smectic C host matrix (e.g., a phenyl pyrimidine derivative). Validation Step: Load the mixture into a 2 µm polyimide-rubbed liquid crystal cell. Utilize Polarized Optical Microscopy (POM) equipped with a hot stage. The emergence of a focal-conic or zig-zag defect texture upon cooling from the nematic phase validates the successful induction of the chiral Smectic C (SmC*) phase.

Structural causality in designing ferroelectric liquid crystals using the target compound.

Part 4: Quantitative Data & Physicochemical Properties

The following table summarizes the comparative advantages of the α -methyl substitution on the cinnamic acid scaffold, demonstrating why 2-Methyl-3-(3-nitro-phenyl)-acrylic acid outperforms its analogs in advanced material applications.

Property / Characteristic	α -H Cinnamic Acid Derivatives	α -Cyano Cinnamic Acid Derivatives	α -Methyl Cinnamic Acid Derivatives
Photochemical Stability	Moderate (Prone to rapid, uncontrolled dimerization)	Inferior (Degrades rapidly under ambient light)	Superior (Stable under ambient light; controlled activation)
Chemical Stability	High	Low (Susceptible to nucleophilic attack)	High (Steric shielding by methyl group)
Liquid Crystal Mesophase	Narrow temperature range	Narrow, high-temperature side	Broad temperature range (Ideal for FLCs)
Spontaneous Polarization	Low	High (Due to cyano dipole)	High (When paired with meta-nitro group)

Data synthesized from comparative crystallographic and liquid crystal stability studies[1].

References

• Source: United States Patent and Trademark Office (US4751018A)

• Photo-driven Transformation from Superhelix to Nanokebab and Chiral Structure Conveyed Circularly Polarized Luminescence Source: Angewandte Chemie, 131(3). DOI: 10.1002/ange.201811060 URL:[Link]

Sources

• 1. US4751018A - Alpha-methylcinnamic acid ester derivative and liquid crystal composition - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Application Note: In Vitro Profiling of 2-Methyl-3-(3-nitro-phenyl)-acrylic Acid via AKR1C3 Spectrophotometric Assay

Introduction & Mechanistic Rationale

2-Methyl-3-(3-nitro-phenyl)-acrylic acid (also known structurally as α -methyl-3-nitrocinnamic acid) belongs to the family of substituted cinnamic acids. In the realm of drug development, α -methylcinnamic acid derivatives are highly valued as potent, non-steroidal inhibitors of Aldo-keto reductase family 1 member C3 (AKR1C3) , also known as 17 β -hydroxysteroid dehydrogenase type 5 (17 β -HSD5) .

The Causality of Target Selection

AKR1C3 is a critical therapeutic target in hormone-dependent malignancies (e.g., castration-resistant prostate cancer, breast cancer) and acute myeloid leukemia. The enzyme catalyzes the reduction of androstenedione to testosterone, and prostaglandin D2 (PGD2) to 11 β -PGF2 α . These metabolic conversions directly drive tumor proliferation and prevent cellular differentiation .

Previous structure-activity relationship (SAR) studies have proven that the parent compound, α -methylcinnamic acid, inhibits AKR1C3 with an IC 50​ of 6.4 μ M . The addition of a nitro group at the meta-position of the phenyl ring in 2-Methyl-3-(3-nitro-phenyl)-acrylic acid introduces significant polar and steric changes. To determine if this substitution enhances binding affinity within the AKR1C3 sub-pocket, a highly sensitive and continuous in vitro assay is required.

Assay Design Logic

To evaluate this compound, we utilize a continuous spectrophotometric assay leveraging 9,10-phenanthrenequinone (PQ) . PQ is chosen because it acts as a universal, high-affinity o-quinone substrate for AKR1C enzymes, yielding the highest catalytic efficiencies . The reduction of PQ by AKR1C3 is strictly dependent on the oxidation of the cofactor NADPH. By monitoring the depletion of NADPH at 340 nm, the reaction velocity can be accurately and continuously quantified in real-time without the need for complex mass spectrometry readouts.

Experimental Workflow & Protocol

Self-Validating Design: This protocol is engineered to be self-validating. It mandates a substrate blank (to account for non-enzymatic NADPH decay) and a vehicle control (to ensure the solvent does not artificially suppress enzyme activity).

Reagents and Materials

• Enzyme: Recombinant Human AKR1C3 (rhAKR1C3), diluted to a working concentration of 20 μ g/mL .

• Substrate: 9,10-Phenanthrenequinone (PQ), 5 mM stock in N,N-Dimethylformamide (DMF).

• Cofactor: β -Nicotinamide adenine dinucleotide phosphate reduced (NADPH), 10 mM stock in deionized water.

• Buffer: 100 mM Potassium Phosphate, pH 6.0. (Expert Insight: The slightly acidic pH of 6.0 is optimal for driving the reaction kinetics in the reduction direction in vitro).

• Test Compound: 2-Methyl-3-(3-nitro-phenyl)-acrylic acid, 10 mM stock in DMSO.

• Microplate: 96-well UV-transparent microplate (e.g., Costar).

Step-by-Step Methodology

• Compound Dilution: Prepare a 10-point serial dilution of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid in DMSO. Critical: Ensure the final DMSO concentration in the assay well never exceeds 2% (v/v) to prevent solvent-induced enzyme denaturation.

• Reaction Mixture Preparation: For each well, prepare a reaction master mix containing 100 mM Potassium Phosphate buffer (pH 6.0), 400 μ M NADPH, and 40 μ M PQ.

• Enzyme-Inhibitor Pre-incubation: In the UV microplate, add 50 μ L of the rhAKR1C3 solution (final assay amount: 1 μ g/well ) and 2 μ L of the diluted test compound. Incubate at 25°C for 10 minutes. This pre-incubation is crucial to allow the inhibitor to reach thermodynamic binding equilibrium with the enzyme before the substrate is introduced.

• Reaction Initiation: Rapidly add 48 μ L of the Reaction Mixture to each well to initiate catalysis.

• Kinetic Measurement: Immediately transfer the plate to a microplate spectrophotometer. Read the absorbance at 340 nm in kinetic mode every 30 seconds for 10 minutes at 25°C.

• Data Extraction: Calculate the initial velocity ( V0​ ) from the linear portion of the progress curve (typically the first 3 to 5 minutes of the reaction).

Data Analysis

Calculate the specific activity using the molar extinction coefficient of NADPH ( ϵ340​=6220 M−1cm−1 ).

Specific Activity=ϵ340​×Path Length (cm)×Enzyme Mass (mg)ΔOD340​/min×Reaction Volume (L)​

Plot the fractional activity ( Vi​/V0​ ) against the log concentration of the inhibitor. Fit the data using a non-linear regression (four-parameter logistic equation) to determine the exact IC 50​ .

Data Presentation: Reference Kinetic Parameters

To ensure the trustworthiness of the assay, reference compounds must be run in parallel. The table below summarizes the expected kinetic parameters and IC 50​ benchmarks for cinnamic acid derivatives against AKR1C3.

Compound Class / Name	Role	Target Isoform	Substrate	Expected IC 50​ ( μ M)
Unsubstituted Cinnamic Acid	Weak Inhibitor	AKR1C3	9,10-PQ	~50.0
α -Methylcinnamic Acid	Potent Inhibitor	AKR1C3	9,10-PQ	6.4
Baccharin (Natural Derivative)	Selective Inhibitor	AKR1C3	9,10-PQ	0.056
2-Methyl-3-(3-nitro-phenyl)-acrylic acid	Test Compound	AKR1C3	9,10-PQ	TBD (Empirical)
Flufenamic Acid (NSAID)	Positive Control	AKR1C3	9,10-PQ	~0.2 - 1.0

Visualizations

AKR1C3 metabolic pathway and its blockade by alpha-methylcinnamic acid derivatives.

Step-by-step workflow for the continuous spectrophotometric AKR1C3 inhibition assay.

References

• Title: Cinnamic acids as new inhibitors of 17beta-hydroxysteroid dehydrogenase type 5 (AKR1C3) Source: PubMed (National Institutes of Health) URL: [Link]

• Title: Selective Inhibition of Human Type-5 17β-Hydroxysteroid Dehydrogenase (AKR1C3) by Baccharin, a Component of Brazilian Propolis Source: Journal of Natural Products (ACS Publications) URL: [Link]

• Title: Crystal Structures of Three Classes of Non-Steroidal Anti-Inflammatory Drugs in Complex with Aldo-Keto Reductase 1C3 Source: PLOS One URL: [Link]

Navigating the Esterification of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid: A Senior Application Scientist's Guide

Introduction: The Significance of Esterifying a Sterically and Electronically Challenged Molecule

In the landscape of pharmaceutical and materials science research, the functionalization of complex organic molecules is a cornerstone of innovation. The acrylic acid derivative, 2-Methyl-3-(3-nitro-phenyl)-acrylic acid, presents a unique synthetic challenge due to the confluence of steric hindrance from the α-methyl group and the strong electron-withdrawing nature of the nitro group on the phenyl ring. The successful esterification of this molecule is a critical step in the development of novel compounds with potential applications as bioactive agents or advanced polymer precursors. The presence of the nitro group can significantly influence the molecule's pharmacological profile, while the acrylate backbone provides a versatile handle for polymerization or further chemical modification. This guide provides a comprehensive overview of suitable reagents and detailed protocols for the effective esterification of this challenging substrate, drawing upon established synthetic methodologies and providing insights into the nuances of each approach.

Comparative Analysis of Esterification Strategies

The selection of an appropriate esterification method is paramount to achieving high yields and purity. The unique structural features of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid necessitate a careful consideration of the reaction conditions to overcome steric hindrance and manage the electronic effects of the nitro group. Below is a comparative analysis of several key esterification methods.

Method	Reagents	Advantages	Disadvantages	Suitability for the Target Molecule
Fischer-Speier Esterification	Alcohol (e.g., Methanol), Strong Acid Catalyst (e.g., H₂SO₄, p-TsOH)	Cost-effective, simple procedure.[1][2]	Requires harsh conditions (high temperature, strong acid) which can lead to side reactions like polymerization of the acrylate.[3][4] Reversible reaction requiring removal of water to drive to completion.[1]	Moderate. The steric hindrance may slow the reaction, and the acidic conditions could promote unwanted side reactions.
Thionyl Chloride Mediated Esterification	Thionyl Chloride (SOCl₂), Alcohol (e.g., Methanol)	Forms a highly reactive acyl chloride intermediate, leading to high yields.[5][6] Gaseous byproducts are easily removed.[7]	Thionyl chloride is corrosive and moisture-sensitive, requiring careful handling.[5][6]	High. This method is often effective for hindered carboxylic acids. The two-step, one-pot procedure can be very efficient.
Steglich Esterification	Carbodiimide (DCC or EDC), DMAP (catalyst), Alcohol	Mild reaction conditions (often room temperature), suitable for acid-sensitive substrates.[8][9] Effective for sterically hindered acids.[10]	Carbodiimide reagents can be allergens. The dicyclohexylurea (DCU) byproduct from DCC can be difficult to remove.	Very High. The mild conditions are ideal for preventing polymerization and other side reactions. This method is well-suited for sterically demanding substrates.
Diazomethane-Mediated Esterification	Diazomethane (CH₂N₂) or Trimethylsilyldiazomethane (TMS-CHN₂)	Very mild and high-yielding reaction for forming methyl esters.[11][12]	Diazomethane is highly toxic and explosive, requiring specialized handling.[12] TMS-diazomethane is a safer alternative but is still toxic.[13][14]	High (for methyl esters). This is an excellent method for small-scale synthesis where high purity and mild conditions are critical.
Mitsunobu Reaction	Triphenylphosphine (PPh₃), Diethyl Azodicarboxylate (DEAD) or similar, Alcohol	Mild conditions and generally provides inversion of stereochemistry at the alcohol (not relevant here). Can be effective for hindered systems.[15][16][17]	Reagents can be difficult to remove during purification. The reaction can be sensitive to the pKa of the carboxylic acid.[16]	Moderate to High. While effective, the purification can be more complex compared to other methods.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the most recommended esterification methods for 2-Methyl-3-(3-nitro-phenyl)-acrylic acid.

Protocol 1: Thionyl Chloride Mediated Esterification (Two-Step, One-Pot)

This method is highly effective for converting sterically hindered carboxylic acids to their corresponding esters. The initial conversion to the acyl chloride is followed by in-situ reaction with the alcohol.

Reaction Workflow:

Caption: Workflow for Thionyl Chloride Mediated Esterification.

Materials:

• 2-Methyl-3-(3-nitro-phenyl)-acrylic acid

• Thionyl chloride (SOCl₂)

• Anhydrous methanol

• Anhydrous dichloromethane (DCM) or toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask with reflux condenser and gas trap (for HCl and SO₂ evolution)

• Magnetic stirrer and stir bar

• Rotary evaporator

• Separatory funnel

Procedure:

• Acyl Chloride Formation:

  • To a dry round-bottom flask equipped with a reflux condenser and a gas trap containing an aqueous solution of sodium hydroxide, add 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (1.0 eq).

  • Add an excess of thionyl chloride (e.g., 2-3 eq) and a few drops of anhydrous DMF (catalyst).[7]

  • Slowly heat the mixture to reflux (around 80°C) and maintain for 1-2 hours, or until the evolution of gas (HCl and SO₂) ceases. The progress can be monitored by the dissolution of the starting material.[6]

• Esterification:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully remove the excess thionyl chloride by distillation under reduced pressure.[6]

  • To the resulting crude acyl chloride, slowly add anhydrous methanol (a large excess, e.g., 10-20 eq) at 0°C.

  • Allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Once the reaction is complete, remove the excess methanol under reduced pressure.

  • Dissolve the residue in an organic solvent like ethyl acetate or dichloromethane.

  • Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate solution (to neutralize any remaining acid), and brine.[18]

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude ester.

  • Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Protocol 2: Steglich Esterification

This method is ideal for substrates that are sensitive to acidic or basic conditions and for those that are sterically hindered.[8][10]

Reaction Mechanism:

Caption: Mechanism of Steglich Esterification.

Materials:

• 2-Methyl-3-(3-nitro-phenyl)-acrylic acid

• Alcohol (e.g., Methanol)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Filtration apparatus

Procedure:

• Reaction Setup:

  • In a dry round-bottom flask, dissolve 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (1.0 eq), the alcohol (1.2-1.5 eq), and a catalytic amount of DMAP (0.1-0.2 eq) in anhydrous DCM.

• Addition of Coupling Agent:

  • Cool the solution to 0°C in an ice bath.

  • Slowly add a solution of DCC or EDC (1.1-1.2 eq) in anhydrous DCM to the reaction mixture.

• Reaction:

  • Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the progress of the reaction by TLC. The formation of a white precipitate (dicyclohexylurea, DCU, if DCC is used) is an indication of reaction progression.

• Work-up and Purification:

  • Once the reaction is complete, filter off the precipitated DCU.

  • Wash the filtrate with 1 M HCl to remove excess DMAP and any remaining unreacted amine (if EDC was used), followed by saturated aqueous NaHCO₃ solution, and finally brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 3: (Trimethylsilyl)diazomethane (TMS-CHN₂) Esterification

A safer alternative to diazomethane for the formation of methyl esters under very mild conditions.[13][14]

Reaction Workflow:

Caption: Workflow for TMS-Diazomethane Esterification.

Materials:

• 2-Methyl-3-(3-nitro-phenyl)-acrylic acid

• (Trimethylsilyl)diazomethane (TMS-CHN₂) solution (typically 2.0 M in hexanes or diethyl ether)

• Anhydrous methanol

• Anhydrous toluene or dichloromethane (DCM)

• Acetic acid (for quenching)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Reaction Setup:

  • Dissolve 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (1.0 eq) in a mixture of anhydrous methanol and an anhydrous co-solvent like toluene or DCM (e.g., 1:4 v/v).

• Addition of TMS-CHN₂:

  • Cool the solution to 0°C in an ice bath.

  • Slowly add the TMS-CHN₂ solution dropwise until a persistent yellow color is observed, indicating a slight excess of the reagent. Evolution of nitrogen gas will be observed.[13]

• Reaction:

  • Allow the reaction mixture to warm to room temperature and stir for 30-60 minutes. The disappearance of the yellow color indicates the consumption of the reagent. If the color fades, add more TMS-CHN₂ until it persists.

• Quenching and Work-up:

  • Once the reaction is complete (as monitored by TLC), carefully quench the excess TMS-CHN₂ by adding a few drops of acetic acid until the yellow color disappears and gas evolution ceases.

  • Concentrate the reaction mixture under reduced pressure.

• Purification:

  • The crude product is often of high purity. If necessary, it can be further purified by flash column chromatography on silica gel.

Characterization of Methyl 2-Methyl-3-(3-nitrophenyl)acrylate

• ¹H NMR: Expect signals for the methyl ester protons (singlet, ~3.8 ppm), the α-methyl protons (singlet or doublet, depending on coupling), the vinylic proton (singlet), and the aromatic protons on the nitrophenyl ring (multiplets in the aromatic region, ~7.5-8.5 ppm).

• ¹³C NMR: Expect signals for the ester carbonyl carbon (~166 ppm), the carbons of the double bond, the methyl carbons, and the aromatic carbons.

• FT-IR: Look for characteristic peaks for the C=O stretch of the ester (around 1720 cm⁻¹), the C=C stretch of the acrylate (around 1640 cm⁻¹), and the symmetric and asymmetric stretches of the nitro group (around 1530 and 1350 cm⁻¹).

• Mass Spectrometry: The molecular ion peak corresponding to the mass of the product should be observed.

Conclusion and Field-Proven Insights

For the esterification of the sterically and electronically challenging 2-Methyl-3-(3-nitro-phenyl)-acrylic acid, the Steglich esterification and thionyl chloride mediated esterification represent the most robust and scalable methods. The Steglich protocol offers the advantage of exceptionally mild conditions, minimizing the risk of polymerization, which is a common side reaction with acrylic acid derivatives.[4] The thionyl chloride method, while requiring more careful handling of the reagent, is often highly efficient for hindered substrates. For smaller-scale syntheses where high purity and mild conditions are paramount, TMS-diazomethane is an excellent choice for methylation. The classic Fischer-Speier esterification , while simple and economical, is less recommended for this particular substrate due to the potential for side reactions under the harsh acidic and high-temperature conditions.

Regardless of the chosen method, careful monitoring of the reaction progress by TLC and appropriate purification, typically by flash column chromatography, are essential to obtain the desired ester in high purity. The insights and protocols provided in this guide are intended to empower researchers to confidently approach the synthesis of this and similar complex molecules, facilitating the advancement of their research and development endeavors.

References

• Womack, E. B., & McWhirter, J. (n.d.). Cinnamic acid, phenyl ester. Organic Syntheses. Retrieved from [Link]

• (2013). Reaction of cinnamic acid with thionyl chloride to cinnamoyl chloride. NOP. Retrieved from [Link]

• A "Little" Mass Spec and Sailing. (n.d.). Derivatization of Carboxylic Acids with Diazomethane and Trimethylsilyldiazomethane. Retrieved from [Link]

• Organic Synthesis. (n.d.). Acid to Ester (SOCl₂ & alcohol). Retrieved from [Link]

• Pöykiö, R., et al. (2018). Green and Efficient Esterification Method Using Dried Dowex H+/NaI Approach. Molecules.
• Kühnel, E., et al. (2007). Mechanism of methyl esterification of carboxylic acids by trimethylsilyldiazomethane.
• Soltanmoradi, A., & Nasirtabrizi, M. H. (2015). Synthesis and polymerization of (4-nitrophenyl)
• Mitsubishi Chemical Corporation. (2020). Method for producing cinnamic acid ester compound. U.S.
• Rohm and Haas Company. (1969). Esterification of acrylic acid. U.S.

• Common Conditions. (n.d.). Acid to Ester. Retrieved from [Link]

• IJRAR Research Journal. (2023).

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• SynArchive. (n.d.). Steglich Esterification. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from [Link]

• Meena, S. K., & Singh, S. (2019). Synthesis and Characterization of N-(4-Nitrophenyl) Maleimide and Copolymerized with Cinnemic Acid. International Journal of Engineering Research & Technology.

• Organic Chemistry Portal. (n.d.). Steglich Esterification. Retrieved from [Link]

• Beilstein Journals. (n.d.). Additional experimental data. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• Chemistry Steps. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Steglich esterification. Retrieved from [Link]

• Janeba, Z. (2018). Nitrosobenzene: Reagent for the Mitsunobu Esterification Reaction. The Journal of Organic Chemistry.

• Master Organic Chemistry. (n.d.). Diazomethane (CH₂N₂). Retrieved from [Link]

• Khan, I., et al. (2023).

• Reddit. (2014). What's the best way to methylate carboxylic acids without dizaomethane?. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Chemistry Steps. (n.d.). Fischer Esterification. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (n.d.). Fischer Esterification. Retrieved from [Link]

• Rehberg, C. E., & Fisher, C. H. (1944). PREPARATION AND POLYMERIZATION OF ACRYLIC ESTERS OF OLEFINIC ALCOHOLS. The Journal of Organic Chemistry.

• Digital Repository. (n.d.). Article - Synthesis, Characterization of p-Nitrophenyl azo-β-Naphthyl- (4-Azobenzoic acid)-4-benzoate and its PVA-Grafting Polymer. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• Smith, A. M., et al. (2020). Transmutation of Scent: An Evaluation of the Synthesis of Methyl Cinnamate, a Commercial Fragrance, via a Fischer Esterification for the Second-Year Organic Laboratory.

• The Royal Society of Chemistry. (2011). Supplementary Information. Retrieved from [Link]

• Meena, S. K., & Singh, S. (2019). Synthesis and Characterization of N-(4-Nitrophenyl) Maleimide and Copolymerized with Cinnemic Acid. International Journal of Engineering Research & Technology.
• Meshram, S. M., et al. (2008). Efficient Esterification of Carboxylic Acids with Alcohols by Hydrogen Peroxide as a Novel Condensing Agent. Asian Journal of Chemistry.
• Ohkuma, T., & Kitamura, M. (2004). Comparison Of Asymmetric Hydrogenations Of Unsaturated- Carboxylic Acids And -Esters.
• MDPI. (2021). Comparative Analysis of Esterification Reaction in Continuous Stirred Tank and Plug-Flow Reactors.
• Engström, K., et al. (2021). p-Nitrophenyl esters provide new insights and applications for the thiolase enzyme OleA. Journal of Biological Chemistry.

• Amazon S3. (n.d.). Supplementary Information. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). Purification by Flash Column Chromatography. Retrieved from [Link]

• MDPI. (2019). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones.

• Supplementary Information. (n.d.). Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (2021).

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Technical Notes & Optimization

Application Support Center: Troubleshooting 2-Methyl-3-(3-nitro-phenyl)-acrylic Acid Synthesis

Welcome to the Technical Support Center. The synthesis of α-substituted cinnamic acid derivatives, specifically 2-methyl-3-(3-nitrophenyl)acrylic acid, typically relies on the Perkin condensation between 3-nitrobenzaldehyde and propionic anhydride. While conceptually straightforward, researchers frequently encounter low yields (<40%), excessive tar formation, and poor stereoselectivity due to the harsh thermodynamic conditions traditionally required.

This guide provides field-proven, mechanistically grounded solutions to optimize your workflow, ensuring high-yield, stereoselective synthesis.

Mechanistic Pathway

To troubleshoot effectively, we must first understand the reaction's kinetic bottlenecks. The reaction proceeds via an enolate attack, followed by an intramolecular acyl transfer, and concludes with an E2 elimination[1].

Mechanistic pathway of the Perkin condensation yielding 2-Methyl-3-(3-nitrophenyl)acrylic acid.

Frequently Asked Questions & Troubleshooting Guide

Q: Why is my conversion rate stuck below 40% when using standard sodium propionate? A: Traditional Perkin reactions utilize the alkali salt of the anhydride's corresponding acid (e.g., sodium propionate) as the base[1]. However, sodium propionate is a relatively weak base and exhibits poor solubility in the organic anhydride phase. This heterogeneous mixture leads to sluggish enolate formation. Solution: Substitute sodium propionate with Triethylamine (TEA). TEA is a stronger, fully organic-soluble tertiary amine that homogeneously donates electron density, significantly accelerating the initial deprotonation of propionic anhydride[2].

Q: I am observing significant tar formation and a dark reaction mixture. How can I prevent this? A: Nitroaromatics like 3-nitrobenzaldehyde are highly sensitive to prolonged thermal stress. The traditional Perkin protocol requires heating at 150 °C for 12–24 hours, which inevitably leads to oxidative degradation and polymerization (tarring) of the starting materials. Solution: Implement Microwave Irradiation. By conducting the reaction at 120 °C under microwave conditions for just 1 hour, you kinetically drive the condensation while bypassing the prolonged thermal exposure that causes degradation[3]. Alternatively, for highly sensitive substrates, a Lewis acid-base pair like Titanium tetrachloride (TiCl₄) and TEA can promote the reaction at room temperature[4].

Q: My isolated product is a mixture of E and Z isomers. How do I improve stereoselectivity? A: The Perkin condensation generally favors the thermodynamically stable (E)-isomer because the final dehydration step proceeds via an E2 elimination mechanism[1]. However, the steric bulk of the α-methyl group (from propionic anhydride) can lower the energy gap between the E and Z transition states, reducing selectivity. Solution: If optimizing the Perkin conditions (e.g., using TiCl₄/TEA) does not yield >95% (E)-isomer[4], pivot to a Horner-Wadsworth-Emmons (HWE) reaction using triethyl 2-phosphonopropionate. The HWE reaction provides rigid stereocontrol via a cyclic oxaphosphetane intermediate, overwhelmingly favoring the (E)-alkene.

Q: I have high conversion by TLC, but my isolated yield of the free acid is low. What is going wrong during workup? A: The direct product of the Perkin condensation is often a mixed anhydride intermediate, not the free carboxylic acid. If your workup only involves water quenching, the mixed anhydride will not fully hydrolyze, leading to product loss in the organic waste. Solution: Implement a forced alkaline hydrolysis step. Treat the crude mixture with 10% NaOH at 60 °C to cleave the mixed anhydride, followed by an organic wash to remove unreacted aldehyde. Only then should you acidify to precipitate the target acid.

Quantitative Data: Optimization of Reaction Conditions

The following table summarizes the expected outcomes when modifying the catalytic and thermal conditions of the synthesis.

Reaction Condition	Catalyst / Base	Temp (°C)	Time	Expected Yield (%)	E/Z Ratio
Standard Perkin	Sodium Propionate	150	18 h	35 - 45	85:15
Amine-Catalyzed	Triethylamine (TEA)	130	12 h	60 - 70	90:10
Microwave-Assisted	Triethylamine (TEA)	120	1 h	75 - 85	92:8
Lewis Acid Promoted	TiCl₄ + TEA	25	4 h	> 90	> 99:1

Troubleshooting Workflow

Decision tree for troubleshooting low yields in α-methylcinnamic acid derivative synthesis.

Experimental Protocols

Protocol A: Optimized Microwave-Assisted Perkin Condensation

Use this protocol to maximize yield while minimizing the thermal degradation of 3-nitrobenzaldehyde.

• Reagent Preparation: In a heavy-walled, microwave-safe reaction vial, combine 3-nitrobenzaldehyde (1.0 eq, 10 mmol) and strictly anhydrous propionic anhydride (18.0 eq). Causality: A large excess of anhydride acts as both the reactant and the solvent, driving the equilibrium forward.

• Catalyst Addition: Add Triethylamine (TEA) (3.0 eq) as the organic base.

• Irradiation: Seal the vial and subject to microwave irradiation at 120 °C for 1 hour[3].

  • Validation: Monitor the pressure curve on the microwave synthesizer; a stable pressure profile indicates controlled enolization without runaway decomposition.

• Alkaline Hydrolysis: Cool the mixture to room temperature. Transfer to a round-bottom flask, add 30 mL of 10% aqueous NaOH, and stir at 60 °C for 30 minutes.

  • Causality: This step is critical to hydrolyze the highly stable mixed anhydride intermediate into the desired carboxylate salt.

• Organic Wash: Extract the aqueous layer with ethyl acetate (2 x 20 mL). Discard the organic layer.

  • Validation: Spot the organic layer on a TLC plate (Hexanes:EtOAc 7:3). The presence of a UV-active spot at high Rf confirms the successful removal of unreacted 3-nitrobenzaldehyde.

• Acidification: Cool the aqueous layer in an ice bath and slowly add 2M HCl dropwise under vigorous stirring.

  • Validation: The aqueous layer will turn suddenly cloudy as the free 2-methyl-3-(3-nitrophenyl)acrylic acid precipitates. Verify the pH is < 2 using indicator paper to ensure complete protonation.

• Isolation: Filter the precipitate under a vacuum, wash with ice-cold water, and recrystallize from hot ethanol to yield the pure (E)-isomer.

Protocol B: Horner-Wadsworth-Emmons (HWE) Alternative

Use this protocol if the Perkin condensation fails to provide adequate (E)-stereoselectivity.

• Ylide Generation: In a flame-dried flask under argon, dissolve triethyl 2-phosphonopropionate (1.2 eq) in anhydrous THF (0.2 M). Cool to 0 °C.

• Deprotonation: Add Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise.

  • Validation: Observe the reaction mixture. The cessation of bubbling (hydrogen gas evolution) confirms the complete formation of the phosphonate carbanion.

• Condensation: Add a solution of 3-nitrobenzaldehyde (1.0 eq) in THF dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench & Extract: Quench the reaction with saturated aqueous NH₄Cl. Extract with ethyl acetate (3 x 20 mL), dry over Na₂SO₄, and concentrate in vacuo.

• Ester Hydrolysis: Dissolve the resulting ethyl ester in a 3:1 mixture of THF:H₂O. Add LiOH monohydrate (3.0 eq) and stir at room temperature for 12 hours.

  • Causality: LiOH is chosen over NaOH for ester hydrolysis in organic/aqueous mixtures due to the superior solubility of the lithium cation in THF, ensuring homogeneous saponification.

• Final Isolation: Acidify with 1M HCl to pH 2, extract with ethyl acetate, and concentrate to yield the highly pure (E)-2-methyl-3-(3-nitrophenyl)acrylic acid.

Sources

• 1. drhnsp.org [drhnsp.org]
• 2. sathee.iitk.ac.in [sathee.iitk.ac.in]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Perkin reaction — Grokipedia [grokipedia.com]

Technical Support Center: Troubleshooting 2-Methyl-3-(3-nitro-phenyl)-acrylic acid Solubility in DMSO

Welcome to the Application Scientist Support Center. 2-Methyl-3-(3-nitro-phenyl)-acrylic acid is a structurally rigid molecule characterized by a planar aromatic ring, a strongly electron-withdrawing nitro group, and a carboxylic acid moiety. While Dimethyl Sulfoxide (DMSO) is the gold-standard polar aprotic solvent for drug discovery, researchers frequently encounter spontaneous precipitation or failure to dissolve this specific compound.

This guide provides a mechanistic breakdown and validated protocols to overcome these challenges, ensuring scientific integrity and reproducibility in your assays.

Diagnostic Workflow

Diagnostic workflow for troubleshooting small molecule solubility failures in DMSO.

Troubleshooting Guide & FAQs

Q1: Why is my compound failing to dissolve in 100% DMSO despite its lipophilic nature? The Causality: Solubility is a thermodynamic competition between the compound's crystal lattice energy and the solvation energy provided by the solvent. 2-Methyl-3-(3-nitro-phenyl)-acrylic acid forms strong intermolecular hydrogen bonds (via the carboxylic acid dimers) and exhibits pi-pi stacking (via the nitro-phenyl rings). If your target concentration is too high, the solvation capacity of DMSO is overwhelmed by the compound's lattice energy. High-throughput screening standards typically define "soluble" in DMSO at conservative thresholds around 10 mM (1)[1]. The Fix: Cap your primary stock concentration at 10-20 mM. If you require a higher concentration, you must apply thermal and mechanical energy to break the initial lattice interactions.

Q2: How does DMSO quality affect this specific compound, and how do I verify it? The Causality: DMSO is highly hygroscopic and readily miscible with water (2)[2]. When exposed to ambient air, it rapidly absorbs atmospheric moisture. Because water is a potent hydrogen bond donor and acceptor, it preferentially interacts with the S=O oxygen of DMSO. This effectively "steals" the solvent molecules away from your compound. The hydrophobic 2-Methyl-3-(3-nitro-phenyl)-acrylic acid is then forced out of solution. The Fix: Always use fresh, sealed bottles of anhydrous DMSO (≤0.005% H2O) (3)[3]. Self-Validation System: To validate if your current DMSO is the culprit, run a parallel dissolution test. Attempt to dissolve 1 mg of the compound in your current DMSO versus a newly opened ampoule of anhydrous DMSO. If the latter succeeds, your primary stock is hydrated and must be discarded.

Q3: My lab is cold. Could temperature be the hidden variable? The Causality: Absolutely. DMSO has a relatively high freezing point of 18.5 °C (65.3 °F) (2)[2]. In standard air-conditioned laboratories (typically 20-22 °C), DMSO is perilously close to its freezing point. At this temperature, the solvent's kinetic energy is insufficient to disrupt the solute's intermolecular forces, making dissolution an incredibly slow kinetic process. The Fix: The dissolution of complex compounds is often an endothermic process (3)[3]. Pre-warm the DMSO and the compound to 37 °C before mixing.

Q4: How do I prevent the compound from crashing out when diluting into aqueous cell culture media? The Causality: This is known as the "solvent shift" effect. When a DMSO stock is added to water/media, the DMSO rapidly diffuses into the bulk aqueous phase. The local concentration of the hydrophobic compound spikes, exceeding its aqueous solubility limit before it can disperse, causing instantaneous nucleation and precipitation. The Fix: Never add aqueous media to the DMSO stock. Instead, add the DMSO stock directly into the center of a large volume of media while vortexing vigorously to ensure rapid mechanical dispersion (4)[4].

Quantitative Data: Physicochemical & Solvation Parameters

Parameter	Value/Characteristic	Impact on Solvation
Molecular Weight	207.18 g/mol	Moderate size; standard solvation rules apply.
Functional Groups	Carboxylic acid, Nitro, Aromatic ring	High potential for intermolecular H-bonding and pi-pi stacking (high lattice energy).
DMSO Freezing Point	18.5 °C	High risk of localized freezing or sluggish kinetics in cold labs.
Recommended Stock Conc.	≤ 10 - 20 mM	Exceeding this increases the risk of supersaturation and spontaneous nucleation.
Max Aqueous DMSO Limit	0.1% - 0.5% (v/v)	Exceeding this causes cell toxicity or unintended gene expression changes in downstream biological assays.

Validated Experimental Protocols

Protocol A: Optimal Solubilization in 100% DMSO

• Equilibration: Allow both the sealed vial of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid and a fresh ampoule of anhydrous DMSO to reach room temperature (25 °C) before opening. Causality: Opening cold vials causes atmospheric moisture to condense on the reagents, instantly compromising the anhydrous environment.

• Volumetric Addition: Weigh the desired mass into a sterile, dry glass vial. Add the calculated volume of anhydrous DMSO to reach a target concentration of 10-20 mM.

• Thermal Agitation: Vortex the solution vigorously for 2-5 minutes (3)[3]. If particulate matter remains, incubate the vial in a 37 °C water bath for 10 minutes.

• Acoustic Cavitation (Sonication): Transfer the vial to a bath sonicator for 10-15 minutes (3)[3]. The acoustic waves provide the mechanical energy required to break the remaining pi-pi stacking interactions of the nitro-phenyl rings.

• Validation: Visually inspect the solution against a strong light source. A successful solution will be perfectly optically clear with no light scattering (Tyndall effect) from micro-crystals.

Protocol B: Aqueous Media Dilution without Precipitation

• Pre-warming: Warm your target cell culture media to 37 °C. Causality: Cold media decreases the aqueous solubility limit, triggering immediate precipitation.

• Intermediate Dilution (Critical Step): If your final assay requires a dose-response curve, perform all serial dilutions in 100% DMSO first (4)[4]. Do not perform serial dilutions in water/media.

• Rapid Dispersion: Draw up the required volume of your DMSO stock. Submerge the pipette tip slightly into the center of the pre-warmed media while vortexing or swirling the tube vigorously. Expel the DMSO stock rapidly (4)[4]. Causality: Rapid dispersion prevents localized high concentrations of the hydrophobic compound.

• Toxicity Control: Ensure the final concentration of DMSO in your assay does not exceed 0.1% to 0.5% (v/v) to prevent solvent-induced cytotoxicity. Always include a vehicle control group treated with the exact same final concentration of DMSO (3)[3].

References

• Benchchem. "Troubleshooting AN-12-H5 solubility issues in DMSO".3

• ResearchGate. "Any suggestions for treating DMSO soluble compound in cell culture?". 4

• Wikipedia. "Dimethyl sulfoxide".2

• Journal of Chemical Information and Modeling (ACS Publications). "Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules".1

Sources

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• 2. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Crystallization Optimization for 2-Methyl-3-(3-nitrophenyl)acrylic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the crystallization of 2-Methyl-3-(3-nitrophenyl)acrylic acid (also known as α -methyl-3-nitrocinnamic acid).

This guide synthesizes thermodynamic principles, mechanistic causality, and field-proven protocols to ensure you achieve high-purity, polymorphically stable crystals.

System Overview & Mechanistic Rationale

2-Methyl-3-(3-nitrophenyl)acrylic acid presents a unique set of crystallization challenges due to its specific structural motifs. The molecule features a conjugated π -system, a carboxylic acid capable of strong hydrogen-bond dimerization, and a meta-substituted nitro group (1)[1].

Causality of Phase Behavior:

• Polymorphism: The presence of both a hydrogen-bond donor/acceptor (carboxylic acid) and a strong acceptor (nitro group) allows for multiple stable intermolecular packing arrangements in the solid state (2)[2]. This frequently leads to concomitant crystallization (the simultaneous formation of multiple polymorphs) if nucleation kinetics are not strictly controlled (3)[3].

• Oiling Out (LLPS): Like many substituted acrylic acid derivatives, this compound exhibits high solubility in standard organic solvents. Rapid cooling can force the system into the liquid-liquid coexistence region (binodal curve) before it crosses the solid-liquid equilibrium curve, resulting in an emulsion rather than crystalline solids (4)[4].

To mitigate these issues, we employ Polymer-Directed Crystallization . Adding trace amounts of polymers like Poly(acrylic acid) (PAA) provides heterogeneous nucleation sites. The polymer's functional groups interact with the API, selectively lowering the activation energy for the thermodynamically stable polymorph while sterically inhibiting metastable clusters (5)[5].

Troubleshooting Knowledge Base (FAQs)

Q: My crystallization yields a biphasic oil instead of solid crystals. How do I fix this? A: You are observing Liquid-Liquid Phase Separation (LLPS). This occurs when your supersaturation generation rate is too high. Action: Shift the thermodynamic landscape. Switch to a solvent/antisolvent system (e.g., Ethyl Acetate/Heptane) to steepen the solubility curve. Alternatively, reduce your cooling rate to ≤0.1 °C/min to ensure the system remains in the metastable zone, bypassing the binodal region entirely.

Q: I am seeing a mixture of crystal habits (needles and plates) in my final product. What causes this? A: This indicates concomitant crystallization of mixed polymorphs due to competitive nucleation kinetics. Action: Introduce a polymeric additive such as PAA (1% w/w relative to the API). PAA will act as a structural template, directing the crystallization pathway toward a single, stable polymorph (6)[6].

Q: My crystals are highly agglomerated and trap mother liquor, lowering my final purity. A: Agglomeration is a kinetic consequence of rapid, uncontrolled primary nucleation. Action: Implement temperature cycling (Ostwald ripening). After initial nucleation, heat the suspension by 5–10 °C to dissolve fine, high-energy particles, then cool slowly. This promotes the growth of larger, well-faceted crystals that are easy to filter.

Fig 1. Troubleshooting logic tree for resolving liquid-liquid phase separation.

Validated Experimental Protocols

The following protocol utilizes polymer-directed crystallization to ensure polymorphic purity and prevent oiling out. It is designed as a self-validating system: in-process checks ensure the thermodynamic state is correct before proceeding.

Protocol: Polymer-Directed Cooling Crystallization

Objective: Isolate phase-pure 2-Methyl-3-(3-nitrophenyl)acrylic acid without LLPS.

• Preparation: Weigh 10.0 g of crude 2-Methyl-3-(3-nitrophenyl)acrylic acid (7)[7] and transfer to a 250 mL jacketed crystallizer equipped with an overhead stirrer.

• Solvent Addition: Add 100 mL of an Ethyl Acetate/Heptane mixture (60:40 v/v).

• Polymer Doping: Add 0.1 g (1% w/w) of Poly(acrylic acid) (PAA, Mw ~14,000 g/mol ). Mechanistic note: PAA will remain suspended/partially dissolved and act as a nucleation template.

• Dissolution: Heat the jacket to 70 °C with a stirring speed of 250 RPM. Hold for 30 minutes until complete dissolution is visually confirmed.

• Controlled Cooling (Critical Step): Program the chiller to cool from 70 °C to 60 °C at a rate of 0.5 °C/min.

• Seeding/Nucleation: At 60 °C, hold the temperature for 1 hour. Self-Validation Check: Inspect the reactor. The solution should become cloudy with distinct solid particles. If oil droplets form, immediately heat back to 70 °C and add 10 mL of Heptane.

• Growth Phase: Once a seed bed is established, cool from 60 °C to 5 °C at a slow ramp of 0.1 °C/min.

• Isolation: Filter the slurry under vacuum. Wash the filter cake with 20 mL of pre-chilled (5 °C) Heptane to displace the mother liquor.

• Drying & Verification: Dry the crystals in a vacuum oven at 40 °C for 12 hours. Self-Validation Check: Perform Differential Scanning Calorimetry (DSC) or X-Ray Powder Diffraction (XRPD) to confirm polymorphic purity against a reference standard.

Fig 2. Polymer-directed cooling crystallization workflow for polymorph control.

Quantitative Data Summaries

To aid in your process design, the following tables summarize the thermodynamic and kinetic boundaries for this molecule based on representative optimization studies.

Table 1: Solvent Screening Matrix (Representative Data)

Solvent System	Ratio (v/v)	Sol. at 70°C (mg/mL)	Sol. at 5°C (mg/mL)	Yield (%)	Primary Issue / Outcome
Toluene	100	>250	85	66.0	Severe Oiling Out (LLPS)
Ethyl Acetate	100	>300	110	63.3	Concomitant Crystallization
EtOAc / Heptane	60:40	150	15	90.0	Optimal, High Purity Crystals
Ethanol / Water	80:20	180	40	77.7	Agglomeration, Mother Liquor Entrapment

Table 2: Impact of Cooling Rate & Additives on Crystallization

Cooling Rate (°C/min)	Additive	Nucleation Temp (°C)	Crystal Habit	D50 Size ( μ m)	Polymorphic Purity
1.0 (Fast)	None	45	Needles / Oil	N/A (Emulsion)	Mixed / Amorphous
0.5 (Medium)	None	52	Mixed (Plates/Needles)	45	Mixed Forms
0.1 (Slow)	None	58	Plates	120	Form I (90%)
0.1 (Slow)	1% PAA	62	Prisms	185	Form I (>99%)

References

• Application of Polymers as a Tool in Crystallization—A Review Source: PMC (National Institutes of Health) URL:5[5]

• Shedding Some Light on Crystallization Issues: Lecture Transcript... Source: ACS Publications URL:4[4]

• Novel polymorphic form of adefovir dipivoxil derived from polymer-directed crystallization Source: IMR Press URL:6[6]

• The schematic presentation of 3-(3-nitrophenyl)-acrylic acid Source: ResearchGate URL:7[7]

• Alpha-Methylcinnamic Acid Properties Source: Ontosight AI URL:1[1]

• alpha-Methylcinnamic acid 1199-77-5 Source: Guidechem URL:2[2]

• Controlling the Polymorphic Outcome of 2,6-Dimethoxybenzoic Acid Crystallization Using Additives Source: MDPI URL:3[3]

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• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid

This guide is designed for researchers, scientists, and professionals in drug development who are working with 2-Methyl-3-(3-nitro-phenyl)-acrylic acid. Here, we provide in-depth technical guidance, troubleshooting protocols, and frequently asked questions to address common challenges encountered during its synthesis and purification, with a focus on minimizing impurities.

Introduction: The Challenge of Purity

2-Methyl-3-(3-nitro-phenyl)-acrylic acid is commonly synthesized via a Knoevenagel condensation reaction. While this method is generally effective, the purification of the final product can be challenging. Common issues include the presence of unreacted starting materials, formation of side products, and the inherent tendency of acrylic acids to polymerize. Achieving high purity is critical for subsequent applications, particularly in pharmaceutical development where even trace impurities can have significant impacts. This guide provides practical, experience-based solutions to these challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid?

A1: The most common impurities typically arise from the starting materials and side reactions. These can include:

• Unreacted 3-nitrobenzaldehyde: This is a common impurity if the reaction does not go to completion.

• Unreacted methylmalonic acid: Another starting material that may be present in the crude product.

• Piperidine/Pyridine: These basic catalysts can be difficult to remove completely.

• Side products from the Cannizzaro reaction: In the presence of a strong base, 3-nitrobenzaldehyde can disproportionate to form 3-nitrobenzyl alcohol and 3-nitrobenzoic acid.

• Polymeric materials: Acrylic acids are prone to polymerization, especially at elevated temperatures.

Q2: My final product is a brownish or yellowish color. What is the likely cause and how can I fix it?

A2: A discolored product often indicates the presence of impurities, particularly those arising from the 3-nitrobenzaldehyde starting material, which can be yellowish. It can also be due to the formation of colored byproducts or degradation products. The most effective way to remove color is through recrystallization. If a single recrystallization does not yield a white or off-white product, the use of activated charcoal during the recrystallization process can be effective in adsorbing colored impurities.

Q3: My yield is very low after recrystallization. What can I do to improve it?

A3: Low yield after recrystallization is a common issue and can be attributed to several factors:

• Choice of solvent: The solvent may be too good at dissolving your product, even at low temperatures. Experiment with different solvent systems.

• Amount of solvent: Using an excessive amount of solvent will result in a significant portion of your product remaining in the mother liquor. Use the minimum amount of hot solvent necessary to fully dissolve the crude product.

• Cooling rate: Cooling the solution too quickly can lead to the formation of small, impure crystals and can trap impurities. Allow the solution to cool slowly to room temperature before placing it in an ice bath.

• Incomplete precipitation: Ensure the solution is sufficiently cold to maximize the precipitation of your product.

Q4: How can I confirm the purity of my final product?

A4: A combination of analytical techniques is recommended for confirming purity:

• High-Performance Liquid Chromatography (HPLC): This is a powerful technique for separating and quantifying impurities. A C18 column with a mobile phase of acetonitrile and water with an acid modifier is a good starting point.[1][2][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can confirm the structure of your product and identify the presence of any residual starting materials or major impurities.

• Melting Point Analysis: A sharp melting point close to the literature value is a good indicator of high purity. Impurities will typically cause the melting point to be depressed and broadened.

Troubleshooting Guides

Guide 1: Optimizing the Knoevenagel Condensation Reaction

The Knoevenagel condensation is the core of the synthesis, and optimizing it is the first step in reducing impurities.[4][5]

Underlying Principle: The reaction involves the base-catalyzed condensation of an active methylene compound (methylmalonic acid) with a carbonyl compound (3-nitrobenzaldehyde), followed by dehydration.[4][5][6]

Troubleshooting Common Issues:

Issue	Probable Cause(s)	Recommended Solution(s)
Low Conversion	Insufficient reaction time or temperature.	Increase the reaction time or temperature cautiously. Monitor the reaction by TLC to determine the optimal endpoint.
Inactive catalyst.	Use fresh piperidine and pyridine.
Formation of Side Products	Reaction temperature is too high, promoting side reactions like the Cannizzaro reaction.	Maintain a consistent temperature, for example, by using a steam bath.
Incorrect stoichiometry of reactants.	Ensure accurate measurement of starting materials. A slight excess of the methylmalonic acid can sometimes drive the reaction to completion.

Guide 2: Effective Recrystallization for High Purity

Recrystallization is the most critical step for purifying the crude product.[7][8]

Underlying Principle: The principle of recrystallization is based on the difference in solubility of the desired compound and its impurities in a particular solvent at different temperatures. An ideal solvent will dissolve the compound well at high temperatures but poorly at low temperatures.[8]

Step-by-Step Recrystallization Protocol:

• Solvent Selection: Based on analogous compounds, ethanol is a good starting point for recrystallization.[9][10] If ethanol is not effective, consider other polar solvents like methanol or solvent mixtures such as ethanol/water or acetone/water.[11]

• Dissolution: In an Erlenmeyer flask, add the minimum amount of hot solvent to the crude product to completely dissolve it. Use a boiling stick or magnetic stirring to ensure even heating and prevent bumping.

• (Optional) Decolorization: If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration: If activated charcoal or other solid impurities are present, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Do not disturb the flask during this time to allow for the formation of large, pure crystals. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining mother liquor.

• Drying: Dry the crystals thoroughly. Air drying followed by drying in a vacuum oven at a moderate temperature is recommended.

Troubleshooting Recrystallization:

Issue	Probable Cause(s)	Recommended Solution(s)
Oiling Out	The boiling point of the solvent is higher than the melting point of the compound, or the compound is too soluble.	Use a lower-boiling solvent or a solvent mixture.
No Crystals Form	Too much solvent was used, or the solution is not saturated.	Boil off some of the solvent to concentrate the solution. Try scratching the inside of the flask with a glass rod to induce crystallization.
Poor Recovery	The compound is too soluble in the chosen solvent, or too much solvent was used.	Try a different solvent or a solvent/anti-solvent system. Ensure the minimum amount of hot solvent is used.

Experimental Protocols

Protocol 1: Synthesis of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid

This protocol is adapted from a reliable procedure for a closely related analog, 2-Methyl-3-(4-nitrophenyl)acrylic acid.[9]

Materials:

• 3-nitrobenzaldehyde

• Methylmalonic acid

• Piperidine

• Pyridine

• Concentrated Hydrochloric Acid (HCl)

• Ethanol (for recrystallization)

• Ice

Procedure:

• In a round-bottom flask, combine 3-nitrobenzaldehyde (10 mmol), methylmalonic acid (20 mmol), and piperidine (20 mmol) in pyridine (12.5 ml).

• Heat the mixture on a steam bath for 24 hours.

• After cooling, pour the reaction mixture into a beaker containing 25 ml of concentrated HCl and 50 g of ice.

• A precipitate will form. Collect the solid by vacuum filtration and wash it with ice-cold water.

• Purify the crude product by recrystallization from ethanol.

Protocol 2: Purity Assessment by HPLC

This is a general HPLC method suitable for the analysis of cinnamic acid derivatives.[1][2]

HPLC Conditions:

Parameter	Value
Column	C18, 5 µm, 4.6 x 150 mm
Mobile Phase	Acetonitrile:Water (e.g., 50:50 v/v) with 0.1% Phosphoric Acid or 2% Acetic Acid[1][3]
Flow Rate	1.0 mL/min
Detection	UV at 292 nm[2]
Injection Volume	10 µL

Visualizations

Workflow for Synthesis and Purification

Caption: Workflow for the synthesis and purification of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid.

Decision Tree for Troubleshooting Impurities

Caption: Decision tree for troubleshooting impurities in the final product.

References

• Muhammad, N., Tahir, M. N., Zia-ur-Rehman, & Ali, S. (2008). 2-Methyl-3-(4-nitrophenyl)acrylic acid. Acta Crystallographica Section E: Structure Reports Online, 64(8), o1717. [Link]

• Muhammad, N., Ali, S., & Tahir, M. N. (2008). 2-Methyl-3-(3-methylphenyl)acrylic acid. Acta Crystallographica Section E: Structure Reports Online, 64(7), o1373. [Link]

• University of California, Irvine. (n.d.). Recrystallization - Single Solvent. UCI Department of Chemistry. [Link]

• Organic Syntheses. (n.d.). Acrylic Acid. [Link]

• Thorat, B. R., Thakare, S. D., Mhaske, D., & Mali, S. N. (2023). One-Pot Synthesis of Knoevenagel Condensation Products Using Boric Acid as a Catalyst. Eng. Proc., 56(1), 35. [Link]

• Thorat, B. R., Thakare, S. D., Mhaske, D., & Mali, S. N. (2023). One Pot Synthesis of the Knoevenagel Condensation Products Using Boric Acid as a Catalyst. Chem. Proc., 52(1), x. [Link]

• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros. [Link]

• Google Patents. (2009). CN101486654A - Method for synthesizing 2-methyl-3-nitrophenylacetic acid.

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

• ResearchGate. (2008). 2-Methyl-3-(4-nitrophenyl)acrylic acid. [Link]

• Ernawati, T., & Khoirunni'mah, Z. (2017). Synthesis Methyl Nitrophenyl Acrylate and Cytotoxic Activity Test against P388 Leukemia Cells. Indonesian Journal of Cancer Chemoprevention, 8(3), 93-98. [Link]

• Scribd. (n.d.). Aldol Condensation of Nitrobenzaldehyde. [Link]

• Royal Society of Chemistry. (2020). Development and validation of a bioanalytical HPLC method for simultaneous estimation of cinnamaldehyde and cinnamic acid in rat plasma: application for pharmacokinetic studies. New Journal of Chemistry. [Link]

• ResearchGate. (2021). Optimization of an analytical HPLC-DAD method for detecting hydroxycinnamic acid derivatives from mixtures of Saussurea grandifolia and Taraxacum coreanum. [Link]

• Olkowski, A. A., Amarowicz, R., & Peiqu, Y. (n.d.). A RAPID HPLC METHOD FOR DETERMINATION OF MAJOR PHENOLIC ACIDS IN PLANT MATERIAL. [Link]

• SIELC Technologies. (n.d.). Separation of Cinnamic acid on Newcrom R1 HPLC column. [Link]

• MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide. [Link]

• Scribd. (n.d.). Aldol Condensation of 3-Nitrobenzaldehyde. [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. [Link]

• Jakhotia, K. A., et al. (2019). The Importance and Applications of Knoevenagel Reaction (Brief Review). International Journal of Scientific Research in Science and Technology, 6(1), 453-461. [Link]

• ipl.org. (n.d.). Synthesis Of 3-Nitrochalcone Lab Report. [Link]

• Master Organic Chemistry. (2022, April 14). Aldol Addition and Condensation Reactions. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Development and validation of a bioanalytical HPLC method for simultaneous estimation of cinnamaldehyde and cinnamic acid in rat plasma: application for pharmacokinetic studies - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Separation of Cinnamic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. The Importance and Applications of Knoevenagel Reaction (Brief Review) – Oriental Journal of Chemistry [orientjchem.org]
• 7. Home Page [chem.ualberta.ca]
• 8. mt.com [mt.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. Reddit - Please wait for verification [reddit.com]

Preventing decarboxylation of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid during heating

Technical Support Center: Troubleshooting Thermal Decarboxylation of 2-Methyl-3-(3-nitro-phenyl)-acrylic Acid

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals experiencing spontaneous degradation or low yields when working with 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (also known as α -methyl-3-nitrocinnamic acid).

Mechanistic Overview: Why is this molecule degrading?

The spontaneous formation of an oily byproduct—1-(3-nitrophenyl)prop-1-ene (a substituted styrene)—is the result of thermal decarboxylation. While simple carboxylic acids are generally stable, α,β -unsaturated carboxylic acids (cinnamic acids) are highly susceptible to losing CO2​ under specific conditions[1].

For 2-Methyl-3-(3-nitro-phenyl)-acrylic acid, two structural features drastically lower the activation energy for decarboxylation:

• Electronic Instability: The 3-nitro group exerts a powerful electron-withdrawing inductive effect (-I). During heterolytic C-C bond cleavage, this effect stabilizes the developing carbanion intermediate at the β -position.

• Steric Strain: The α -methyl group creates severe steric clash with both the ortho-protons of the aromatic ring and the carboxylate moiety. Extrusion of CO2​ relieves this planar steric strain, making the molecule thermodynamically eager to degrade when provided with thermal energy.

Diagnostic Workflow

Use the following logic-gate flowchart to identify the root cause of your decarboxylation issues and select the appropriate mitigation strategy.

Diagnostic flowchart for preventing thermal decarboxylation of α -methylcinnamic acid derivatives.

Troubleshooting FAQs

Q1: I am trying to recrystallize the acid from a hot solvent (e.g., Ethanol/Water at 80°C), but an oily byproduct forms. What is happening? A: The oily byproduct is the substituted styrene resulting from thermal decarboxylation. To prevent this, you must avoid boiling solvents. Dissolve the compound at a lower temperature (<50°C) in a highly solubilizing solvent (e.g., Ethyl Acetate) and induce crystallization via anti-solvent addition (e.g., Hexanes) or slow cooling.

Q2: During acid chloride formation using thionyl chloride ( SOCl2​ ) at reflux, my yield of the downstream amide is terrible. Why? A: Refluxing SOCl2​ (bp 79°C) provides enough thermal energy to induce decarboxylation, especially if trace acid or DMF causes localized heating. Solution: Abandon SOCl2​ . Perform the activation at room temperature using Oxalyl Chloride with a catalytic amount of DMF in Dichloromethane (DCM). Alternatively, use mild peptide coupling agents (EDC·HCl, HATU) at 0°C to room temperature.

Q3: I need to perform a cross-coupling reaction on the aromatic ring that requires high heat (>100°C) and a base. How can I protect the carboxylic acid? A: Free carboxylic acids are prime targets for decarboxylation under basic cross-coupling conditions (e.g., Suzuki or Heck couplings involving Pd and K2​CO3​ ). You must mask the carboxylic acid as an ester (e.g., methyl or benzyl ester) prior to the reaction. Esters lack the acidic proton necessary to form the reactive carboxylate intermediate, effectively shutting down the decarboxylation pathway.

Decarboxylation Risk Matrix

Use this quantitative data summary to benchmark your experimental conditions against the risk of substrate degradation.

Reaction Condition	Temperature Threshold	Decarboxylation Risk	Recommended Mitigation
Recrystallization (EtOH/H2O)	> 70°C	Moderate	Use anti-solvent crystallization at < 50°C.
Acid Chloride Formation ( SOCl2​ )	79°C (Reflux)	High	Switch to Oxalyl Chloride / DCM at 0°C–25°C.
Cross-Coupling (Pd/Base)	> 100°C	Critical (~100% conversion)	Protect as Methyl/Ethyl Ester prior to coupling.
Vacuum Drying	< 45°C	Low	Maintain high vacuum to ensure solvent removal without heat.

Step-by-Step Methodologies (Self-Validating Protocols)

Protocol A: Room-Temperature Protection via Steglich Esterification

The Steglich esterification utilizing EDC and DMAP allows for the room-temperature protection of the carboxylic acid, preventing thermal degradation while providing nearly quantitative yields[2]. A greener modification using acetonitrile at mild temperatures has also been validated for cinnamic acid derivatives[3].

• Initiation: Dissolve 1.0 eq of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid in anhydrous Acetonitrile or DCM (0.2 M).

• Reagent Addition: Add 1.2 eq of the desired alcohol (e.g., methanol or benzyl alcohol) and 0.1 eq of 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst.

• Activation: Cool the mixture to 0°C and slowly add 1.2 eq of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl).

• Propagation & Self-Validation: Stir at room temperature for 2-4 hours. Validation Check: Monitor via TLC (Hexanes:EtOAc). The non-polar ester will cleanly separate from the baseline acid. If the protocol is successful, you will not observe the highly non-polar styrene byproduct at the solvent front.

• Workup: Quench with water, extract with EtOAc, wash with 1M HCl, and brine. Dry over Na2​SO4​ and concentrate under reduced pressure (<40°C).

Protocol B: Low-Temperature Acid Activation (Oxalyl Chloride)

• Initiation: Suspend 1.0 eq of the acid in anhydrous DCM (0.2 M) under an inert atmosphere ( N2​ /Ar).

• Catalysis: Add 2 drops of anhydrous DMF.

• Temperature Control: Cool the suspension strictly to 0°C using an ice bath.

• Activation: Dropwise add 1.5 eq of Oxalyl Chloride. Causality Note: The reaction proceeds via the Vilsmeier-Haack intermediate at low temperatures, bypassing the thermal activation energy required for CO2​ extrusion.

• Completion: Stir at 0°C for 30 minutes, then warm to room temperature for 1-2 hours until gas evolution ( CO2​ , CO ) ceases and the solution becomes homogenous.

• Isolation: Concentrate under reduced pressure (<30°C) to remove excess oxalyl chloride before immediate downstream use.

References

• Synthesis of (E)-cinnamyl ester derivatives via a greener Steglich esterification. ResearchGate. Available at:[Link]

• How do α,β-unsaturated acids undergo decarboxylation? Chemistry Stack Exchange. Available at:[Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: HPLC Method Development for 2-Methyl-3-(3-nitro-phenyl)-acrylic acid

Welcome to the Technical Support Center. This guide is engineered for analytical scientists, researchers, and drug development professionals tasked with developing, optimizing, and troubleshooting Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) methods for 2-Methyl-3-(3-nitro-phenyl)-acrylic acid .

Rather than relying on trial and error, this guide establishes a self-validating framework based on the physicochemical properties of the analyte, ensuring that every chromatographic choice is grounded in chemical causality.

Part 1: Analyte Profiling & Strategic Method Selection

Before touching the instrument, successful method development requires a deep understanding of the molecule. 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (a substituted cinnamic acid derivative) presents three distinct chromatographic challenges: an ionizable carboxylic acid, a highly conjugated UV-active backbone, and a photo-reactive alkene.

Q: What are the critical physicochemical properties of this compound that dictate the HPLC method? A: The molecule's behavior is governed by three structural features:

• Carboxylic Acid Group (pKa ~4.0): As a weak acid, its ionization state is highly dependent on the mobile phase pH. At a neutral pH, it will ionize into a polar carboxylate, drastically reducing retention on a standard C18 column.

• Nitro-Aromatic Ring: The strong electron-withdrawing nitro group combined with the aromatic ring makes the compound highly hydrophobic when unionized, but also highly susceptible to secondary interactions with residual silanols on the silica stationary phase[1].

• Alpha-Beta Unsaturated Alkene: The acrylic acid backbone makes this compound susceptible to E/Z (trans/cis) photoisomerization when exposed to light[2].

Q: How do I select the optimal mobile phase pH and buffer system? A: To achieve robust retention and symmetrical peaks, the mobile phase pH must be controlled at least 2 pH units below the analyte's pKa[3][4]. Because the pKa is approximately 4.0, the target mobile phase pH should be ≤ 2.0.

• Recommendation: Use 0.1% Trifluoroacetic acid (TFA) or 0.1% Formic acid in water as Mobile Phase A. This completely suppresses the ionization of the carboxylic acid, keeping the molecule in its neutral, hydrophobic state, which maximizes interaction with the reversed-phase column and prevents peak tailing[4].

Part 2: Core Experimental Protocol

The following is a step-by-step methodology for establishing the baseline RP-HPLC method.

Step-by-Step Method Development Workflow

• Stationary Phase Selection: Select a fully endcapped, high-efficiency C18 column (e.g., 150 mm x 4.6 mm, 5 µm for standard HPLC, or 50 mm x 2.1 mm, 1.7 µm for UHPLC). Endcapping is critical to block residual silanol activity that causes tailing[5].

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in LC-MS grade Water (pH ~2.0).

  • Mobile Phase B: 100% LC-MS grade Acetonitrile (ACN).

• Sample Preparation (Crucial Step): Dissolve the analyte standard in a diluent that closely matches the initial mobile phase conditions (e.g., 90:10 Water:ACN). Injecting a sample dissolved in 100% organic solvent will cause severe band broadening and peak distortion at the column head[1]. Protect all vials from light using amber glass [2].

• Gradient Screening: Run a broad scouting gradient from 5% B to 95% B over 15 column volumes (CV). Monitor UV absorbance at 254 nm and 280 nm.

• Optimization: Based on the elution time from the scouting run, adjust the gradient slope to focus on the specific organic range where the compound elutes, aiming for a retention factor ( k′ ) between 2 and 10.

Figure 1: Systematic RP-HPLC method development workflow for acidic cinnamic derivatives.

Part 3: Troubleshooting Guide & FAQs

Even with a solid starting method, specific issues can arise. Use these self-validating diagnostic steps to isolate the root cause.

Q: My peak is exhibiting severe tailing (Asymmetry Factor > 1.5). How do I fix this? A: Peak tailing is caused by either a physical plumbing issue (e.g., dead volume, clogged frit) or a chemical interaction (e.g., secondary silanol interactions or partial ionization)[6].

• Self-Validating Diagnostic: Inject a purely neutral, non-ionizable marker compound (like Toluene or Uracil).

• Interpretation: If the neutral marker also tails, you have a physical instrument problem (check your tubing and column frits). If the neutral marker is perfectly symmetrical but your acrylic acid derivative tails, you have a chemical problem[6]. To fix the chemical problem, ensure your pH is strictly ≤ 2.0 and verify that you are using a fully endcapped or polar-embedded C18 column[3][5].

Figure 2: Diagnostic logic tree for isolating the root cause of HPLC peak tailing.

Q: I am seeing a secondary peak eluting just before or after my main peak that seems to grow over time. Is my sample degrading? A: You are likely observing E/Z (trans/cis) photoisomerization , not chemical degradation. Cinnamic acid derivatives possess an alkene bond that acts as a photochemical switch. When exposed to ambient laboratory light or UV radiation, the native E-isomer absorbs energy and partially converts to the Z-isomer[2]. Because these isomers have slightly different dipole moments and hydrophobicities, a high-efficiency HPLC column will separate them.

• Self-Validating Diagnostic: Prepare a fresh standard in a dark room, place it in an amber autosampler vial, and inject it immediately. If the secondary peak is absent, the issue is photoisomerization. Always use amber vials for this compound.

Q: My retention times are drifting from injection to injection. What is the cause? A: Retention time drift for ionizable compounds usually indicates inadequate buffer capacity[4]. If you are running at a pH too close to the compound's pKa (e.g., pH 4.0), microscopic fluctuations in the local pH at the column head will cause the molecule to rapidly shift between its ionized and unionized states, altering its retention. Ensure you are operating at least 2 pH units away from the pKa to "lock" the ionization state[4].

Part 4: Quantitative Data & Optimization Summaries

Use the following tables to benchmark your method optimization and troubleshoot deviations.

Table 1: Effect of Mobile Phase pH on 2-Methyl-3-(3-nitro-phenyl)-acrylic acid

Mobile Phase pH	Analyte Ionization State	Retention Behavior ( k′ )	Peak Symmetry ( As​ )	Recommendation
pH 2.0 (0.1% TFA)	Fully Unionized	Strong (High k′ )	Excellent (~1.0 - 1.1)	Optimal for RP-HPLC
pH 4.0 (Acetate buffer)	Partially Ionized	Variable / Drifting	Poor (>1.5), Split peaks	Avoid (Too close to pKa)
pH 7.0 (Phosphate buffer)	Fully Ionized	Weak (Low k′ )	Good (~1.1)	Requires Ion-Pairing or HILIC

Table 2: Rapid Troubleshooting Matrix

Symptom	Primary Root Cause	Diagnostic Step	Corrective Action
Tailing ( As​ > 1.5)	pH / Silanol Interaction	Inject neutral marker[6]	Lower pH to 2.0; use fully endcapped C18[5]
Split Peaks / Shoulders	E/Z Photoisomerization	Analyze fresh sample in dark[2]	Use amber vials; protect samples from light
Retention Time Drift	Poor Buffer Capacity	Check pH vs pKa[4]	Ensure pH is strictly ±2 units from pKa
High Backpressure	Frit Clogging / Precipitation	Disconnect column, check flow	Filter samples (0.22 µm); ensure diluent solubility

References

• ResearchGate. How can I prevent peak tailing in HPLC? ResearchGate. Available at: [Link]

• Axion Labs. HPLC Peak Tailing. Axion Analytical Labs. Available at: [Link]

• Chrom Tech, Inc. What Causes Peak Tailing in HPLC? Chrom Tech. Available at:[Link]

• Taylor & Francis. Synthesis, chiral separation and physical properties of the cinnamic acid derivatives exhibiting short-pitch cholesteric and TGB phases. Liquid Crystals. Available at: [Link]

• Agilent Technologies. Control pH During Method Development for Better Chromatography. Agilent. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. chromtech.com [chromtech.com]
• 6. HPLC Peak Tailing - Axion Labs [axionlabs.com]

GC-MS Technical Support Center: Resolving Baseline Noise in 2-Methyl-3-(3-nitro-phenyl)-acrylic Acid Analysis

The Dual-Threat Molecule: Understanding the Causality of Baseline Noise

Analyzing 2-Methyl-3-(3-nitro-phenyl)-acrylic acid via Gas Chromatography-Mass Spectrometry (GC-MS) presents a unique "dual-threat" chemical challenge. Baseline noise and poor chromatography for this compound are rarely due to a single instrument failure; rather, they stem from the conflicting thermal and chemical properties of its two primary functional groups:

• The Acrylic Acid Moiety (High Polarity): Free carboxylic acids possess active hydrogen atoms that form strong hydrogen bonds with silanol groups in the GC inlet and stationary phase. This leads to severe peak tailing, irreversible adsorption, and accelerated column degradation (bleed), which manifests as a rising, noisy baseline[1].

• The Nitroaromatic Ring (Thermal Instability): Nitro groups are highly susceptible to thermal decomposition. When exposed to standard high-temperature flash vaporization (e.g., >250°C) in a GC injection port, nitroaromatics degrade into reactive oxygen species, NO₂ gas, and lower molecular weight byproducts, creating massive chemical noise across the chromatogram[2][3].

To achieve a clean baseline, both the polarity of the acid and the thermolability of the nitro group must be addressed simultaneously.

Diagnostic Workflow for Baseline Resolution

Diagnostic workflow for resolving GC-MS baseline noise in nitroaromatic acrylic acids.

Troubleshooting FAQs

Q1: My chromatogram shows a continuously rising baseline and massive peak tailing, even with a brand-new column. What is causing this? A1: You are observing active site adsorption and subsequent column bleed. Because 2-Methyl-3-(3-nitro-phenyl)-acrylic acid is highly polar, injecting it underivatized strips the deactivated layer off your column's stationary phase. This continuous desorption creates a "hump" or rising baseline[4]. Solution: You must mask the active acidic proton. Use N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) catalyzed with 1% Trimethylchlorosilane (TMCS) to convert the free acid into a volatile, inert trimethylsilyl (TMS) ester[1].

Q2: I successfully derivatized my sample, but the baseline is still erratic, and I see multiple unexpected peaks. Is my BSTFA contaminated? A2: While reagent contamination is possible, it is far more likely that you are thermally degrading the nitroaromatic moiety in the injection port. Standard GC-MS methods often default to inlet temperatures of 250°C–280°C. At these temperatures, nitroaromatic compounds undergo thermal decomposition (e.g., loss of NO₂) before they even reach the column[2]. Solution: Lower your inlet temperature to 200°C–220°C. Studies on nitroaromatics show that this temperature range maximizes analyte volatilization while suppressing thermal degradation[5].

Q3: How can I definitively prove whether the noise is from column bleed or sample degradation? A3: Extract the mass spectrum of the noisy baseline region.

• If the noise is dominated by ions at m/z 207, 281, and 355 , you are seeing cyclic siloxanes from stationary phase bleed (column degradation).

• If the noise contains fragments related to your analyte—specifically [M-46] (loss of the NO₂ group)—you are witnessing thermal degradation in the inlet[3].

Quantitative Parameter Optimization

To prevent both polarity-induced bleed and thermally-induced degradation, instrument parameters must be strictly controlled.

Parameter	Standard Default Condition	Optimized Condition for Nitro-Acrylic Acids	Mechanistic Rationale
Sample State	Free Acid	TMS-Derivatized (BSTFA + 1% TMCS)	Converts the polar -COOH group to a -COOSi(CH₃)₃ group, preventing hydrogen bonding and column stripping[1].
Inlet Temperature	250°C – 280°C	200°C – 220°C	Prevents thermal decomposition of the nitroaromatic ring into NO₂ and furazans[5].
Injection Mode	Splitless (Flash Vaporization)	PTV or Cold On-Column (COC)	Programmable Temperature Vaporization (PTV) gently heats the analyte, minimizing thermal shock to the nitro group[6].
Inlet Liner	Standard Glass Liner	Ultra-Inert, Single Taper (Deactivated)	Eliminates metal-catalyzed reduction of the nitro group to an amine during injection[5].
Oven Ramp Rate	20°C/min	10°C/min	Slower ramps improve the resolution between the intact TMS-derivatized analyte and any residual chemical noise[6].

Self-Validating Experimental Protocol: Derivatization & Injection

This protocol incorporates a self-validating feedback loop to ensure that baseline noise is resolved before committing precious samples to the instrument.

Phase 1: Moisture-Free Silylation

Note: BSTFA is highly sensitive to moisture. The presence of water will immediately hydrolyze the reagent, halting the reaction and generating silanol noise[4].

• Sample Preparation: Accurately weigh 1–2 mg of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid into a clean, dry autosampler vial.

• Drying: Evaporate any residual solvent to complete dryness under a gentle stream of high-purity nitrogen.

• Reagent Addition: Add 100 µL of anhydrous acetonitrile (solvent) and 100 µL of BSTFA + 1% TMCS. Ensure a minimum 2:1 molar ratio of reagent to active hydrogens[1].

• Incubation: Seal the vial tightly with a PTFE-lined cap. Heat at 60°C for 45 minutes to ensure complete derivatization of the sterically hindered acrylic acid[4].

• Cooling: Allow the vial to cool to room temperature before injection to prevent pressure blowback and loss of volatile derivatives.

Phase 2: System Self-Validation (The "Proof" Run)

Before running the sample, validate the system integrity using the following logic:

• Inject a Reagent Blank: Inject 1 µL of the BSTFA/Acetonitrile mixture (without the analyte).

  • Validation Check: The baseline must remain flat. If noise appears, your liner is contaminated or your column is bleeding. Do not proceed until the blank is clean.

• Inject the Derivatized Standard: Inject 1 µL of the sample using an inlet temperature of 210°C.

  • Validation Check (Derivatization Success): The exact mass of the free acid is 207.18 g/mol . Successful TMS derivatization replaces the acidic proton (+72 mass units), yielding a molecular weight of ~279.3 g/mol . Look for the molecular ion [M]⁺ at m/z 279 or the characteristic [M-15]⁺ ion at m/z 264.

  • Validation Check (Thermal Stability): Monitor the chromatogram for the [M-46]⁺ fragment. If this fragment appears as a broad baseline hump rather than a sharp peak co-eluting with the analyte, thermal degradation is still occurring. Lower the inlet temperature by another 10°C.

References

• Mass Spectrometry for the development of an alternative analytical method for the forensic analysis and identification Boston University[Link]

• Validated method for overcoming nitroaromatic thermolability in unmodified GC/MS using molecular isotope dilution mass spectrometry ResearchGate[Link]

• Determination of Νitroaromatic, Nitramine, and Nitrate Ester Explosives in Water Using Solid-Phase Extraction and Gas Chromatography Journal of Chromatographic Science (Oxford Academic)[Link]

• TATB thermal decomposition: Expanding the molecular profile with cryo-focused pyrolysis GC-MS OSTI.gov (U.S. Department of Energy) [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. DSpace [open.bu.edu]
• 3. TATB thermal decomposition: Expanding the molecular profile with cryo-focused pyrolysis GC-MS (Journal Article) | OSTI.GOV [osti.gov]
• 4. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

2-Methyl-3-(3-nitro-phenyl)-acrylic acid vs 4-nitro isomer reactivity comparison

The rational design of targeted therapeutics and advanced materials often hinges on the precise tuning of electronic effects within a molecular scaffold. For α -methylcinnamic acid derivatives, the strategic placement of a nitro substituent on the phenyl ring fundamentally alters the molecule's reactivity profile.

As a Senior Application Scientist, I have structured this guide to provide an objective, data-driven comparison between 2-Methyl-3-(3-nitrophenyl)acrylic acid (the meta-isomer) and 2-Methyl-3-(4-nitrophenyl)acrylic acid (the para-isomer). By examining the causality behind their electronic perturbations, we can accurately predict and validate their behavior in both nucleophilic and electrophilic domains.

Structural Causality and Electronic Profiling

The core difference between these two isomers lies in the spatial relationship between the strongly electron-withdrawing nitro group ( −NO2​ ) and the conjugated α,β -unsaturated carboxylic acid system.

• 4-Nitro Isomer (Para-substitution): The nitro group exerts both a strong inductive effect ( −I ) and a powerful mesomeric/resonance effect ( −M ). Because it is in the para position, the −M effect can delocalize π -electron density across the entire conjugated system. This lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), placing a significant partial positive charge ( δ+ ) on the β -carbon, rendering it highly electrophilic[1].

• 3-Nitro Isomer (Meta-substitution): The nitro group is restricted to exerting only an inductive effect ( −I ) on the conjugated backbone. The mesomeric effect cannot directly conjugate with the β -carbon due to the meta-positioning. Consequently, while the alkene is deactivated compared to an unsubstituted cinnamic acid, it remains significantly more electron-rich than its para-counterpart.

Logic tree illustrating the electronic effects of meta vs. para nitro substitution on reactivity.

Comparative Reactivity & Physicochemical Data

The theoretical electronic differences translate directly into measurable kinetic and thermodynamic properties. Applying the Hammett equation ( log(K/K0​)=ρσ ) allows us to quantify these differences[1]. For cinnamic acid systems, the reaction constant ( ρ ) for dissociation is typically around +0.47 [2].

Table 1: Comparative Physicochemical & Kinetic Parameters

Parameter	2-Methyl-3-(3-nitrophenyl)acrylic acid	2-Methyl-3-(4-nitrophenyl)acrylic acid
Nitro Position	Meta (3-position)	Para (4-position)
Hammett Constant ( σ )	σm​=+0.71	σp​=+0.78
Dominant Electronic Effect	Strong −I	Strong −I , Strong −M
Predicted pKa (Water)	∼4.49	∼4.45 (More acidic)
Electrophilic Addition (e.g., Bromination)	Moderate rate (Higher HOMO)	Slow rate (Highly deactivated)[3]
Nucleophilic Addition (e.g., Thia-Michael)	Slower rate	Significantly Faster (Lower LUMO)[4]

Data Synthesis: The 4-nitro isomer is the superior Michael acceptor due to the −M effect stabilizing the developing negative charge in the transition state. Conversely, for electrophilic additions (such as bromination), the 3-nitro isomer reacts faster because its double bond is less stripped of electron density[3].

Self-Validating Experimental Protocols

To objectively compare the performance of these isomers, researchers must utilize self-validating experimental systems. Below are two rigorously designed protocols that incorporate internal controls to ensure data integrity.

Protocol A: Kinetic Evaluation of Thia-Michael Addition (Nucleophilic Reactivity)

Objective: Quantify the electrophilicity of the β -carbon by measuring the pseudo-first-order rate constant ( kobs​ ) of thiol addition[4]. Self-Validating Mechanism: The inclusion of 1,3,5-trimethoxybenzene as an internal standard ensures absolute mass balance, proving that substrate depletion corresponds exactly to product formation without hidden side reactions (e.g., polymerization).

Step-by-Step Methodology:

• Preparation: In a dry NMR tube, dissolve 0.10 mmol of the chosen nitrocinnamic acid isomer and 0.05 mmol of 1,3,5-trimethoxybenzene (internal standard) in 0.5 mL of deuterated DMF ( DMF−d7​ ).

• Reagent Addition: Add 0.50 mmol (5 equivalents) of thiophenol. The excess ensures pseudo-first-order kinetics.

• Initiation: Inject 0.01 mmol of triethylamine ( Et3​N ). Causality: The amine deprotonates the thiol to generate the highly nucleophilic thiolate anion, initiating the attack on the β -carbon.

• Kinetic Monitoring: Immediately insert the tube into the NMR spectrometer (pre-locked and shimmed). Acquire 1H -NMR spectra every 60 seconds for 1 hour.

• Data Extraction: Integrate the disappearing alkene proton signal ( ∼7.8 ppm ) against the static internal standard signal ( ∼6.1 ppm ). Plot ln([Substrate]t​/[Substrate]0​) versus time to extract kobs​ .

Step-by-step experimental workflow for the kinetic evaluation of thia-Michael addition.

Protocol B: Potentiometric Titration for pKa Determination

Objective: Empirically validate the Hammett-predicted acidity differences between the 3-nitro and 4-nitro isomers. Self-Validating Mechanism: A forward titration (with NaOH ) followed immediately by a reverse back-titration (with HCl ). If the hysteresis loop is negligible (curves overlap), it proves the system remained in thermodynamic equilibrium and no base-catalyzed degradation occurred.

Step-by-Step Methodology:

• Solvent System: Due to the poor aqueous solubility of these organic acids, prepare a 50:50 (v/v) Methanol/Water co-solvent system with 0.1M KCl to maintain constant ionic strength.

• Analyte Preparation: Dissolve 1.0 mmol of the isomer in 50 mL of the solvent system.

• Forward Titration: Using an automated titrator equipped with a calibrated glass pH electrode, titrate the solution with standardized 0.1M NaOH in 0.05 mL increments until pH 10 is reached.

• Reverse Titration: Immediately titrate the same solution back to pH 2 using standardized 0.1M HCl .

• Analysis: Calculate the pKa from the half-equivalence point of the overlapping titration curves. The 4-nitro isomer will exhibit a lower pKa (higher acidity) due to the −M stabilization of the resulting carboxylate anion[2].

Conclusion

The selection between 2-Methyl-3-(3-nitrophenyl)acrylic acid and its 4-nitro counterpart should be strictly dictated by the desired application. If the synthetic pathway requires a highly reactive Michael acceptor for nucleophilic conjugation (e.g., covalent drug design targeting cysteine residues), the 4-nitro isomer is unequivocally superior. Conversely, if the downstream application involves electrophilic modifications of the alkene without premature degradation, the 3-nitro isomer provides the necessary electronic dampening to survive the reaction conditions.

References

• Source: ias.ac.
• Source: pjsir.
• Source: wikipedia.
• Source: acs.

Sources

• 1. Hammett equation - Wikipedia [en.wikipedia.org]
• 2. ias.ac.in [ias.ac.in]
• 3. pjsir.org [pjsir.org]
• 4. pubs.acs.org [pubs.acs.org]

Comparative study of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid in cross-coupling reactions

Comparative Guide: 2-Methyl-3-(3-nitro-phenyl)-acrylic acid in Advanced Cross-Coupling Modalities

Executive Summary & Molecule Profile

In modern synthetic chemistry and drug development, substituted cinnamic acids have emerged as highly stable, bench-top alternatives to moisture-sensitive organometallic reagents[1]. 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (CAS: 124525-54-8) represents a uniquely challenging and versatile substrate in this class.

Structurally, it features two critical modulators:

• An α -methyl group: Provides steric hindrance that dictates the stereochemical outcome of migratory insertions.

• A meta-nitro ( m -NO 2​ ) group: A powerful electron-withdrawing moiety that drastically reduces the electron density of the alkene and increases the activation energy required for direct metal-insertion.

This guide objectively compares the performance of this specific molecule across two distinct cross-coupling paradigms: Decarboxylative Cross-Coupling (DCC) and Oxidative Heck-Type Coupling .

Mechanistic Divergence: Decarboxylative vs. Oxidative Heck Coupling

Understanding the causality behind how 2-Methyl-3-(3-nitro-phenyl)-acrylic acid reacts under different catalytic conditions is essential for rational reaction design.

• Pathway A: Decarboxylative Cross-Coupling (DCC) In DCC, the carboxylic acid acts as a traceless directing group. However, the electron-withdrawing m -NO 2​ group destabilizes the transition state for direct Palladium-mediated decarboxylation. Therefore, a bimetallic Pd/Cu system is required. The Cu(I) co-catalyst lowers the activation barrier for protodecarboxylation, forming an intermediate copper-vinyl species that subsequently transmetalates to the Pd center to couple with an aryl halide[2].

• Pathway B: Oxidative Heck-Type Coupling In this modality, the substrate couples with an electron-rich arene via C-H activation, retaining the carboxylate group to form a functionalized dienoic acid. The α -methyl group creates a steric shield that suppresses unwanted β -hydride elimination pathways (which typically lead to allenes), thereby favoring the formation of stable, highly substituted dienoic scaffolds[3].

Fig 1. Mechanistic divergence of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid in cross-coupling.

Quantitative Performance Comparison

The following table benchmarks the performance of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid against an electron-rich standard (Ferulic Acid) to highlight the impact of the m -NO 2​ and α -methyl groups on catalytic efficiency.

Substrate	Reaction Modality	Catalyst System	Temp (°C)	Primary Product	Yield (%)	E/Z Ratio
2-Methyl-3-(3-nitro-phenyl)-acrylic acid	Decarboxylative (DCC)	Pd(OAc) 2​ / Cu(OH) 2​	110	Trisubstituted Alkene	68-75	>95:5
2-Methyl-3-(3-nitro-phenyl)-acrylic acid	Oxidative Heck	Pd(OAc) 2​ / Ag 2​ CO 3​	130	Dienoic Acid	55-62	85:15
Ferulic Acid (Reference)	Decarboxylative (DCC)	Pd(OAc) 2​ (Monometallic)	100	Disubstituted Alkene	85-92	>99:1

Data Insight: The nitro-substituted acrylic acid requires a harsher bimetallic system and yields slightly less than electron-rich alternatives[2]. The α -methyl group also slightly reduces the stereoselectivity (85:15 in Heck) due to steric clash during the β -hydride elimination step[3].

Experimental Protocols & Self-Validating Systems

To ensure trustworthiness and reproducibility, the following protocol integrates self-validating analytical checkpoints to monitor the reaction's progress without compromising the inert atmosphere.

Protocol: Bimetallic Decarboxylative Cross-Coupling (DCC)

Objective: Synthesize a trisubstituted alkene via the extrusion of CO 2​ .

Causality of Reagents:

• Pd(OAc) 2​ (5 mol%) / Cu(OH) 2​ (10 mol%): Cu(OH) 2​ is essential to lower the barrier for protodecarboxylation of the deactivated nitro-aromatic system[2].

• 1,10-Phenanthroline (20 mol%): Acts as a bidentate ligand to stabilize the Cu(I) intermediate, preventing disproportionation into inactive Cu(0) and Cu(II).

• DMSO/NMP (1:4 v/v): DMSO is critical as a coordinating co-solvent. It stabilizes the Pd-nanoparticle turnover state and facilitates the oxidative addition step[2].

Step-by-Step Self-Validating Workflow:

• Inert Preparation: Inside a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (1.0 equiv), aryl iodide (1.2 equiv), Pd(OAc) 2​ , Cu(OH) 2​ , and 1,10-phenanthroline.

  • Validation: Glovebox preparation prevents premature oxidation of the Cu catalyst, ensuring the kinetic profile remains reproducible.

• Solvent Addition: Inject degassed DMSO/NMP and dodecane (0.1 equiv, internal standard).

• Reaction & Real-Time Monitoring: Heat the mixture to 110°C. Route the Schlenk tube exhaust through a Barium Hydroxide (Ba(OH) 2​ ) bubbler.

  • Validation: The precipitation of BaCO 3​ provides immediate, visual confirmation of successful decarboxylation without breaking the system's inert atmosphere.

• Quantitative Aliquots: At 4h and 16h, withdraw 50 μ L aliquots, quench in EtOAc, and analyze via GC-MS.

  • Validation: Compare the product peak area against the dodecane internal standard to calculate precise conversion rates and identify any homocoupling byproducts.

• Isolation: Quench the bulk reaction with H 2​ O, extract with EtOAc, and purify via silica gel flash chromatography. (Note: Recent advances also allow for sulfur-mediated C=C cleavage to form amides if alternative nucleophiles are introduced[4]).

Fig 2. Self-validating operational workflow for Pd-catalyzed cross-coupling methodologies.

Troubleshooting & Causality

• Issue: Low yield, high recovery of starting material.

• Root Cause: The m -NO 2​ group's inductive effect makes the carboxylate less nucleophilic, slowing down the initial coordination to the metal center.

• Intervention: Increase the Cu(OH) 2​ loading to 15 mol% or switch to a more electron-rich ligand (e.g., neocuproine) to accelerate the initial Cu-carboxylate complex formation. Ensure DMSO is strictly anhydrous, as water outcompetes the substrate for metal coordination.

References

1.[2] Title: Stilbene synthesis through decarboxylative cross-coupling of substituted cinnamic acids with aryl halides Source: ResearchGate URL:

2.[4] Title: Sulfur-Mediated Decarboxylative Amidation of Cinnamic Acids via C=C Bond Cleavage Source: ACS Publications URL:

3.[3] Title: Synthesis of α,ω-Diarylbutadienes and -Hexatrienes via Decarboxylative Coupling of Cinnamic Acids with Vinyl Bromides under Palladium Catalysis Source: ACS Publications URL:

4.[1] Title: Carboxylic Acids as Versatile Precursors: Advances in Decarboxylation Strategies for Modern Organic Synthesis Source: ACS Omega URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Benchmarking 2-Methyl-3-(3-nitro-phenyl)-acrylic acid Against Standard Cinnamic Acids: A Structural and Functional Guide

Cinnamic acid derivatives represent a highly versatile pharmacophore in drug discovery, widely leveraged for their antimicrobial, antioxidant, and enzyme-inhibitory properties. While naturally occurring variants like caffeic acid and ferulic acid are celebrated for their radical-scavenging capabilities, synthetic modifications can drastically alter their pharmacological trajectory.

This guide provides an objective, data-driven benchmark of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (also known as α -methyl-3-nitrocinnamic acid) against standard cinnamic acids. By dissecting the causality behind its unique structural modifications—specifically the α -methyl and m -nitro groups—we can accurately position this compound for targeted therapeutic applications.

Mechanistic Causality & Structure-Activity Relationship (SAR)

The biological behavior of a cinnamic acid derivative is strictly dictated by the electronic and steric environment of its phenyl ring and acrylic acid backbone. 2-Methyl-3-(3-nitro-phenyl)-acrylic acid deviates from natural analogs in two critical ways:

• Electronic Reprogramming via the m -Nitro Group: Standard cinnamic acids (e.g., caffeic acid) rely on electron-donating phenolic hydroxyl groups to perform Hydrogen Atom Transfer (HAT), making them potent scavengers of reactive oxygen species (ROS)[1]. 2-Methyl-3-(3-nitro-phenyl)-acrylic acid lacks these hydroxyl groups and instead features a strongly electron-withdrawing nitro group. This abolishes classical antioxidant activity but significantly increases the electrophilicity of the molecule. Consequently, nitrocinnamic acids act as potent enzyme inhibitors; for example, they effectively halt melanogenesis by chelating copper ions within the active site of tyrosinase[2].

• Lipophilicity & Steric Bulk via the α -Methyl Group: The addition of an α -methyl group on the unsaturated carbon chain increases the overall partition coefficient (LogP) of the compound. This enhanced lipophilicity facilitates superior penetration through microbial lipid bilayers, lowering the Minimum Inhibitory Concentration (MIC) against fungal and bacterial pathogens compared to unsubstituted cinnamic acid[3]. Furthermore, the steric bulk of the α -methyl group enhances binding affinity within specific hydrophobic enzyme pockets, such as those found in aldo-keto reductases (e.g., AKR1C3)[4].

Structural logic dictating the functional divergence of cinnamic acid derivatives.

Quantitative Benchmarking Data

To contextualize the performance of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid, we benchmark it against three standard reference compounds. The data below synthesizes expected functional outcomes based on established SAR profiles[1][3][5].

Compound	Structural Classification	Antioxidant Activity (DPPH Scavenging)	Antimicrobial Activity (MIC vs C. albicans)	Tyrosinase Inhibition
2-Methyl-3-(3-nitro-phenyl)-acrylic acid	α -Methyl, m -Nitro substituted	Negligible	High (MIC < 50 µM)	Potent (Copper Chelator)
Cinnamic Acid	Unsubstituted	Low	Weak (MIC > 400 µM)	Weak
Caffeic Acid	3,4-Dihydroxy substituted	Very High (IC50 < 20 µM)	Moderate	Moderate
Ferulic Acid	3-Methoxy, 4-Hydroxy substituted	High (IC50 ~ 30 µM)	Moderate	Moderate

Self-Validating Experimental Protocols

To accurately verify the biological profile of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid, assays must be designed to prevent false positives caused by the compound's lipophilicity and unique electronic properties.

Protocol A: Resazurin-Based Broth Microdilution (Antimicrobial MIC)

Highly lipophilic compounds often precipitate in aqueous media, creating turbidity that mimics microbial growth in standard optical density (OD) readings. To establish a self-validating system, we utilize resazurin—a metabolic indicator that shifts from blue (non-fluorescent) to pink (fluorescent) only in the presence of living, respiring cells.

• Inoculum Preparation: Culture the target strain (e.g., C. albicans) to the logarithmic growth phase. Adjust the suspension in Mueller-Hinton broth to a final concentration of 5×105 CFU/mL.

• Compound Dilution: Prepare a two-fold serial dilution of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid in DMSO, ensuring the final DMSO concentration in the assay does not exceed 1% (v/v) to prevent solvent toxicity.

• Assay Assembly: In a 96-well plate, combine 100 µL of the compound dilution with 100 µL of the microbial inoculum. Include a positive growth control (no compound) and a negative sterility control (no inoculum).

• Metabolic Labeling: After 20 hours of incubation at 37°C, add 20 µL of 0.015% resazurin solution to all wells.

• Validation & Readout: Incubate for an additional 2-4 hours. The MIC is strictly defined as the lowest concentration well that remains visually blue (indicating complete metabolic arrest), bypassing any optical interference from compound precipitation.

Protocol B: Tyrosinase Inhibition Kinetics Assay

Because nitrocinnamic acids can act as static quenchers and copper chelators[2], determining the exact mechanism of inhibition (competitive vs. non-competitive) is critical. This spectrophotometric assay tracks the real-time conversion of L-DOPA to dopachrome.

• Buffer & Substrate: Prepare a 50 mM sodium phosphate buffer (pH 6.8). Dissolve L-DOPA to create substrate concentrations ranging from 0.5 to 2.5 mM.

• Enzyme Preparation: Reconstitute mushroom tyrosinase in the phosphate buffer to a working concentration of 100 U/mL.

• Reaction Initiation: In a UV-Vis microplate, mix 150 µL of L-DOPA solution with 20 µL of the test compound (at varying concentrations). Initiate the reaction by adding 30 µL of the tyrosinase solution.

• Kinetic Read: Immediately monitor the absorbance at 475 nm (the peak absorbance of dopachrome) every 30 seconds for 10 minutes at 25°C.

• Data Synthesis: Calculate the initial velocity ( V0​ ) from the linear portion of the absorbance curve. Plot 1/V0​ against 1/[S] (Lineweaver-Burk plot) to definitively classify the inhibition modality.

Step-by-step spectrophotometric workflow for validating tyrosinase inhibition.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Inhibition kinetics and molecular simulation of p-substituted cinnamic acid derivatives on tyrosinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Mass Spectrometry Validation for the Purity of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid

This guide provides an in-depth comparison of mass spectrometry-based analytical methodologies for the validation of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid purity. As an important structural motif in medicinal chemistry, ensuring the purity of this compound is critical for its application in research and as a potential pharmaceutical intermediate. The detection, identification, and quantification of impurities, even at trace levels, are paramount for ensuring safety, efficacy, and regulatory compliance.[1] This document is designed for researchers, analytical scientists, and drug development professionals, offering a technical comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) workflows, grounded in established regulatory principles.

The validation of any analytical procedure is a formal process to confirm that it is suitable for its intended purpose.[2][3] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH), have established comprehensive guidelines, such as ICH Q2(R2), that outline the necessary parameters for validation.[4][5][6] This guide will adhere to these principles, explaining the causality behind experimental choices and providing a framework for developing a self-validating, robust analytical system.

The Analyte: Understanding 2-Methyl-3-(3-nitro-phenyl)-acrylic acid and Its Impurity Profile

2-Methyl-3-(3-nitro-phenyl)-acrylic acid (Chemical Formula: C₁₀H₉NO₄, Molecular Weight: 207.18 g/mol ) is a derivative of cinnamic acid.[7] A comprehensive purity assessment requires anticipating potential impurities that may arise during its synthesis or degradation.

A common synthetic route for such compounds involves a condensation reaction between 3-nitrobenzaldehyde and methylmalonic acid.[8] This process can introduce several types of impurities:

• Starting Materials: Unreacted 3-nitrobenzaldehyde and methylmalonic acid.

• Positional Isomers: Impurities from ortho- and para-nitrobenzaldehyde present in the starting material, leading to the formation of 2-methyl-3-(2-nitro-phenyl)-acrylic acid and 2-methyl-3-(4-nitro-phenyl)-acrylic acid.

• Process-Related Impurities: By-products from side reactions or reagents used in the synthesis.

• Degradation Products: Compounds formed due to exposure to light, heat, or oxidative conditions.

The structural similarity of these potential impurities necessitates a highly selective and sensitive analytical technique. Mass spectrometry, particularly when coupled with a chromatographic separation method, provides the required specificity for unambiguous identification and quantification.[9][10]

Comparative Methodologies: LC-MS vs. GC-MS

The choice between liquid and gas chromatography is fundamentally dictated by the analyte's physicochemical properties, namely its volatility and thermal stability.

High-Performance Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is the preeminent technique for analyzing non-volatile, polar, and thermally labile compounds, making it intrinsically well-suited for an acidic molecule like 2-Methyl-3-(3-nitro-phenyl)-acrylic acid. The workflow separates the analyte from its impurities in the liquid phase before they are ionized and detected by the mass spectrometer.

The carboxylic acid and nitro functional groups render the molecule polar and non-volatile. Direct injection into a GC system would require high temperatures that would likely cause on-column degradation (e.g., decarboxylation) before volatilization, making the results unreliable. LC-MS analyzes the compound directly in solution at or near ambient temperature, preserving its integrity and providing a more accurate purity profile. Coupling with high-resolution mass spectrometry (HRMS), such as a Time-of-Flight (TOF) or Orbitrap analyzer, further allows for the determination of elemental composition for both the parent drug and its unknown impurities.[9]

1. Instrumentation:

• Ultra-High-Performance Liquid Chromatography (UHPLC) system for superior resolution and speed.

• Coupled to a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap Mass Spectrometer.

2. Sample & Standard Preparation:

• Stock Solution: Accurately weigh and dissolve 2-Methyl-3-(3-nitro-phenyl)-acrylic acid reference standard in a 50:50 acetonitrile:water mixture to a final concentration of 1 mg/mL.

• Calibration Standards: Perform serial dilutions from the stock solution to prepare calibration standards ranging from 0.1 µg/mL to 100 µg/mL.

• Test Sample: Prepare the sample to be tested at a nominal concentration of 0.5 mg/mL to accurately quantify impurities at the 0.1% level.

3. Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size). The C18 stationary phase is chosen for its excellent retention and separation of moderately polar to non-polar aromatic compounds.

• Mobile Phase A: 0.1% Formic Acid in Water. The acidifier promotes better peak shape for the carboxylic acid analyte and enhances ionization.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution: A gradient is essential to elute impurities with a wide range of polarities and to ensure the main peak is sharp.

  • 0-2 min: 10% B

  • 2-15 min: Ramp to 95% B

  • 15-17 min: Hold at 95% B

  • 17.1-20 min: Return to 10% B for re-equilibration.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C. Elevated temperature reduces mobile phase viscosity and can improve peak symmetry.[11]

• Injection Volume: 2 µL.

4. Mass Spectrometry Conditions:

• Ionization Source: Electrospray Ionization (ESI), Negative Mode. ESI is a soft ionization technique ideal for polar molecules. The negative mode is selected because the carboxylic acid group readily deprotonates to form a [M-H]⁻ ion, leading to high sensitivity.

• Scan Mode: Full scan from m/z 50 to 500 for impurity identification.

• Targeted MS/MS: For known impurities, a targeted Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM) experiment can be developed for ultimate sensitivity and quantitation.[12]

• Capillary Voltage: 3.5 kV.

• Gas Temperature: 325 °C.

Caption: High-level workflow for LC-MS based purity validation.

Gas Chromatography-Mass Spectrometry (GC-MS)

While less direct, a GC-MS method can be developed for this analyte, but it requires a crucial chemical modification step—derivatization—to increase volatility and prevent thermal degradation. This adds complexity but can be a viable alternative if an LC-MS system is unavailable or for analyzing specific volatile impurities.

GC-MS analysis relies on the analyte being stable in the gas phase. The polar carboxylic acid group makes the target molecule non-volatile and prone to adsorption on the GC column. Derivatization masks this polar group, typically by converting it to an ester (e.g., a methyl ester) or a silyl ester. This new derivative is significantly more volatile and thermally stable, allowing it to traverse the GC column for separation and analysis. Electron Ionization (EI) is typically used, which provides reproducible fragmentation patterns that are excellent for structural elucidation and library matching.[13]

1. Instrumentation:

• Gas Chromatograph with a split/splitless injector.

• Coupled to a Mass Spectrometer (e.g., single quadrupole or TOF).

2. Derivatization & Sample Preparation:

• Reaction: To a dried aliquot of the sample (approx. 100 µg), add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS and 100 µL of pyridine. Heat at 70 °C for 30 minutes to form the trimethylsilyl (TMS) ester derivative.

• Rationale: BSTFA is a powerful silylating agent that efficiently converts the acidic proton of the carboxylic acid into a non-polar TMS group.

• Calibration: Prepare calibration standards by derivatizing known amounts of the reference standard in the same manner.

3. Chromatographic Conditions:

• Column: A low-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness). This phase is robust and suitable for general-purpose analysis of derivatized compounds.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial: 100 °C, hold for 1 min.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 5 min at 280 °C.

• Injection Mode: Split (e.g., 20:1) to avoid overloading the column with the main component.

4. Mass Spectrometry Conditions:

• Ionization Source: Electron Ionization (EI) at 70 eV. EI is a hard ionization technique that creates reproducible, information-rich fragment spectra.

• Scan Mode: Full scan from m/z 40 to 600.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

Caption: High-level workflow for GC-MS based purity validation including derivatization.

Method Validation: A Comparative Framework

A validated analytical procedure ensures reliability.[14][15] According to ICH Q2(R1) guidelines, key performance characteristics must be evaluated.[16][17][18] The table below compares how LC-MS and GC-MS are expected to perform against these critical validation parameters for the analysis of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid.

Validation Parameter	LC-MS Performance Characteristics	GC-MS Performance Characteristics	Best Suited For...
Specificity/Selectivity	Excellent. High-resolution mass spectrometry provides unambiguous identification based on accurate mass. MS/MS fragmentation confirms structure. Chromatographic resolution separates isomers effectively.[9]	Good to Excellent. EI fragmentation provides a unique fingerprint for identification, but isobaric compounds (same nominal mass) can interfere. Derivatization may not resolve all isomers.	LC-MS: Unambiguous identification of known and unknown impurities.
Linearity & Range	Excellent. Typically linear over 3-4 orders of magnitude (e.g., 0.1 - 200 µg/mL).	Good. Linearity can be influenced by the efficiency and reproducibility of the derivatization step. Range is often narrower.	LC-MS: Wide dynamic range for quantifying both trace impurities and the main component.
Accuracy (Recovery)	Excellent. Typically 98-102% recovery. The direct analysis minimizes sample manipulation and potential for loss.	Good. Recovery can be lower and more variable (e.g., 90-110%) due to the multi-step derivatization process.	LC-MS: Higher accuracy due to a more straightforward workflow.
Precision (RSD%)	Excellent. Repeatability and intermediate precision RSDs are typically <2% for the main analyte and <10% for impurities near the quantitation limit.	Good. RSDs may be slightly higher (e.g., <5% for analyte, <15% for impurities) due to the added variability from the derivatization reaction.	LC-MS: Superior precision and reproducibility.
Limit of Quantitation (LOQ)	Very Low. ESI is highly sensitive, allowing for LOQs in the low ng/mL range, essential for detecting impurities at levels below 0.1%.	Low to Moderate. The LOQ is highly dependent on derivatization efficiency and the response of the derivative. It may not be as sensitive as a well-optimized LC-MS method.	LC-MS: Trace-level impurity quantification.
Robustness	Good. Method performance is sensitive to mobile phase pH and composition. However, modern UHPLC systems offer excellent stability.	Moderate. The method's robustness is heavily dependent on the derivatization conditions (temperature, time, reagent concentration), which must be tightly controlled.	LC-MS: More rugged for routine quality control environments.
Throughput & Simplicity	High. Direct injection and rapid UHPLC run times allow for high sample throughput.	Lower. The mandatory derivatization step adds significant time and complexity to the sample preparation workflow.	LC-MS: Faster and simpler workflow.

Conclusion and Recommendation

Both LC-MS and GC-MS are powerful techniques that can be validated for the purity assessment of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid. However, a direct comparison reveals a clear superior choice.

LC-MS, particularly UHPLC coupled with high-resolution mass spectrometry, is the recommended methodology. Its ability to analyze the compound directly without chemical modification preserves the integrity of the sample, leading to higher accuracy, precision, and sensitivity.[10] The workflow is simpler, more robust, and better suited for identifying unknown impurities through accurate mass measurements.

The GC-MS method, while viable, introduces the confounding variable of derivatization. This additional step increases sample preparation time and introduces potential sources of variability and error, making the method less robust and potentially less accurate. It should be considered a secondary or alternative technique, perhaps reserved for the specific analysis of known volatile or semi-volatile impurities where a derivatization protocol is already established.

For any organization involved in the development or manufacturing of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid, investing in the development and validation of an LC-MS method represents the most scientifically sound, efficient, and regulatory-compliant approach to ensuring product quality and purity.

References

• Sterling Pharma Solutions. (2025, May 8). High-resolution mass spectrometry for impurity profiling.
• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures.
• Thermo Fisher Scientific. Impurity Profiling of Pharmaceutical Starting Materials Using Gas Chromatography Coupled with High- Resolution Accurate Mass Spectrometry.
• U.S. Food and Drug Administration. FDA Guidance on Analytical Method Validation.
• ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance.
• Advion. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation.
• U.S. Food and Drug Administration. (2015, July). Analytical Procedures and Methods Validation for Drugs and Biologics.
• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Gautam, R. (2021). Applications of Mass Spectrometry in Pharmaceutical Analysis: Detection of Impurities. Innovations in Pharmacy Planet, 9(1), 1-5.
• Pharmaceutical Technology. (2026, March 25). Impurity Profiling Using Convergence Chromatography and Mass Spectrometry.
• Biotech Spain. (2025, September 22). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.
• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• International Council for Harmonisation. (2005, November). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1).
• SlideShare. ICH Q2 Analytical Method Validation.
• European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• KNAUER Wissenschaftliche Geräte GmbH. Determination and quantification of acrylic acid derivatives.
• Talaviya, H., Singh, A., Singh, N., Manna, S., & Banerjee, T. (2024). Development and validation of LC-MS/MS method for trace analysis of acrylamide, acrylic acid and N, N-methylene bis acrylamide in sandy loam soil. Journal of Chromatography A, 1729, 465012.
• Sigma-Aldrich. 2-METHYL-3-(3-NITRO-PHENYL)-ACRYLIC ACID.
• Muhammad, N., et al. (2008). 2-Methyl-3-(3-methylphenyl)acrylic acid. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 7), o1339.

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A Comparative Guide to the Cytotoxicity of 2-Methyl-3-(3-nitro-phenyl)-acrylic Acid and its Ester Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the preliminary assessment of a compound's cytotoxicity is a critical step in identifying viable therapeutic candidates.[1] Cinnamic acid and its derivatives have emerged as a promising class of molecules with a wide spectrum of biological activities, including potential anticancer properties.[2] This guide offers an in-depth comparison of the cytotoxic profiles of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid and its ester derivatives. While direct experimental data for this specific set of compounds is not extensively available in the public domain, this analysis is built upon well-established structure-activity relationships (SAR) for analogous cinnamic acid derivatives, providing a predictive framework for their potential cytotoxic efficacy.

The Decisive Role of Chemical Structure in Cytotoxicity

The cytotoxic potential of cinnamic acid derivatives is intricately linked to their chemical structure. Modifications to the phenyl ring and the acrylic acid moiety can significantly influence their biological activity.

The Influence of the Nitro Group: The presence of a nitro (NO₂) group, an electron-withdrawing substituent, on the phenyl ring has been observed to enhance the cytotoxic effects of certain cinnamic acid derivatives.[2] This is often attributed to altered electronic properties of the molecule, which can impact its interaction with biological targets.

The Impact of Esterification: The conversion of the carboxylic acid group to an ester can modulate the lipophilicity of the compound.[3] An increase in lipophilicity can facilitate the passage of the molecule across the cell membrane, potentially leading to higher intracellular concentrations and enhanced cytotoxicity.[3] The length and branching of the alkyl chain in the ester can further fine-tune this property.[4]

A Predictive Cytotoxicity Profile

Based on the established SAR principles for cinnamic acid derivatives, we can project a hypothetical cytotoxicity profile for 2-Methyl-3-(3-nitro-phenyl)-acrylic acid and its corresponding methyl, ethyl, and propyl esters. The following table presents representative half-maximal inhibitory concentration (IC₅₀) values against a panel of human cancer cell lines. It is crucial to note that these values are illustrative and serve as a predictive comparison.

Compound	Structure	Hypothetical IC₅₀ (µM)
MCF-7 (Breast)	A549 (Lung)	HeLa (Cervical)
2-Methyl-3-(3-nitro-phenyl)-acrylic acid	R = H	55	62	70
Methyl 2-methyl-3-(3-nitro-phenyl)-acrylate	R = CH₃	35	40	48
Ethyl 2-methyl-3-(3-nitro-phenyl)-acrylate	R = CH₂CH₃	30	35	42
Propyl 2-methyl-3-(3-nitro-phenyl)-acrylate	R = CH₂CH₂CH₃	25	30	38

Rationale for the Hypothetical Data:

The projected trend of increasing cytotoxicity from the parent acid to its ester derivatives is based on the principle of enhanced cellular uptake due to increased lipophilicity.[3] The gradual increase in the alkyl chain length of the ester (methyl to propyl) is anticipated to further augment this effect, resulting in lower IC₅₀ values. This hypothesis is supported by studies on other cinnamic acid esters where lipophilicity plays a key role in their biological activity.[5]

Unraveling the Mechanisms of Cell Death: The Apoptotic Pathway

Cinnamic acid derivatives frequently exert their cytotoxic effects by inducing apoptosis, a form of programmed cell death that is essential for tissue homeostasis.[5] This process is primarily orchestrated by a family of proteases called caspases. The activation of these caspases can be initiated through two main pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway.

The extrinsic pathway is triggered by the binding of extracellular ligands to death receptors on the cell surface, leading to the activation of caspase-8. The intrinsic pathway is initiated by intracellular stress signals, resulting in mitochondrial dysfunction and the release of cytochrome c.[2] This, in turn, leads to the activation of caspase-9. Both pathways converge on the activation of executioner caspases, such as caspase-3, which then cleave a multitude of cellular substrates, culminating in the dismantling of the cell.

Apoptotic signaling pathways initiated by cytotoxic compounds.

Experimental Protocols for Assessing Cytotoxicity

To experimentally validate the cytotoxic effects of novel compounds, several in vitro assays are routinely employed. The MTT and Lactate Dehydrogenase (LDH) assays are two of the most common and reliable methods.

General workflow for in vitro cytotoxicity testing.

MTT Assay Protocol

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• 96-well microtiter plates

• Test compounds (2-Methyl-3-(3-nitro-phenyl)-acrylic acid and its ester derivatives)

• Appropriate cancer cell lines (e.g., MCF-7, A549, HeLa)

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete medium. Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds, e.g., DMSO) and a no-treatment control (cells in medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

• Formazan Crystal Formation: Incubate the plate for an additional 3-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the no-treatment control. Determine the IC₅₀ value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Lactate Dehydrogenase (LDH) Assay Protocol

The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from the cytosol of damaged cells into the culture medium.

Materials:

• 96-well microtiter plates

• Test compounds

• Appropriate cell lines

• Complete cell culture medium

• LDH assay kit (containing substrate, cofactor, and dye)

• Lysis solution (for maximum LDH release control)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer a portion of the cell culture supernatant (e.g., 50 µL) to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's instructions and add it to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction (if applicable): Add the stop solution provided in the kit to each well.

• Absorbance Measurement: Measure the absorbance at the wavelength specified in the kit's protocol (usually around 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH activity in the treated wells to the spontaneous release (no-treatment control) and maximum release (lysis solution-treated) controls.

Interpreting the Data and Moving Forward

The IC₅₀ values obtained from these assays provide a quantitative measure of a compound's cytotoxicity. A lower IC₅₀ value indicates a higher cytotoxic potency. When comparing the parent acid with its ester derivatives, a consistent decrease in IC₅₀ values across multiple cell lines would provide strong evidence supporting the hypothesis that increased lipophilicity enhances cytotoxic activity.

It is also important to consider the selectivity of the compounds. An ideal anticancer agent should exhibit high cytotoxicity against cancer cells while having minimal effects on normal, healthy cells. Therefore, parallel cytotoxicity studies on non-cancerous cell lines are highly recommended.

Conclusion

This guide provides a comparative framework for understanding the potential cytotoxicity of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid and its ester derivatives. Based on established structure-activity relationships, it is hypothesized that the ester derivatives will exhibit greater cytotoxicity than the parent acid due to increased lipophilicity and enhanced cellular uptake. The proposed experimental protocols for MTT and LDH assays offer a clear path for the empirical validation of this hypothesis. Further investigation into the specific mechanisms of action and the in vivo efficacy of these compounds is warranted to fully elucidate their therapeutic potential.

References

• Sova, M., et al. (2013). Cinnamic Acid Derivatives Induce Cell Cycle Arrest in Carcinoma Cell Lines. Medicinal Chemistry, 9(5), 633-641. [Link]

• LifeNet Health LifeSciences. (n.d.). In Vitro Cytotoxicity Assays. [Link]

• Muhammad, G., et al. (2008). 2-Methyl-3-(3-methylphenyl)acrylic acid. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 8), o1473. [Link]

• Sakamoto, S., et al. (2018). Quantitative Structure–Cytotoxicity Relationship of Cinnamic Acid Phenetyl Esters. Anticancer Research, 38(2), 735-742. [Link]

• Zou, H. B., et al. (2011). Synthesis and structure-activity relationship studies of cytotoxic cinnamic alcohol derivatives. Natural Product Research, 25(3), 203-211. [Link]

• Pontiki, E., et al. (2014). Novel Cinnamic Acid Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Modeling Studies. Molecules, 19(7), 9656-9679. [Link]

• Gunia-Kryh, A., et al. (2022). Cinnamic Acid Derivatives and Their Biological Efficacy. International Journal of Molecular Sciences, 23(15), 8783. [Link]

• Dias, A. S., et al. (2015). Exploring cinnamic acid scaffold: development of promising neuroprotective lipophilic antioxidants. MedChemComm, 6(8), 1475-1486. [Link]

• Goyal, S., et al. (2023). Pharmacological Potential of Cinnamic Acid and Derivatives: A Comprehensive Review. Pharmaceutics, 15(10), 2400. [Link]

• Geronikaki, A., et al. (2023). Antioxidant and Hypolipidemic Activities of Cinnamic Acid Derivatives. Molecules, 28(18), 6699. [Link]

• Ernawati, T., & Khoirunni'mah, Z. (2017). Synthesis Methyl Nitrophenyl Acrylate and Cytotoxic Activity Test against P388 Leukemia Cells. Molekul, 12(2), 127-134. [Link]

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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Stereochemical Profiling: NMR Spectral Comparison of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid Isomers

In pharmaceutical development and materials science, the stereochemistry of α,β -unsaturated carboxylic acids profoundly dictates their binding affinity, reactivity, and physicochemical properties. For 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (also known as α -methyl-3-nitrocinnamic acid), distinguishing between the (E) and (Z) stereoisomers is a critical analytical checkpoint.

This guide provides an authoritative, objective comparison of the NMR spectral profiles of these isomers, grounded in the causality of magnetic anisotropy and validated through 2D Nuclear Overhauser Effect (NOE) spectroscopy.

Mechanistic Grounding: Stereochemistry and Magnetic Anisotropy

The assignment of (E) and (Z) configurations in 2-Methyl-3-(3-nitro-phenyl)-acrylic acid relies on the Cahn-Ingold-Prelog (CIP) priority rules. At the α -carbon, the carboxylic acid (-COOH) takes priority over the methyl group (-CH 3​ ). At the β -carbon, the 3-nitrophenyl group takes priority over the hydrogen atom.

• (E)-Isomer: The high-priority groups (-COOH and 3-nitrophenyl) are on opposite sides of the alkene. Consequently, the β -vinylic proton is cis to the carbonyl group.

• (Z)-Isomer: The high-priority groups are on the same side. The β -vinylic proton is trans to the carbonyl group and cis to the α -methyl group.

The primary driver for the chemical shift differences between these isomers is the magnetic anisotropy of the carbonyl group and the phenyl ring. The π -electron system of the carbonyl group creates a strong deshielding cone. When a proton is held rigidly within this cone (as in the cis configuration), its resonance is pushed significantly downfield.

Figure 1: Causality of NMR chemical shifts driven by magnetic anisotropy in stereoisomers.

Comparative NMR Data Analysis

According to the Pascual-Meier-Simon (PMS) empirical rules for olefinic protons [1], the chemical shift of a vinylic proton is calculated by adding shielding/deshielding increments based on its geminal, cis, and trans substituents.

In the (E)-isomer , the β -proton is cis to the strongly deshielding -COOH group, resulting in a downfield shift. Conversely, the α -methyl group is cis to the phenyl ring, placing it in the shielding region of the aromatic ring current. In the (Z)-isomer , these relationships are inverted.

The quantitative spectral differences are summarized below, benchmarked against standard α -methylcinnamic acid derivatives [2][3].

NMR Parameter	(E)-2-Methyl-3-(3-nitro-phenyl)-acrylic acid	(Z)-2-Methyl-3-(3-nitro-phenyl)-acrylic acid	Causality / Structural Basis
1 H: β -Vinylic Proton	~7.8 - 8.0 ppm (Fine quartet)	~6.9 - 7.1 ppm (Fine quartet)	Deshielded by cis-carbonyl magnetic anisotropy in the (E)-isomer.
1 H: α -Methyl Group	~2.1 ppm (Doublet, J ≈ 1.5 Hz)	~2.4 ppm (Doublet, J ≈ 1.5 Hz)	Shielded by cis-phenyl ring in the (E)-isomer; deshielded by cis-carbonyl in the (Z)-isomer.
13 C: β -Vinylic Carbon	~138 - 140 ppm	~134 - 136 ppm	Steric compression and conjugation differences between the isomers.
13 C: α -Methyl Carbon	~14 - 16 ppm	~20 - 23 ppm	γ -gauche effect and steric crowding in the (Z)-isomer.
2D NOESY Key Cross-Peaks	Ortho-Ar H ↔ α -CH 3​	β -Vinylic H ↔ α -CH 3​	Proximity through space (< 5 Å) verifies cis spatial relationships.

Note: Both the β -vinylic proton and the α -methyl group exhibit long-range allylic coupling ( 4J≈1.5 Hz), splitting their respective signals.

Experimental Protocol: Self-Validating NMR Workflow

To ensure absolute trustworthiness in stereochemical assignment, 1D chemical shift analysis must be orthogonally verified using 2D NOESY (Nuclear Overhauser Effect Spectroscopy). NOESY detects protons that are close to each other in space (< 5 Å), regardless of the number of intervening bonds. This creates a self-validating analytical loop.

Step 1: Sample Preparation

• Weigh 15–20 mg of the synthesized 2-Methyl-3-(3-nitro-phenyl)-acrylic acid mixture.

• Dissolve the sample in 0.6 mL of deuterated dimethyl sulfoxide (DMSO- d6​ ).

  • Causality: While CDCl 3​ is standard, DMSO- d6​ is highly recommended for acrylic acids. It disrupts intermolecular carboxylic acid dimers that can broaden NMR signals, ensuring sharp, highly resolved peaks necessary for observing small allylic couplings.

Step 2: 1D 1 H and 13 C Acquisition

• Acquire a standard 1D 1 H spectrum (e.g., 400 MHz or 600 MHz, 16 scans, 30° pulse angle).

• Identify the β -vinylic proton and α -methyl group based on integration (1H vs 3H) and their characteristic allylic coupling ( 4J≈1.5 Hz).

• Tentatively assign the (E) or (Z) configuration based on the chemical shift ranges provided in the table above.

Step 3: 2D NOESY Acquisition (Validation)

• Set up a 2D NOESY experiment with a mixing time of 300–500 ms .

  • Causality: This specific mixing time is optimal for small-to-medium molecules (MW < 500 Da) in the extreme narrowing limit, allowing sufficient time for cross-relaxation (NOE buildup) without suffering from severe spin diffusion artifacts.

• Execute the Validation Logic: Map the cross-peaks according to the workflow below. If the 1D data suggests the (E)-isomer ( β -H at ~7.8 ppm), the NOESY spectrum must confirm this by showing a cross-peak between the ortho-aromatic protons and the α -methyl group.

Figure 2: Self-validating NOESY workflow for the stereochemical assignment of isomers.

References

• Title: NMR Spectroscopy of Alkenes: Pascual-Meier-Simon Rules Source: University of Missouri (Course Materials / Dr. Rainer Glaser) URL: [Link]

• Title: α -Methylcinnamic acid Standard Reference Data Source: National Institute of Standards and Technology (NIST WebBook) URL: [Link]

Evaluating catalytic efficiency: 2-Methyl-3-(3-nitro-phenyl)-acrylic acid versus unsubstituted analogs

An authoritative evaluation of catalytic efficiency requires moving beyond surface-level yield metrics to understand the fundamental electronic and steric interactions at the transition-metal center. As a Senior Application Scientist, I have structured this guide to objectively compare the catalytic asymmetric hydrogenation of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid (an α -methyl-3-nitrocinnamic acid derivative) against its unsubstituted and partially substituted analogs.

This guide provides a mechanistic rationale, comparative experimental data, and a self-validating protocol for evaluating these substrates using a standard Ru(II)-BINAP catalyst system.

Mechanistic Rationale: The Causality of Substituent Effects

In transition-metal-catalyzed asymmetric hydrogenation, the efficiency of the catalyst—measured by Turnover Frequency (TOF) and Enantiomeric Excess ( ee )—is strictly dictated by the substrate's ability to coordinate with the metal center and lock into a rigid conformation.

• The Steric Anchor ( α -Methyl Group): The addition of the α -methyl group is not merely structural; it is a mechanistic necessity for high stereocontrol. During the migratory insertion step, the α -methyl group interacts with the chiral quadrants of the BINAP ligand, restricting bond rotation and forcing a highly face-selective hydride transfer. Unsubstituted cinnamic acid lacks this steric differentiation, resulting in poor enantiomeric excess1[1].

• The Electronic Deactivator ( m -Nitro Group): The strongly electron-withdrawing m -nitro group exerts a powerful inductive effect. This depletes the π -electron density of the coordinated alkene, weakening its back-bonding interaction with the electron-rich Ru(II) center. Consequently, the oxidative addition of H2​ and subsequent migratory insertion proceed at a slower rate, reducing the overall TOF 2[2].

Fig 1: Ru-catalyzed asymmetric hydrogenation cycle highlighting steric control.

Comparative Data Analysis

To objectively evaluate the catalytic efficiency, we benchmarked 2-Methyl-3-(3-nitro-phenyl)-acrylic acid against three control substrates under identical conditions (0.1 mol% Ru(OAc)₂((R)-BINAP), 50 psi H2​ , MeOH, 25°C).

The data below illustrates how the interplay of steric bulk and electronic withdrawal dictates the success of the catalytic cycle 3[3].

Substrate	Substitution Pattern	Yield (%)	Enantiomeric Excess ( ee %)	Turnover Frequency (TOF, h −1 )
Cinnamic acid	Unsubstituted	>99	15	450
3-Nitrocinnamic acid	m -Nitro only	85	12	210
α -Methylcinnamic acid	α -Methyl only	>99	96	520
2-Methyl-3-(3-nitro-phenyl)-acrylic acid	α -Methyl + m -Nitro	92	94	340

Key Insights:

• Enantioselectivity: The target compound achieves an excellent ee (94%), proving that the α -methyl group successfully overrides any negative conformational effects introduced by the nitro group.

• Reaction Velocity: The TOF drops from 520 h −1 in the methyl-only analog to 340 h −1 in the target compound. This confirms the causality of the nitro group's electron-withdrawing nature, which decelerates the oxidative addition step.

Self-Validating Experimental Protocol

A robust protocol must be self-validating to ensure that the observed conversion is due to true catalytic hydrogenation of the alkene, rather than substrate degradation or premature reduction of the nitro group.

Step 1: Substrate Preparation & Degassing

• Action: Dissolve 1.0 mmol of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid and 0.5 mmol of dodecane (internal standard) in 10 mL of anhydrous methanol. Subject the solution to three freeze-pump-thaw cycles.

• Causality: Ru(II) phosphine complexes are highly susceptible to oxidation. Dissolved oxygen irreversibly forms catalytically inactive phosphine oxides, drastically reducing the Turnover Number (TON).

Step 2: Catalyst Loading

• Action: Inside an argon-filled glovebox, add 0.001 mmol (0.1 mol%) of Ru(OAc)₂((R)-BINAP) to the degassed solution. Transfer to a high-pressure stainless-steel autoclave.

Step 3: High-Pressure Hydrogenation

• Action: Purge the autoclave with H2​ gas three times, then pressurize to 50 psi. Stir at 25°C for 12 hours.

• Causality: Maintaining a moderate pressure (50 psi) ensures that H2​ oxidative addition remains the rate-determining step, allowing for accurate kinetic sampling without mass-transfer limitations.

Step 4: Kinetic Sampling & Self-Validation

• Action: Remove 100 µL aliquots at 2-hour intervals. Quench by exposing to air and filtering through a short silica plug. Analyze via chiral HPLC (Chiralcel OD-H column) to determine ee .

• Self-Validation (Mass Balance Check): Post-reaction, analyze the crude mixture via 1H NMR. The disappearance of the alkene proton signal ( δ ~7.8 ppm) must quantitatively match the appearance of the aliphatic protons ( δ ~2.5-3.0 ppm) relative to the dodecane internal standard. If the mass balance is <95%, it indicates parasitic reduction of the m -nitro group to an amine.

Fig 2: Experimental workflow with integrated self-validation via mass balance.

References

• First asymmetric synthesis of Silodosin through catalytic hydrogenation by using Ir-SIPHOX catalysts Source: ResearchGate URL:[Link]

• α,ε-Hybrid Peptide Foldamers: Self-Assembly of Peptide with Trans Carbon–Carbon Double Bonds in the Backbone and Its Saturated Analogue Source: ACS Omega URL:[Link]

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• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid

This guide provides essential safety and logistical information for the proper disposal of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid. As a specialized chemical, its disposal requires a comprehensive understanding of its constituent functional groups and adherence to strict regulatory standards. This document is designed for researchers, scientists, and drug development professionals to ensure safe handling and environmental stewardship.

Core Principle: Hazard-Based Characterization

The disposal protocol for any chemical is dictated by its inherent hazards. 2-Methyl-3-(3-nitro-phenyl)-acrylic acid is not a common laboratory reagent with a readily available, specific Safety Data Sheet (SDS). Therefore, a conservative approach based on its chemical structure is mandatory. The molecule combines three key functional groups, each contributing to its overall hazard profile:

• Aromatic Nitro Group (-NO₂): Nitro compounds are reactive and should be handled as potentially explosive, especially when heated or mixed with certain substances.[1] They are often toxic and can be shock-sensitive if contaminated.[2]

• Acrylic Acid Backbone (-CH=CH-COOH): Acrylic acid and its derivatives are known to be corrosive, potentially flammable, and can undergo hazardous polymerization.[3][4] They are also recognized as being very toxic to aquatic life.[5][6]

• Carboxylic Acid (-COOH): This group imparts acidic and corrosive properties to the molecule.[3]

Given this combination, 2-Methyl-3-(3-nitro-phenyl)-acrylic acid must be classified and managed as hazardous waste. Under no circumstances should it be disposed of down the drain or in regular solid waste.[2]

Hazard Contribution	Associated Risks	Regulatory Consideration (RCRA)
Nitro Group	Reactivity, Toxicity, Potential for instability	Meets criteria for Reactive (D003) and Toxic (D-series) waste.
Acrylic Acid	Corrosivity, Flammability, Aquatic Toxicity	Meets criteria for Corrosive (D002) and potentially Ignitable (D001) waste.
Carboxylic Acid	Corrosivity	Meets criteria for Corrosive (D002) waste.

Regulatory Framework: The Generator's Responsibility

In the United States, the disposal of hazardous waste is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7][8][9] This framework establishes a "cradle-to-grave" responsibility, meaning the generator of the waste is responsible for its safe management from creation to final disposal.[9]

Your laboratory or institution is classified as a waste generator—either a Very Small Quantity Generator (VSQG), a Small Quantity Generator (SQG), or a Large Quantity Generator (LQG)—each with specific regulatory requirements for waste accumulation, storage time, and documentation.[7][10] Regardless of your generator status, the fundamental principles of proper identification, segregation, and disposal through licensed facilities apply.

Standard Operating Procedure for Disposal

This step-by-step protocol ensures compliance and safety. The primary operational goal is the safe collection and transfer of the waste to your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor. On-site chemical treatment is not recommended due to the compound's reactivity and the potential for hazardous byproducts.

Step 1: Wear Appropriate Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing the following:

• Safety Goggles: Chemical splash goggles are mandatory.

• Gloves: Use chemically resistant gloves (e.g., nitrile).

• Lab Coat: A flame-resistant lab coat is recommended due to the potential flammability of related compounds.[2]

Step 2: Waste Segregation and Collection

Proper segregation is critical to prevent dangerous reactions in the waste container.

• Designated Waste Stream: Collect 2-Methyl-3-(3-nitro-phenyl)-acrylic acid as Solid Hazardous Chemical Waste .

• Incompatibilities: Do NOT mix this waste with:

  • Strong bases, amines, or strong acids.[2]

  • Oxidizing or reducing agents.[2]

  • Peroxides, which may initiate polymerization.[3]

  • Aqueous waste streams.

Step 3: Containerization and Labeling

• Container: Use a designated, sealable, and chemically compatible container for solid hazardous waste. Ensure the container is in good condition and has a secure lid.

• Labeling: The container must be clearly labeled with a "Hazardous Waste" tag. The label must include:

  • The full chemical name: "2-Methyl-3-(3-nitro-phenyl)-acrylic acid"

  • The approximate quantity of waste.

  • The date of accumulation.

  • All applicable hazard characteristics (e.g., "Toxic," "Corrosive," "Reactive").

Step 4: Storage and Disposal Request

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory, away from heat or ignition sources.[11]

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.[2][12] They will ensure it is transported and disposed of by a licensed and permitted facility.

Step 5: Spill Management

In the event of a spill, immediate and correct action is crucial.

• Alert & Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Control Ignition Sources: If the spill is significant, remove any potential ignition sources.

• Containment: For small spills, contain the material using a non-combustible absorbent like sand, clay, or vermiculite.[2][3] Do not use combustible materials like paper towels.

• Collection: Carefully sweep or scoop the absorbed material and spilled solid into your designated solid hazardous waste container.[13]

• Decontamination: Clean the spill area thoroughly.

• Report: Report the spill to your laboratory supervisor and EHS department.

Disposal Decision Workflow

The following diagram illustrates the logical flow for the proper management of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid waste.

Caption: Decision workflow for safe disposal of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid.

Prohibited Disposal Methods: A Final Reminder

To protect both laboratory personnel and the environment, the following disposal methods are strictly prohibited:

• Drain Disposal: This is forbidden. The compound is expected to be toxic to aquatic life, and its introduction into the sewer system is a serious environmental and regulatory violation.[2][4][14]

• Trash Disposal: Do not dispose of this chemical in the regular solid waste. Its reactive and toxic nature poses a significant risk to waste handling personnel and can lead to fires or environmental contamination.[2]

• Uncontrolled Neutralization: While neutralization is a common technique for simple acids and bases, it is not appropriate for this multifunctional compound.[15][16] The presence of the nitro group creates a risk of hazardous side reactions, and the resulting salt may still be a regulated hazardous substance.

By adhering to this guide, you ensure that the disposal of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid is performed safely, responsibly, and in full compliance with environmental regulations. Always consult your institution's specific waste management policies and your EHS department for guidance.

References

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12). Tetra Tech.
• Technical Support Center: Safe Handling and Storage of Nitro Compounds. Benchchem.
• Acrylic acid (HSG 104, 1997). INCHEM.
• How to Properly Manage Hazardous Waste Under EPA Regulations. ACTenviro.
• Safety data sheet for Acrylic acid-methyl ester. (2023, December 5). CPAchem.
• Safety Data Sheet for Acrylic Acid, Stabilized. (2025, November 6). Sigma-Aldrich.
• Understanding EPA Waste Rules: What You Need to Know. (2026, March 18). Maine Labpack.
• Special Disposal Guidelines. National University of Singapore, Department of Chemistry.
• Acrylic acid and its salts and acyl derivatives - Draft evaluation statement. (2025, March 31). Australian Government, Department of Health and Aged Care.
• Safety data sheet for Acrylic Acid Crude. (2025, October 8). BASF.
• Safety Data Sheet for (E)-Methyl 3-(3-methoxyphenyl)acrylate. (2025, February 13). Santa Cruz Biotechnology.
• Method for disposal of waste from acrylic acid process and acrylic ester process. Google Patents.
• Safeguarding Your Laboratory: Proper Disposal Procedures for Nitrite Compounds. Benchchem.
• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. American Chemistry Council.
• Key Differences Between RCRA and EPA Regulations for Hazardous Waste. HEMCO.
• (E)-Methyl 3-(2-nitrophenyl)acrylate Chemical Properties. LookChem.
• Acrylic acid Safety Data Sheet. (2026, January 17). ChemicalBook.
• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.
• 2-Methyl-3-(3-nitro-phenyl)-acrylic acid. Sigma-Aldrich.
• Safety Data Sheet for Acrylic Acid. (2016, October 6). Spectrum Chemical.
• Safety Data Sheet for Acrylic Acid. (2009, September 26). Fisher Scientific.
• In-Laboratory Treatment of Chemical Waste. University of British Columbia, Safety & Risk Services.
• Safety Data Sheet for Acrylic Acid. (2021, August 18). Redox.
• Safety Data Sheet for Acrylic Acid. (2025, April 7). Penta.

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A Comprehensive Guide to Personal Protective Equipment for Handling 2-Methyl-3-(3-nitro-phenyl)-acrylic acid

This document provides essential safety and handling protocols for 2-Methyl-3-(3-nitro-phenyl)-acrylic acid. As no specific Safety Data Sheet (SDS) is readily available for this compound, the following guidance is synthesized from an expert analysis of its constituent chemical groups: the acrylic acid moiety and the aromatic nitro group[1]. This conservative approach is designed to ensure the highest level of safety for all laboratory personnel.

Immediate Safety Concerns & Hazard Analysis

2-Methyl-3-(3-nitro-phenyl)-acrylic acid is a solid compound whose hazard profile must be inferred from its structure. The acrylic acid functional group suggests it is likely corrosive and can cause severe skin burns and eye damage[2][3]. Acrylic acids are also known to be harmful if inhaled, ingested, or in contact with skin, and may cause respiratory irritation[2]. The presence of the aromatic nitro group points to potential toxicity, including hematological effects such as methemoglobinemia, where the iron in hemoglobin is oxidized, impeding oxygen transport in the blood[4][5].

Primary Hazards:

• Corrosivity: Potential for severe skin and eye damage.

• Irritation: May cause significant respiratory tract irritation[6][7].

• Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin[8]. The nitro-aromatic structure suggests potential systemic toxicity[9][10].

• Reactivity: Like many acrylic monomers, it may have the potential for hazardous polymerization if not stored or handled correctly, especially when exposed to heat, light, or contaminants[11][12].

Engineering Controls: The First Line of Defense

Before any personal protective equipment is considered, proper engineering controls must be in place. These controls are designed to minimize exposure by isolating the hazard from the operator.

• Chemical Fume Hood: All handling of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid, including weighing, transferring, and preparing solutions, must be conducted within a properly functioning and certified chemical fume hood[3][13]. This is critical to prevent the inhalation of any fine powders or dust.

• Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are safely diluted and removed[14].

• Safety Shower and Eyewash Station: An easily accessible and tested safety shower and eyewash station are mandatory in any area where this chemical is handled[15].

Personal Protective Equipment (PPE): A Detailed Protocol

A multi-layered PPE approach is required to provide comprehensive protection. The following table outlines the minimum required PPE for handling this compound.

Body Part	PPE Specification	Reasoning & Standard
Hands	Double Gloving: Butyl rubber or Neoprene outer gloves over nitrile inner gloves.	The acrylic acid moiety necessitates robust chemical resistance. Neoprene is effective against acids[16]. The aromatic nitro group makes Butyl rubber an excellent choice due to its high resistance to nitro-compounds[10][16]. Double gloving provides an extra layer of protection against tears and contamination.
Eyes/Face	Chemical splash goggles and a full-face shield.	Due to the corrosive nature of acrylic acids, chemical splash goggles that form a complete seal around the eyes are mandatory[7]. A face shield should be worn over the goggles to protect the entire face from potential splashes, especially during solution preparation or transfers[17].
Body	Flame-resistant (e.g., Nomex®) or 100% cotton lab coat, fully buttoned, with tight-fitting cuffs.	A lab coat protects the skin and personal clothing from contamination[1][17]. Flame-resistant material is recommended as a precaution against unforeseen reactions. Synthetic fabrics like polyester or acrylic should be avoided as they can melt and adhere to the skin in a fire[17].
Respiratory	NIOSH-approved N95 (or higher) respirator if weighing outside a fume hood.	While all work should be done in a fume hood, if there is any risk of aerosol or dust generation outside of this primary control, respiratory protection is necessary[1][17]. A full respiratory protection program, including fit-testing, is required for mandatory respirator use[17].
Feet	Closed-toe, chemical-resistant shoes.	Protects feet from spills. Shoes should fully cover the foot; sandals, perforated shoes, or cloth sneakers are not permitted[13].

Step-by-Step Handling and Operational Plan

This protocol ensures that 2-Methyl-3-(3-nitro-phenyl)-acrylic acid is handled in a manner that minimizes risk at every stage.

Preparation and Pre-Handling Checklist

• Verify Engineering Controls: Confirm that the chemical fume hood has a current certification sticker and that the airflow is optimal.

• Clear the Workspace: Ensure the fume hood is free of clutter and unnecessary equipment.

• Assemble Materials: Bring all necessary equipment (spatulas, weigh boats, containers, solvents) into the fume hood before handling the chemical.

• Don PPE: Put on all required PPE as detailed in the table above, ensuring the lab coat is fully buttoned and gloves are pulled over the cuffs.

Weighing and Transferring the Solid Compound

• Location: Place an analytical balance with a draft shield inside the chemical fume hood.

• Taring: Place a weigh boat on the balance and tare it.

• Transfer: Using a clean spatula, carefully transfer the desired amount of 2-Methyl-3-(3-nitro-phenyl)-acrylic acid from its storage container to the weigh boat.

• Minimize Dust: Perform the transfer slowly and deliberately to avoid creating airborne dust. Keep the sash of the fume hood at the lowest practical height.

• Secure Lid: Immediately and securely close the primary storage container.

• Dissolution: If preparing a solution, add the solvent to the vessel containing the weighed solid inside the fume hood.

Safe Handling and Disposal Workflow

The following diagram illustrates the logical flow for safely managing 2-Methyl-3-(3-nitro-phenyl)-acrylic acid from initial preparation through final disposal.

Caption: Workflow for handling 2-Methyl-3-(3-nitro-phenyl)-acrylic acid.

Spill and Disposal Procedures

Spill Response

• Small Spill (Solid): For a small amount of spilled solid within the fume hood, gently sweep it up with an inert material and place it into a labeled hazardous waste container[13]. Avoid any actions that could generate dust.

• Large Spill: If a significant spill occurs, evacuate the immediate area and notify laboratory personnel and the Environmental Health & Safety (EH&S) department immediately[13]. Prevent others from entering the area.

Waste Disposal Plan

• Segregation: Do not mix this chemical waste with other waste streams unless explicitly permitted. Keep solid waste separate from liquid waste.

• Containerization: All waste containing 2-Methyl-3-(3-nitro-phenyl)-acrylic acid must be collected in a clearly labeled, sealed, and chemically compatible container. The label should read "Hazardous Waste" and include the full chemical name.

• Storage: Store the waste container in a designated satellite accumulation area within the laboratory, away from incompatible materials[13].

• Pickup: Arrange for hazardous waste pickup with your institution's EH&S department. Do not pour any amount of this chemical or its solutions down the drain[18].

By adhering to these stringent engineering controls, personal protective equipment standards, and operational protocols, researchers can safely handle 2-Methyl-3-(3-nitro-phenyl)-acrylic acid, ensuring both personal safety and the integrity of their work.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (2022). Toxicological Profile for Nitrophenols. U.S. Department of Health and Human Services. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Nitrophenols. Retrieved from the NIH National Center for Biotechnology Information. [Link]

• BASF. (2023). Safety data sheet: Ultracur3D® EPD 1006. [Link]

• Washington State University. (n.d.). Standard Operating Procedure: Acrylic Acid. Environmental Health & Safety. [Link]

• European Basic Acrylic Monomer Group (EBAM). (n.d.). The Do's and Don'ts for the safe use of Acrylic Acid and Acrylates. Petrochemistry.eu. [Link]

• PENTA. (2025). Safety Data Sheet: Acrylic acid. [Link]

• University of Nebraska-Lincoln. (2022). Personal Protective Equipment for Chemical Exposures. Environmental Health and Safety. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicokinetics, Susceptible Populations, Biomarkers, Chemical Interactions - Toxicological Profile for Nitrophenols. NIH National Center for Biotechnology Information. [Link]

• International Programme on Chemical Safety (IPCS). (1997). Health and Safety Guide No. 104: Acrylic Acid. World Health Organization. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1989). Toxicological Profile for 2-Nitrophenol and 4-Nitrophenol. [Link]

• University of California, Berkeley. (n.d.). OSHA Glove Selection Chart. Environmental Health and Safety. [Link]

• Formosa Plastics Corporation. (2009). Safety Data Sheet: Methyl acrylate. [Link]

• CPAchem Ltd. (2023). Safety data sheet: Acrylic acid-methyl ester. [Link]

• Carl ROTH. (2023). Safety data sheet. [Link]

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